[14]Annulene

• CAS: 2873-14-5

Core Science & Biosynthesis

A Technical Guide to the Aromaticity of Annulenes According to Hückel's Rule

Audience: Researchers, Scientists, and Drug Development Professionals

Core Concept: Hückel's Rule and Aromaticity

Aromaticity describes the enhanced stability of certain cyclic, planar molecules containing a system of delocalized π-electrons.[1] This stability profoundly influences a molecule's chemical reactivity and physical properties. Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, serve as ideal systems for studying aromaticity.[2][3]

In 1931, Erich Hückel formulated a set of criteria, now known as Hückel's rule, to predict the aromatic character of a planar ring molecule.[1][4] The rule states that for a molecule to be aromatic, it must:

• Be cyclic .[1][2]

• Be planar , ensuring effective overlap of p-orbitals.[1][2]

• Be fully conjugated , with a continuous ring of p-orbitals.[1][2]

• Contain (4n + 2) π-electrons , where 'n' is a non-negative integer (0, 1, 2, ...).[1][2][4]

Conversely, a cyclic, planar, and fully conjugated molecule with 4n π-electrons is classified as anti-aromatic and is exceptionally unstable.[5][6] If a molecule fails to meet any of the first three criteria (e.g., it is non-planar), it is classified as non-aromatic , and its stability is comparable to its open-chain analogue.[6]

The logical application of these criteria is illustrated in the diagram below.

Caption: A flowchart illustrating the logical steps for determining aromaticity based on Hückel's criteria.

Data Presentation: Aromaticity of Common Annulenes

The following table summarizes the classification of several key annulenes based on Hückel's rule and their observed planarity.

Annulene	π-Electrons	Hückel's Rule (n value)	Observed Planarity	Classification
[5]Annulene (Cyclobutadiene)	4	4n (n=1)	Planar	Anti-aromatic
[6]Annulene (Benzene)	6	4n+2 (n=1)	Planar	Aromatic[2][4]
[7]Annulene (Cyclooctatetraene)	8	4n (n=2)	Non-planar (tub shape)	Non-aromatic[7]
[8]Annulene	10	4n+2 (n=2)	Non-planar	Non-aromatic[7]
[9]Annulene	12	4n (n=3)	Nearly Planar	Weakly Anti-aromatic[7]
[10]Annulene	14	4n+2 (n=3)	Nearly Planar	Aromatic[8][11]
[11]Annulene	16	4n (n=4)	Non-planar	Non-aromatic[3]
[12]Annulene	18	4n+2 (n=4)	Nearly Planar	Aromatic[4][7]

Note: For larger annulenes, the ability to adopt a planar conformation is often hindered by steric strain between internal hydrogen atoms.[7] For instance,[8]annulene, despite having 10 π-electrons, is non-planar and thus non-aromatic.[7][7]Annulene adopts a non-planar "tub" shape to avoid the instability of anti-aromaticity.[7]

Experimental Protocols for Aromaticity Determination

Experimental validation is crucial for confirming the theoretical predictions of Hückel's rule. The primary techniques involve structural, energetic, and magnetic criteria.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: Aromatic compounds sustain a diatropic ring current when placed in an external magnetic field. This induced current generates a secondary magnetic field that strongly deshields protons on the exterior of the ring, shifting their resonance significantly downfield (typically 6.5-8.0 ppm in ¹H NMR).[13] Conversely, protons inside the ring are strongly shielded and appear at unusually high-field (low ppm) values.[9] Anti-aromatic systems exhibit a paratropic ring current, causing an opposite (shielding) effect on external protons.

Detailed Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the annulene sample in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆) in a standard 5 mm NMR tube.

• Instrument Setup: Utilize a high-resolution Fourier Transform NMR (FT-NMR) spectrometer, typically operating at 400 MHz or higher, to ensure adequate spectral dispersion.

• Data Acquisition: Acquire a standard ¹H NMR spectrum. The number of scans should be adjusted to achieve an adequate signal-to-noise ratio, depending on the sample concentration.

• Analysis:

  • Identify the chemical shifts (δ) of protons attached to the annulene ring.

  • Aromaticity Indicator: A significant downfield shift for external protons (e.g., > 6.5 ppm) and/or a significant upfield shift for internal protons (e.g., < 0 ppm) is a strong indicator of a diatropic ring current and thus aromaticity.[9] For example, the outer protons of[12]annulene resonate at ~8.9 ppm, while the inner protons resonate at a remarkable -1.8 ppm.[9][13]

  • Anti-aromaticity Indicator: An upfield shift for external protons compared to non-aromatic alkene standards indicates a paratropic ring current.

X-ray Crystallography

Principle: X-ray crystallography provides definitive information on the three-dimensional structure of a molecule in the solid state, including bond lengths and planarity. Aromatic systems exhibit C-C bond lengths that are intermediate between typical single (~1.54 Å) and double (~1.34 Å) bonds, indicating electron delocalization. For benzene, all C-C bonds are ~1.39 Å. This method also directly verifies the planarity of the ring system.

Detailed Methodology:

• Crystal Growth: Grow a single, high-quality crystal of the annulene, typically by slow evaporation from a suitable solvent system. This is often the most critical and challenging step.

• Data Collection: Mount the crystal on a goniometer within an X-ray diffractometer. The crystal is cooled (typically to 100 K) and irradiated with monochromatic X-rays. Diffraction data are collected over a range of orientations.

• Structure Solution and Refinement: The diffraction pattern is processed to generate an electron density map, from which atomic positions are determined. The structural model is then refined to achieve the best fit with the experimental data.

• Analysis:

  • Planarity: Assess the deviation of the ring atoms from a least-squares plane. A low deviation confirms planarity.

  • Bond Lengths: Measure the C-C bond lengths within the ring. A small variation in bond lengths around the ring (bond length equalization) is a hallmark of aromaticity.

Heat of Hydrogenation (Energetic Criterion)

Principle: The heat of hydrogenation (ΔH°hydrog) measures the enthalpy change when an unsaturated compound is hydrogenated. Aromatic compounds are significantly more stable than their hypothetical non-aromatic polyene counterparts. This additional stability, known as resonance energy, results in a less exothermic (lower) heat of hydrogenation than would be expected based on a simple sum of isolated double bonds.

Detailed Methodology:

• Calorimetry: Employ a high-precision reaction calorimeter.

• Reaction: Hydrogenate a precisely weighed amount of the annulene in a suitable solvent using a catalyst (e.g., PtO₂ or Pd/C) under a controlled hydrogen atmosphere.

• Measurement: Measure the total heat evolved during the complete saturation of the molecule.

• Analysis:

  • Calculate the expected heat of hydrogenation by multiplying the heat of hydrogenation of a comparable mono-alkene (e.g., cyclohexene, ~-118 kJ/mol) by the number of double bonds in the annulene.

  • Compare the experimental value to the expected value. For benzene, the expected ΔH°hydrog is ~ -356 kJ/mol (3 x -118), but the observed value is only -206 kJ/mol.[14] The difference (~150 kJ/mol) represents the aromatic stabilization energy.

The following diagram outlines a typical workflow for the experimental characterization of a novel annulene.

Caption: A generalized workflow for the experimental determination of annulene aromaticity.

References

• 1. 4.3 Hückel’s Rule: Aromatic, Anti-aromatic and Non-aromatic Species – Organic Chemistry II [kpu.pressbooks.pub]
• 2. purechemistry.org [purechemistry.org]
• 3. Ch 11 : Annulenes [chem.ucalgary.ca]
• 4. Hückel's rule - Wikipedia [en.wikipedia.org]
• 5. How do the Hückel and Baird Rules Fade away in Annulenes? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. barnagarcollege.ac.in [barnagarcollege.ac.in]
• 7. Annulene - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Annulenes - Chemistry Steps [chemistrysteps.com]
• 12. Annulene Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. forums.studentdoctor.net [forums.studentdoctor.net]

An In-depth Technical Guide to the Conformational Analysis of Annulene Isomers

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a detailed examination of the conformational landscapes of key annulene isomers. It integrates experimental data and computational methodologies to offer a comprehensive understanding of the relationship between structure, stability, and aromaticity in these cyclic conjugated systems.

Introduction to Annulenes

Annulenes are monocyclic hydrocarbons with a system of fully conjugated double bonds, having the general formula CnHn.[1] Their study has been fundamental to the development of the concept of aromaticity. According to Hückel's rule, planar, monocyclic, conjugated systems with (4n+2) π-electrons exhibit aromatic character, leading to enhanced stability, while those with 4n π-electrons are antiaromatic and destabilized.[2] However, for larger rings like[1]annulene and beyond, factors such as angle strain and steric interactions (particularly between internal hydrogen atoms) often force the molecule out of planarity.[3][4] This deviation from planarity disrupts π-orbital overlap, profoundly influencing the molecule's aromaticity and leading to a rich variety of conformational isomers with distinct chemical and physical properties.[1]

The conformational analysis of annulenes is therefore critical. It seeks to identify the lowest energy conformers, quantify the energy barriers between them, and understand how their three-dimensional structures dictate their electronic properties. This endeavor relies heavily on a synergistic application of experimental spectroscopic techniques and high-level computational chemistry.

Methodologies for Conformational Analysis

The elucidation of annulene conformations requires a combination of experimental and theoretical approaches. Each method provides unique insights into the static and dynamic properties of these molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR spectroscopy is a primary tool for investigating the aromaticity and conformational dynamics of annulenes in solution.

• Protocol for Determining Aromaticity:

  • Sample Preparation: Dissolve the annulene sample in a suitable deuterated solvent (e.g., THF-d8, CDCl3).

  • 1H NMR Spectrum Acquisition: Acquire a high-resolution 1H NMR spectrum.

  • Analysis of Chemical Shifts: The key diagnostic feature is the chemical shift difference between the outer (external) and inner (internal) protons. In aromatic (diatropic) annulenes, the ring current deshields the outer protons (high δ values, e.g., >7 ppm) and strongly shields the inner protons (low δ values, often negative).[5] In antiaromatic (paratropic) annulenes, the effect is inverted.[6] Non-aromatic, non-planar annulenes typically show proton signals in the normal olefinic region (δ 5-6 ppm).[7]

  • Variable-Temperature (VT) NMR: To study dynamic processes, acquire spectra at various temperatures. For example, the coalescence of inner and outer proton signals at elevated temperatures indicates a rapid conformational exchange that averages their magnetic environments.[5] Cooling the sample can "freeze out" individual conformers, allowing for their separate observation.[5]

X-ray Crystallography X-ray diffraction on single crystals provides the most definitive information about the molecular structure in the solid state.

• Protocol for Structure Determination:

  • Crystal Growth: Grow single crystals of the annulene, often by slow evaporation of a solvent or cooling a saturated solution. This can be challenging for unstable isomers.

  • Data Collection: Mount a suitable crystal on a diffractometer. Cool the crystal to a low temperature (e.g., -60°C or lower) to minimize thermal vibrations.[5] Irradiate the crystal with monochromatic X-rays and collect the diffraction data.

  • Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group. Solve the phase problem to generate an initial electron density map and build a molecular model. Refine the atomic positions and thermal parameters to achieve the best fit between the observed and calculated diffraction patterns.

  • Analysis: The final refined structure provides precise bond lengths, bond angles, and torsion angles, which are crucial for assessing the molecule's planarity and bond alternation.[8]

Theoretical calculations are indispensable for mapping the potential energy surface of annulenes, identifying stable isomers and transition states, and interpreting experimental results.

• Protocol for Conformational Search and Energy Calculation:

  • Method Selection: Choose a reliable quantum chemical method. Density Functional Theory (DFT) with functionals like B3LYP is often used for geometry optimizations and frequency calculations.[9] For more accurate relative energies, higher-level methods like Møller-Plesset perturbation theory (MP2) or coupled-cluster theory (e.g., CCSD(T)) are employed, often as single-point calculations on DFT-optimized geometries.[10][11][12]

  • Geometry Optimization: For each potential isomer, perform a full geometry optimization without symmetry constraints to locate the stationary point on the potential energy surface.

  • Frequency Analysis: Calculate the vibrational frequencies to confirm the nature of the stationary point. A true minimum (a stable conformer) will have all real (positive) frequencies. A first-order saddle point (a transition state) will have exactly one imaginary frequency.

  • Energy Calculation: The electronic energy from the calculation, corrected with the zero-point vibrational energy (ZPVE) from the frequency analysis, gives the relative energy (ΔE) of the conformer. Gibbs free energy (ΔG) can also be calculated to consider thermal and entropic effects.

  • Transition State Search: To find the energy barrier for interconversion between two minima, perform a transition state search (e.g., using methods like QST2/QST3 or eigenvector following). The activation energy (Ea) is the energy difference between the transition state and the initial minimum.[10]

// Invisible edges for layout exp_start -> comp_start [style=invis]; } }

Caption: Workflow for annulene conformational analysis.

Conformational Analysis of Key Annulenes

As a (4n+2) π-electron system (n=2),[1]annulene is predicted by Hückel's rule to be aromatic. However, a planar conformation would require C-C-C bond angles of 144°, a significant deviation from the ideal 120° for sp² carbons, inducing immense angle strain.[13] Furthermore, steric repulsion between internal hydrogens destabilizes the planar form. Consequently, all known isomers of[1]annulene are non-planar and non-aromatic.[3][14] Computational studies have been vital in identifying the most stable conformers and the barriers to their interconversion.[10][14]

Isomer Name	Point Group	Relative Energy (kcal/mol)a	Interconversion Barrier (kcal/mol)	Reference
Twist	C₂	0.0	10.1 (to Heart)	[10][14]
Heart	C₁	1.1	-	[10]
All-cis (Boat)	Cₛ	2.5	Negligible (Pseudorotation)	[10][14]
Naphthalene-like	C₂ᵥ	7.9	3.9 (Bond shifting)	[10][14]
Azulene-like	Cₛ	12.3	12.6 (to Naphthalene-like)	[10][14]
aEnergies calculated at the CCSD(T)/cc-pVDZ//CCSD/6-31G level, relative to the Twist isomer.*

High-level calculations of 13C NMR chemical shifts have been instrumental in assigning the experimentally observed spectra to specific isomers, confirming that the "B form" isolated by Masamune corresponds to the twist conformer.[12][15]

[3]Annulene is also a (4n+2) system (n=3). Unlike[1]annulene, it can adopt a nearly planar conformation, but steric crowding among its four interior hydrogen atoms prevents perfect planarity.[4] Low-temperature NMR studies show evidence of two distinct isomeric forms that rapidly interconvert at room temperature.[4] X-ray crystallographic analysis confirmed its non-planar structure in the solid state.

Parameter	X-ray Crystallography Value	Reference
Crystal System	Monoclinic	[4]
Space Group	P2₁/c	[4]
C-C Bond Type 1 (avg)	1.388 Å	[16]
C-C Bond Type 2 (avg)	1.411 Å	[16]
Max Deviation from Mean Plane	~0.2 Å	[4]

The molecule exhibits a diatropic ring current, evidenced by its 1H NMR spectrum, which shows shielded inner protons (around δ 0.0 ppm) and deshielded outer protons (around δ 7.6 ppm), confirming a degree of aromatic character despite its non-planarity.[7]

With 16 π-electrons,[2]annulene is a (4n) system (n=4) and is predicted to be antiaromatic if planar. To avoid this destabilization, it adopts a non-planar conformation with significant bond length alternation.[8] X-ray crystallography has provided a clear picture of its puckered structure.

Parameter	X-ray Crystallography Value	Reference
Symmetry (approx.)	S₄	[8]
Avg. Single C-C Bond	1.454 Å	[8]
Avg. Double C=C Bond	1.333 Å	[8]
Avg. Torsion Angle (gauche)	41°	[8]

Computational studies have explored the dynamic processes of[2]annulene, revealing low-energy pathways for conformational changes.[9] These interconversions can proceed through transition states with Möbius topology, which are themselves aromatic (by the 4n rule for Möbius systems), explaining the facile thermal configuration changes observed experimentally.[1][9]

Process	Method	Calculated Barrier (kcal/mol)	Reference
Conformational Automerization	BH&HLYP/6-311+G	8-10	[9]
Isomer Interconversion (1→2)	B3LYP/6-311+G	6.9	[9]
Isomer Interconversion (1→2)	CCSD(T)/cc-pVDZ(est)	13.7	[9]

[16]Annulene (n=4) is the archetypal large-ring aromatic annulene.[17] Its 1H NMR spectrum provides classic evidence for aromaticity, with the 12 outer protons appearing at δ ~9.3 ppm and the 6 inner protons being highly shielded at δ ~ -3.0 ppm at low temperatures.[5] At higher temperatures (~110°C), these signals coalesce into a single peak, indicating a dynamic process that exchanges the inner and outer protons.[5]

The precise geometry of[16]annulene has been a subject of considerable debate. While early X-ray studies suggested a highly symmetric, near-planar D6h structure, later computational work at high levels of theory indicated that structures with lower symmetry and distinct bond alternation (D3h or C₂) are the true energy minima, lying slightly lower in energy than the D6h form.[18][19][20] The deviation from planarity is a result of minimizing the steric repulsion between the six internal hydrogens.[18]

Conformer	Method	Relative Energy (kcal/mol)	Key Feature	Reference
C₂	KMLYP	0.0	Global minimum, bond alternation	[18]
D₃ₕ	KMLYP	~0.1	Saddle point, bond alternation	[18]
D₆ₕ	KMLYP	~3.0	Higher energy, equalized bonds	[18]

// Nodes annulene [label="Annulene", fillcolor="#F1F3F4", fontcolor="#202124"]; huckel [label="(4n+2) π e⁻\n([1],[3],[16])", fillcolor="#4285F4", fontcolor="#FFFFFF"]; anti_huckel [label="4n π e⁻\n([2])", fillcolor="#EA4335", fontcolor="#FFFFFF"]; planar [label="Planar Geometry?", fillcolor="#FBBC05", fontcolor="#202124"]; aromatic [label="Aromatic\n(Diotropic)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; non_aromatic [label="Non-Aromatic", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; anti_aromatic [label="Antiaromatic\n(Paratropic)", shape=ellipse, style=filled, fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges annulene -> {huckel, anti_huckel}; huckel -> planar [label=" Prediction: Aromatic "]; anti_huckel -> planar [label=" Prediction: Antiaromatic "]; planar -> aromatic [label=" Yes\n([16]Annulene - nearly)"]; planar -> non_aromatic [label=" No (Strain)\n([1],[3]Annulenes)"]; planar -> anti_aromatic [style=invis]; // for layout anti_huckel -> non_aromatic [label=" No (Puckered)\n([2]Annulene)"]; } }

Caption: Planarity dictates the aromatic fate of annulenes.

Conclusion

The conformational analysis of annulene isomers is a clear demonstration of the intricate balance between electronic effects (aromaticity/antiaromaticity) and structural constraints (angle strain, steric hindrance). While Hückel's rule provides a powerful initial prediction, the actual properties of larger annulenes are dictated by their accessible three-dimensional conformations. The synthesis of this knowledge, driven by the parallel application of advanced NMR spectroscopy, X-ray crystallography, and high-level quantum chemical calculations, is essential. For researchers in materials science and drug development, understanding these fundamental structure-property relationships in conjugated systems is crucial for the rational design of novel molecules with tailored electronic and functional characteristics.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Cyclodecapentaene - Wikipedia [en.wikipedia.org]
• 4. Cyclotetradecaheptaene - Wikipedia [en.wikipedia.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. The NMR spectra of methano[10]annulene and its dianion. The diatropic/paratropic inversion. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 7. Annulenes - Chemistry Steps [chemistrysteps.com]
• 8. [16]Annulene: the crystal and molecular structure - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The aromatic character of [10]annulenes and dicupra[10]annulenes from current density calculations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. Computational study of [10]annulene NMR spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chemrxiv.org [chemrxiv.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. communities.springernature.com [communities.springernature.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. Concerning the structure of [18]annulene | Semantic Scholar [semanticscholar.org]

Electronic Structure and Molecular Orbitals of Annulenes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the electronic structure and molecular orbitals of annulenes. Annulenes, as monocyclic hydrocarbons with alternating single and double bonds, serve as fundamental models for understanding aromaticity, a key concept in drug design and materials science. This document delves into the theoretical underpinnings of their electronic properties, presents key experimental data, and outlines the methodologies used to characterize these fascinating molecules.

Theoretical Framework: Hückel's Rule and Molecular Orbital Theory

The electronic structure and stability of annulenes are primarily governed by the principles of molecular orbital (MO) theory and Hückel's rule. Proposed by Erich Hückel in 1931, this rule provides a set of criteria to predict the aromaticity of planar, cyclic, conjugated molecules.[1]

A molecule is considered aromatic and possesses enhanced stability if it adheres to the following:

• It is cyclic and planar.[2]

• It has a continuous ring of overlapping p-orbitals.[2]

• The π-system contains (4n + 2) π-electrons , where 'n' is a non-negative integer (e.g., 2, 6, 10, 14...).[1]

Conversely, a planar, cyclic, conjugated molecule with 4n π-electrons is termed anti-aromatic and is destabilized.[3] If a molecule deviates from planarity, the continuous overlap of p-orbitals is disrupted, and the molecule is classified as non-aromatic , exhibiting reactivity similar to a typical polyene.[3]

The energetic basis for Hückel's rule can be visualized using Frost circles , a mnemonic device to illustrate the relative energies of the π molecular orbitals in a monocyclic, conjugated system. By inscribing a regular polygon with the same number of vertices as atoms in the ring (with one vertex pointing down) within a circle, the points where the vertices touch the circle represent the energy levels of the π molecular orbitals.

Quantitative Data on Annulene Properties

The electronic properties of annulenes manifest in their structural and spectroscopic characteristics. The following table summarizes key quantitative data for a selection of annulenes, providing a basis for comparison.

Annulene	π-Electron Count	Hückel's Rule (n)	Aromaticity	C-C Bond Lengths (Å)	¹H NMR Chemical Shifts (ppm)	Resonance Energy (kcal/mol)
[4]Annulene (Cyclobutadiene)	4	1	Antiaromatic	~1.34 and ~1.54 (rectangular)[4]	-	Destabilized (~20-30)[4]
[5]Annulene (Benzene)	6	1	Aromatic	1.40 (all equal)[6]	7.3	~36
[7]Annulene (Cyclooctatetraene)	8	2	Non-aromatic (tub-shaped)	Alternating ~1.34 and ~1.54[8]	5.7	~0
[9]Annulene	10	2	Non-aromatic (non-planar)	Varies with isomer	Varies with isomer	Low
[10]Annulene	12	3	Antiaromatic (nearly planar)	-	Inner: 7.86, Outer: 5.91[11]	Destabilized
[12]Annulene	14	3	Aromatic (nearly planar)	1.35 - 1.41[7]	Inner: -0.6, Outer: 7.8[6]	~16
[13]Annulene	16	4	Non-aromatic (non-planar)	Alternating ~1.33 and ~1.45[14]	-	Low
[15]Annulene	18	4	Aromatic (nearly planar)	Inner: ~1.38, Outer: ~1.42[9]	Inner: -1.8 to -3.0, Outer: 8.9 to 9.3[7][16]	~37[7]

Visualizing Annulene Electronic Concepts

To further elucidate the concepts discussed, the following diagrams, generated using the Graphviz DOT language, illustrate key logical and structural relationships.

Figure 1: Decision pathway for determining the aromaticity of an annulene.

Figure 2: Frost circle for[5]annulene (benzene), showing the π molecular orbital energy levels.

Figure 3: General experimental and computational workflow for the characterization of an annulene.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for probing the electronic structure of annulenes, particularly their aromaticity. The characteristic ring current in aromatic systems deshields outer protons and shields inner protons, leading to distinctive chemical shifts.

Detailed Methodology:

• Sample Preparation:

  • Dissolve 1-5 mg of the purified annulene sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆, THF-d₈) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence chemical shifts.[17]

  • Ensure the sample is free of paramagnetic impurities, which can cause significant line broadening.

• Instrument Setup:

  • Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion, which is particularly important for larger annulenes with complex spectra.

  • Tune and match the probe for the desired nucleus (typically ¹H).

  • Shim the magnetic field to achieve high homogeneity and resolution.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include:

    • A 30-45 degree pulse angle.

    • A relaxation delay of 1-5 seconds.

    • An appropriate number of scans to achieve a good signal-to-noise ratio.

  • For larger or temperature-sensitive annulenes, variable temperature (VT) NMR experiments can be performed to study dynamic processes or to "freeze out" specific conformations.[7]

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Reference the spectrum using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts and coupling patterns to assign the protons and deduce information about the electronic environment. Aromatic annulenes will show a large chemical shift difference between inner and outer protons.

Single-Crystal X-ray Diffraction

X-ray crystallography provides definitive information about the three-dimensional structure of annulenes in the solid state, including bond lengths, bond angles, and planarity.

Detailed Methodology:

• Crystal Growth:

  • Obtain single crystals of the annulene suitable for diffraction (typically >0.1 mm in all dimensions).[18]

  • Common crystallization techniques include slow evaporation of a saturated solution, vapor diffusion, or slow cooling. The choice of solvent or solvent system is crucial and often requires screening.

• Crystal Mounting and Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Center the crystal in the X-ray beam of a single-crystal diffractometer.

  • Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations and potential crystal degradation.[19]

  • A monochromatic X-ray beam is used, and the crystal is rotated to collect a complete dataset of diffraction intensities.[18]

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of unique reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data using least-squares methods. This process optimizes the atomic coordinates, and thermal parameters to achieve the best fit between the calculated and observed diffraction patterns.

• Structure Analysis:

  • Analyze the final refined structure to determine precise bond lengths, bond angles, and torsional angles.

  • Assess the planarity of the annulene ring to confirm if the criteria for aromaticity or anti-aromaticity are met from a structural standpoint.

Computational Methodologies

Computational chemistry, particularly Density Functional Theory (DFT), is an indispensable tool for investigating the electronic structure and properties of annulenes.

Detailed Methodology:

• Model Building:

  • Construct the initial 3D structure of the annulene molecule using a molecular modeling software package.

• Geometry Optimization:

  • Perform a geometry optimization to find the lowest energy conformation of the molecule.

  • A common and reliable DFT functional for this purpose is B3LYP, often paired with a basis set such as 6-31G(d) or larger for better accuracy.[20]

  • For systems where electron correlation is critical, more advanced methods like MP2 or coupled-cluster theory may be employed.

• Frequency Calculation:

  • Perform a vibrational frequency calculation on the optimized geometry to confirm that it corresponds to a true energy minimum (i.e., no imaginary frequencies). This also provides thermodynamic data.

• Property Calculations:

  • Molecular Orbitals: Visualize the HOMO, LUMO, and other relevant molecular orbitals to understand the π-electron distribution and bonding interactions.

  • NMR Chemical Shifts: Calculate NMR chemical shifts using methods like the Gauge-Independent Atomic Orbital (GIAO) method to compare with and help interpret experimental spectra.[20]

  • Nucleus-Independent Chemical Shift (NICS): Calculate NICS values at the center of the ring to provide a quantitative measure of aromaticity (negative values indicate aromaticity, positive values indicate anti-aromaticity).

• Analysis:

  • Analyze the optimized geometry for bond length alternation and planarity.

  • Compare calculated properties (e.g., NMR shifts) with experimental data to validate the computational model and gain deeper insights into the electronic structure.

Conclusion

The study of the electronic structure and molecular orbitals of annulenes provides a rich understanding of the fundamental principles of aromaticity. The interplay of π-electron count and molecular geometry dictates whether an annulene will be aromatic, anti-aromatic, or non-aromatic, with profound consequences for its stability and reactivity. Through a combination of theoretical calculations and experimental techniques such as NMR spectroscopy and X-ray crystallography, a detailed picture of these systems can be constructed. This knowledge is not only of academic interest but also has practical implications in fields such as drug development, where the modulation of aromatic interactions is a key strategy in designing new therapeutic agents.

References

• 1. Hückel's rule - Wikipedia [en.wikipedia.org]
• 2. purechemistry.org [purechemistry.org]
• 3. barnagarcollege.ac.in [barnagarcollege.ac.in]
• 4. webqc.org [webqc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Benzene - Wikipedia [en.wikipedia.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. Annulenes - Chemistry Steps [chemistrysteps.com]
• 12. comporgchem.com [comporgchem.com]
• 13. 18-Annulene shows two signals in its { }^{1} \mathrm{H} NMR spectrum, one.. [askfilo.com]
• 14. [16]Annulene: the crystal and molecular structure - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 15. Cyclobutadiene - Wikipedia [en.wikipedia.org]
• 16. The 1H NMR spectrum of [18]Annulene shown below has a signal at δ -3.0 pp.. [askfilo.com]
• 17. Annulene - Wikipedia [en.wikipedia.org]
• 18. comporgchem.com [comporgchem.com]
• 19. journals.iucr.org [journals.iucr.org]
• 20. chemrxiv.org [chemrxiv.org]

Spectroscopic Properties of Annulenes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of annulenes, focusing on Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development who are engaged in the synthesis, characterization, and application of these unique cyclic compounds. This document details the core principles, experimental methodologies, and data interpretation related to the spectroscopic analysis of annulenes, with a particular emphasis on the relationship between their electronic structure and spectral characteristics.

Introduction to Annulenes and their Spectroscopic Significance

Annulenes are monocyclic hydrocarbons with alternating single and double bonds. Their spectroscopic properties are of significant interest as they provide direct evidence for the concepts of aromaticity and anti-aromaticity, which are governed by Hückel's rule (4n+2 π electrons for aromaticity and 4n π electrons for anti-aromaticity). NMR and UV-Vis spectroscopy are powerful tools to probe the electronic structures of these molecules. NMR spectroscopy, in particular, offers a clear distinction between aromatic and anti-aromatic systems through the observation of ring current effects. UV-Vis spectroscopy provides insights into the extent of conjugation and the energy gap between electronic states in these systems.

Nuclear Magnetic Resonance (NMR) Spectroscopy of Annulenes

NMR spectroscopy is the most definitive method for determining the aromatic or anti-aromatic character of an annulene. The key phenomenon observed is the magnetically induced ring current.

Aromatic Annulenes (4n+2 π electrons): In the presence of an external magnetic field, the delocalized π-electrons in an aromatic annulene circulate, inducing a diatropic ring current. This ring current generates a secondary magnetic field that opposes the external field inside the ring and reinforces it outside the ring.[1][2] Consequently:

• Outer protons are deshielded and resonate at a higher chemical shift (downfield).[2]

• Inner protons are shielded and resonate at a much lower chemical shift (upfield), sometimes even at negative ppm values.[2][3]

Anti-aromatic Annulenes (4n π electrons): In contrast, anti-aromatic annulenes exhibit a paratropic ring current. This current induces a magnetic field that reinforces the external field inside the ring and opposes it outside.[4] As a result:

• Outer protons are shielded (upfield shift).

• Inner protons are strongly deshielded (downfield shift).[5]

Quantitative NMR Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts for several key annulenes. These values are highly dependent on the solvent, temperature, and the specific conformation of the annulene.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Selected Annulenes

Annulene	System (π electrons)	Proton Type	Chemical Shift (ppm)	Reference(s)
[6]Annulene	Aromatic (10π)	Aromatic	8.19-7.60	[1]
[7]Annulene	Anti-aromatic (12π)	Outer	5.91	[5]
Inner	7.86	[4][5]
[4]Annulene	Aromatic (14π)	Outer	7.6-7.8	[8]
Inner	~0	[8][9]
[4]Annulene dianion	Aromatic (16π)	-	-	[7]
[10]Annulene	Anti-aromatic (16π)	-	-	[11]
[12]Annulene	Aromatic (18π)	Outer	9.25 (-60 °C)	[5]
Inner	-2.9 (-60 °C)	[5]
[12]Annulene dianion	Anti-aromatic (20π)	Outer	-1.1	[1]
Inner	20.8, 29.5	[1]

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Selected Annulenes

Annulene	System (π electrons)	Carbon Type	Chemical Shift (ppm)	Reference(s)
[6]Annulene	Aromatic (10π)	Aromatic	135.8, 118.6, 116.3, 115.6, 13.0	[1]
[4]Annulene	Aromatic (14π)	-	-	[8]
[10]Annulene (Dehydrobenzo derivative)	Anti-aromatic (16π)	-	-	[13]
[12]Annulene	Aromatic (18π)	Outer	128 (-70 °C)
Inner	121 (-70 °C)

Ultraviolet-Visible (UV-Vis) Spectroscopy of Annulenes

UV-Vis spectroscopy provides information about the electronic transitions within the π-system of annulenes. The position of the absorption maximum (λmax) is related to the extent of conjugation and the energy difference between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

Generally, as the size of the conjugated system increases, the HOMO-LUMO gap decreases, leading to a bathochromic shift (a shift to longer wavelengths) in the UV-Vis spectrum.[14] Aromatic compounds typically exhibit a set of characteristic absorption bands. For instance, benzene shows three absorption bands at 184, 204, and 256 nm.[15]

Quantitative UV-Vis Data

The following table summarizes the UV-Vis absorption maxima for some annulenes.

Table 3: UV-Vis Absorption Maxima (λmax, nm) of Selected Annulenes

Annulene	System (π electrons)	λmax (nm)	Solvent	Reference(s)
Benzene	Aromatic (6π)	184, 204, 256	-	[15][16]
Dehydro[6]annulene	Aromatic (10π)	-	-	[7]
[12]Annulene	Aromatic (18π)	275, 454	CH₂Cl₂

Experimental Protocols

Accurate and reproducible spectroscopic data are contingent upon meticulous experimental procedures. The following sections provide detailed methodologies for the NMR and UV-Vis analysis of annulenes.

NMR Spectroscopy Protocol

4.1.1. Sample Preparation

Many annulenes are air- and light-sensitive, requiring careful handling under an inert atmosphere.[1]

• For Stable Annulenes:

  • Weigh 5-25 mg of the annulene sample for ¹H NMR (50-100 mg for ¹³C NMR) and place it in a clean, dry vial.[2][12]

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, THF-d₈, benzene-d₆).[12]

  • Ensure the sample is fully dissolved. If necessary, gently warm or sonicate the mixture.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality NMR tube to remove any particulate matter.[2]

  • Cap the NMR tube securely.

• For Air-Sensitive Annulenes:

  • Perform all sample preparation steps under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

  • Use degassed deuterated solvents. Solvents can be degassed by several freeze-pump-thaw cycles.[2]

  • Dissolve the sample in the degassed solvent within the inert atmosphere.

  • Transfer the solution to a J. Young NMR tube, which allows for a secure seal under an inert atmosphere.

4.1.2. Data Acquisition

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity. For sensitive samples, this may require careful manual shimming.

• Set the appropriate acquisition parameters. Key parameters include:

  • Pulse sequence: A standard one-pulse experiment is typically sufficient for ¹H and ¹³C{¹H} NMR.

  • Number of scans (ns): For ¹H NMR of a reasonably concentrated sample, 8 to 16 scans are often adequate. For ¹³C NMR, due to the low natural abundance of ¹³C, a larger number of scans will be necessary.

  • Acquisition time (at): Typically 1-5 seconds for ¹H NMR.

  • Relaxation delay (d1): A delay of 1-5 seconds is common. For quantitative measurements, a longer delay (5-7 times the longest T₁) is required.

• Acquire the Free Induction Decay (FID).

• Process the FID by applying a Fourier transform, phase correction, and baseline correction.

• Reference the spectrum using an internal standard (e.g., tetramethylsilane, TMS, at 0.00 ppm) or the residual solvent peak.

UV-Vis Spectroscopy Protocol

4.2.1. Sample Preparation

• Accurately weigh a small amount of the annulene sample.

• Dissolve the sample in a spectroscopic grade solvent in a volumetric flask to prepare a stock solution of known concentration. The solvent must be transparent in the wavelength range of interest.

• Perform serial dilutions to obtain a sample with an absorbance in the optimal range of the spectrophotometer (typically 0.2 - 1.0).[15]

• Ensure the final solution is clear and free of any suspended particles.

4.2.2. Data Acquisition

• Turn on the UV-Vis spectrophotometer and allow the lamps to warm up as per the manufacturer's instructions.[16]

• Select the desired wavelength range for the scan.

• Fill a clean quartz cuvette with the pure solvent to be used as a blank.

• Place the blank cuvette in the spectrophotometer and record the baseline spectrum.

• Rinse the sample cuvette with the annulene solution before filling it.

• Place the sample cuvette in the spectrophotometer.

• Acquire the absorption spectrum of the sample.

• The instrument software will automatically subtract the baseline from the sample spectrum to provide the absorbance spectrum of the annulene.

Visualization of Key Concepts and Workflows

The following diagrams, generated using the DOT language, illustrate fundamental concepts and experimental workflows relevant to the spectroscopic analysis of annulenes.

Caption: Ring current effects in aromatic and anti-aromatic annulenes.

Caption: General workflow for the spectroscopic analysis of annulenes.

References

• 1. organomation.com [organomation.com]
• 2. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 3. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 4. Cyclododecahexaene - Wikipedia [en.wikipedia.org]
• 5. Annulenes - Chemistry Steps [chemistrysteps.com]
• 6. scribd.com [scribd.com]
• 7. 1H nmr chemical shifts of [14]annulenes and their dianion salts [fitforthem.unipa.it]
• 8. [14]Annulene (2873-14-5) for sale [vulcanchem.com]
• 9. Cyclotetradecaheptaene - Wikipedia [en.wikipedia.org]
• 10. Students’ resource: UV / Visible spectroscopy | Resource | RSC Education [edu.rsc.org]
• 11. agilent.com [agilent.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Vis-UV spectra of aromatic compounds [quimicaorganica.org]
• 14. youtube.com [youtube.com]
• 15. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 16. chem.libretexts.org [chem.libretexts.org]

The Planarity of Annulenes: A Technical Guide for Researchers

Abstract: The planarity of annulenes, a class of monocyclic hydrocarbons with conjugated double bonds, is a critical determinant of their aromaticity and chemical properties. This technical guide provides an in-depth analysis of the factors governing the planar and non-planar conformations of annulenes. It summarizes key quantitative data, details experimental methodologies for structural elucidation, and presents logical and experimental workflows through visual diagrams. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Introduction to Annulene Planarity

The term "isannulene" is not a standard nomenclature in organic chemistry. It is presumed that the intended subject of this guide is "annulene." Annulenes are monocyclic hydrocarbons that contain the maximum number of non-cumulated double bonds. Their general formula is CnHn (for even n) or CnHn+1 (for odd n). The planarity of an annulene's carbon ring is intrinsically linked to its electronic properties, particularly its aromaticity.

According to Hückel's rule, a planar, cyclic, fully conjugated molecule with (4n+2) π-electrons will exhibit aromatic character, leading to enhanced stability.[1][2] Conversely, a planar, cyclic, fully conjugated molecule with 4n π-electrons is considered anti-aromatic and is destabilized.[3] To avoid the instability associated with anti-aromaticity, or to alleviate steric and angle strain, many annulenes adopt non-planar conformations.[4][5] This deviation from planarity disrupts the continuous overlap of p-orbitals, leading to a loss of aromatic or anti-aromatic character, rendering the molecule non-aromatic.[1]

This guide will explore the specific cases of various annulenes to illustrate the interplay of these factors in determining their three-dimensional structure.

Factors Influencing Annulene Planarity

The decision of an annulene to adopt a planar or non-planar conformation is a delicate balance of several competing factors:

• Aromatic Stabilization (Hückel's Rule): Annulenes with (4n+2) π-electrons have the potential for significant resonance stabilization in a planar conformation. This energetic benefit can overcome moderate amounts of strain to enforce planarity.[2]

• Anti-aromatic Destabilization (Hückel's Rule): Annulenes with 4n π-electrons will be highly destabilized if they remain planar. To avoid this, they will distort into a non-planar shape, becoming non-aromatic.[3][4]

• Angle Strain: In a planar conformation, the internal bond angles of the ring may be forced to deviate significantly from the ideal 120° for sp2-hybridized carbon atoms. This is particularly pronounced in smaller annulenes. For instance, a planar all-cis[6]annulene would require bond angles of 144°, leading to substantial angle strain.[5][7]

• Steric Strain (Transannular Strain): In medium-sized annulenes, a planar conformation can bring interior hydrogen atoms into close proximity, resulting in significant van der Waals repulsion (steric strain). This is a primary reason for the non-planarity of[6]annulene.[5][8]

The following diagram illustrates the logical relationship between these factors and the resulting planarity and aromaticity of an annulene.

Factors influencing annulene planarity and aromaticity.

Quantitative Data on Annulene Structures

The planarity and aromaticity of annulenes can be inferred from quantitative structural and spectroscopic data. Key parameters include bond lengths, torsion angles, and NMR chemical shifts.

Annulene	π Electrons	Hückel's Rule	Planarity	Bond Lengths (Å)	Comments
[9]Annulene	8	4n (n=2)	Non-planar (tub shape)	C=C: ~1.34, C-C: ~1.54[10]	Adopts a non-planar tub conformation to avoid anti-aromaticity.[4][11]
[6]Annulene	10	4n+2 (n=2)	Non-planar	-	Despite satisfying Hückel's rule for aromaticity, it is non-planar due to steric hindrance of internal hydrogens and angle strain.[5][8][12]
[13]Annulene	14	4n+2 (n=3)	Nearly Planar	-	Considered weakly aromatic; steric strain between internal hydrogens causes some deviation from planarity.[14][15]
[16]Annulene	16	4n (n=4)	Non-planar	C=C: 1.333, C-C: 1.454[6]	Non-planar with alternating single and double bonds, confirming its non-aromatic character.[6][9]
[7]Annulene	18	4n+2 (n=4)	Nearly Planar	Two bond lengths observed: 1.389 and 1.407[17]	The ring is large enough to accommodate internal hydrogens, allowing for a nearly planar structure and aromaticity.[8][14][17]

Annulene	Proton Type	1H NMR Chemical Shift (ppm)	Indication
[7]Annulene	Outer Protons	~9.25	Deshielded, consistent with a diatropic ring current in an aromatic system.[17]
[7]Annulene	Inner Protons	~ -2.9	Highly shielded, providing strong evidence for aromaticity.[17]

Experimental Protocols for Determining Planarity

The determination of the three-dimensional structure of annulenes relies heavily on X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy. Computational studies also play a crucial role in predicting stable conformations.[18][19][20][21]

Single-Crystal X-ray Diffraction

Objective: To determine the precise atomic coordinates of the annulene in the solid state, providing direct evidence of its planarity or non-planarity, as well as bond lengths and angles.

Methodology:

• Crystal Growth: High-quality single crystals of the annulene are grown, often by slow evaporation of a suitable solvent at low temperatures to handle the potential instability of the compound.

• Data Collection: The crystal is mounted on a goniometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.[13][22] It is then irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data are processed to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using direct methods or Patterson methods. The structural model is then refined by least-squares methods against the experimental data to obtain the final atomic coordinates, bond lengths, and bond angles with high precision.[22]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To probe the electronic environment of the protons in the annulene, which is highly indicative of its aromaticity and, by extension, its planarity.

Methodology:

• Sample Preparation: A solution of the annulene is prepared in a suitable deuterated solvent (e.g., THF-d8).[17]

• 1H NMR Spectrum Acquisition: The 1H NMR spectrum is recorded on a high-field NMR spectrometer. For aromatic compounds, a diatropic ring current induced by the external magnetic field causes significant deshielding of the outer protons and strong shielding of the inner protons.

• Data Analysis: The chemical shifts of the inner and outer protons are analyzed. A large difference between these chemical shifts, with outer protons at high ppm (downfield) and inner protons at very low or negative ppm (upfield), is a hallmark of an aromatic ring current and implies a planar or nearly planar conjugated system.[17][23] Variable-temperature NMR can also be used to study conformational dynamics.[17]

The following diagram illustrates a conceptual workflow for determining the planarity of a novel annulene.

Conceptual workflow for determining annulene planarity.

Conclusion

The planarity of annulenes is not a simple property but rather the result of a complex interplay between the drive for aromatic stabilization and the opposing forces of angle and steric strain. While Hückel's rule provides a powerful predictive tool for aromaticity, the physical constraints of the molecular structure ultimately dictate the accessible conformations. Smaller annulenes that would be anti-aromatic if planar, such as[9]annulene, distort to a non-planar, non-aromatic state.[4][11] Medium-sized rings like[6]annulene, which are predicted to be aromatic, are forced into non-planar shapes by steric and angle strain.[5][8] Only when the ring becomes large enough, as in the case of[7]annulene, can the molecule adopt a nearly planar conformation that allows for the full expression of its aromatic character.[17] The detailed experimental and computational analysis of these molecules continues to provide fundamental insights into the nature of chemical bonding and aromaticity.

References

• 1. grokipedia.com [grokipedia.com]
• 2. purechemistry.org [purechemistry.org]
• 3. Annulenes - Chemistry Steps [chemistrysteps.com]
• 4. Annulene - Wikipedia [en.wikipedia.org]
• 5. quora.com [quora.com]
• 6. [16]Annulene: the crystal and molecular structure - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. organic chemistry - Why does Huckel's rule seem to break on annulenes? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. Ch 11 : Annulenes [chem.ucalgary.ca]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. madoverchemistry.com [madoverchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. Structure of [18]Annulene Revisited: Challenges for Computing Benzenoid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. organic chemistry - Aromaticity of annulenes - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. somewhereville.com [somewhereville.com]
• 17. Cyclooctadecanonaene - Wikipedia [en.wikipedia.org]
• 18. How do the Hückel and Baird Rules Fade away in Annulenes? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Computational studies and structural insights for discovery of potential natural aromatase modulators for hormone-dependent breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. journals.iucr.org [journals.iucr.org]
• 23. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]

Introduction to annulene chemistry for graduate students

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemistry of annulenes, a class of monocyclic hydrocarbons with a completely conjugated system of double bonds. We will delve into the foundational principles of aromaticity, antiaromaticity, and non-aromaticity as dictated by Hückel's rule, and explore the synthesis, characterization, and reactivity of key annulene systems. This document is intended to serve as a technical resource for graduate students and professionals in the fields of chemistry and drug development.

Core Concepts in Annulene Chemistry

Annulenes are monocyclic hydrocarbons with the general formula CnHn (for even n) or CnHn+1 (for odd n), containing the maximum number of non-cumulative double bonds.[1] They are systematically named as [n]annulene, where 'n' denotes the number of carbon atoms in the ring.[1][2] The study of annulenes is central to understanding the concept of aromaticity.

Aromaticity and Hückel's Rule

In 1931, Erich Hückel formulated a set of criteria to predict the aromaticity of planar, cyclic, conjugated molecules.[3] Hückel's rule states that for a molecule to be aromatic, it must:

• Be cyclic.

• Be planar.

• Have a continuous ring of overlapping p-orbitals.

• Contain (4n+2) π electrons , where 'n' is a non-negative integer (0, 1, 2, ...).[3][4]

Molecules that satisfy the first three criteria but possess 4n π electrons are termed antiaromatic .[5] These species are particularly unstable and highly reactive.[6] If a molecule fails to be both cyclic and planar, it is classified as non-aromatic , and its properties are similar to those of its open-chain polyene counterpart.[5]

The following diagram illustrates the classification of a cyclic, conjugated polyene based on planarity and the number of π electrons.

Figure 1: Classification of Annulenes based on Hückel's Rule.

Properties of Key Annulenes

The aromaticity of annulenes varies significantly with ring size, primarily due to the interplay between electronic factors (Hückel's rule) and steric constraints that affect planarity.

• [7]Annulene (Cyclobutadiene): With 4 π electrons, cyclobutadiene is the quintessential antiaromatic molecule.[1] It is highly unstable and reactive, readily dimerizing or reacting in Diels-Alder cycloadditions.[2][8] Due to its instability, it is typically studied as a metal complex, such as (cyclobutadiene)iron tricarbonyl.[3]

• [5]Annulene (Benzene): Benzene is the archetypal aromatic compound, with 6 π electrons (n=1). It is exceptionally stable, planar, and undergoes electrophilic substitution reactions that preserve the aromatic system.[2]

• [9]Annulene (Cyclooctatetraene): Having 8 π electrons, cyclooctatetraene is predicted to be antiaromatic if planar. To avoid this instability, it adopts a non-planar "tub" conformation, making it non-aromatic.[1][10] It reacts like a typical polyene, undergoing addition reactions.[7]

• [8]Annulene: With 10 π electrons (n=2),[8]annulene is expected to be aromatic. However, a planar conformation is hindered by steric repulsion between the internal hydrogen atoms.[1] Consequently, it is non-aromatic. Bridged[8]annulenes, such as 1,6-methano[8]annulene, can enforce planarity and exhibit aromatic character.[11]

• [12]Annulene: As a 4n π system (12 electrons),[12]annulene exhibits antiaromatic properties, suggesting it maintains a sufficiently planar geometry despite the associated instability.[7]

• [13]Annulene: This annulene has 14 π electrons (n=3) and is sufficiently large to accommodate its internal hydrogens in a nearly planar conformation, leading to aromatic character.[7][14]

• [15]Annulene: With 16 π electrons,[15]annulene is a 4n system and is non-aromatic due to its non-planar conformation.[7] However, it can be reduced to an 18-electron aromatic dianion.[7]

• [16]Annulene: Possessing 18 π electrons (n=4),[16]annulene is large enough to be nearly planar with minimal steric strain. It is considered aromatic and is a cornerstone for studying the properties of large aromatic rings.[1]

Quantitative Data Summary

The properties of annulenes can be quantified through various experimental and computational methods. The following tables summarize key data for selected annulenes.

Table 1: Aromaticity and ¹H NMR Chemical Shifts of Selected Annulenes

[n]Annulene	n	π Electrons	Hückel's Rule (4n+2 or 4n)	Aromaticity	¹H NMR Chemical Shift (δ, ppm)
[7]	1	4	4n	Antiaromatic	~5.7-6.0 (as iron tricarbonyl complex)
[5]	1	6	4n+2	Aromatic	7.27
[9]	2	8	4n	Non-aromatic (non-planar)	5.78
[8]	2	10	4n+2	Non-aromatic (non-planar)	5.66
[12]	3	12	4n	Antiaromatic	Outer H: 5.91, Inner H: 7.86[7]
[13]	3	14	4n+2	Aromatic	~7.6 (outer), ~0.0 (inner)
[15]	4	16	4n	Non-aromatic	~6.8
[16]	4	18	4n+2	Aromatic	Outer H: 8.9, Inner H: -1.8[7][17]

Note: NMR chemical shifts can vary with solvent and temperature.

Table 2: Selected Bond Lengths in Annulenes

Annulene	Bond Type	Bond Length (Å)	Method
[7]Annulene	C=C	1.346	X-ray (as derivative)[2]
[9]Annulene	C=C	1.34	Electron Diffraction[10]
C-C	1.54	Electron Diffraction[10]
[16]Annulene	Inner C-C	1.382 ± 0.003	X-ray Crystallography[5]
Outer C-C	1.419 ± 0.004	X-ray Crystallography[5]

Experimental Protocols

Synthesis of (Cyclobutadiene)iron Tricarbonyl

Due to the high reactivity of[7]annulene, it is often generated and trapped in situ or stabilized as a metal complex. The synthesis of (cyclobutadiene)iron tricarbonyl, (C₄H₄)Fe(CO)₃, developed by Pettit, is a foundational experiment in organometallic chemistry.[3]

Materials:

• cis-3,4-Dichlorocyclobutene

• Diiron nonacarbonyl (Fe₂(CO)₉)

• Anhydrous benzene

• Nitrogen gas

Apparatus:

• Three-necked flask equipped with a mechanical stirrer, condenser, and nitrogen inlet.

• Oil bath

• Fractional distillation apparatus

Procedure:

• Charge the three-necked flask with cis-3,4-dichlorocyclobutene and anhydrous benzene under a nitrogen atmosphere.

• With vigorous stirring, add diiron nonacarbonyl to the solution.

• Heat the reaction mixture in an oil bath to 50-55 °C. A rapid evolution of carbon monoxide will be observed.

• Add additional portions of diiron nonacarbonyl at intervals, governed by the rate of CO evolution, until gas evolution ceases. The total reaction time is approximately 6 hours.

• After the reaction is complete, cool the mixture and filter it to remove insoluble iron compounds.

• Transfer the filtrate to a fractional distillation apparatus and remove the benzene solvent and any excess iron pentacarbonyl (formed during the reaction) under reduced pressure.

• The resulting crude product, a pale yellow oil, is purified by distillation under high vacuum to yield (C₄H₄)Fe(CO)₃.[3]

The following diagram illustrates the synthetic workflow.

Figure 2: Synthesis of (Cyclobutadiene)iron Tricarbonyl.

Synthesis of[16]Annulene

The synthesis of[16]annulene, pioneered by Sondheimer, is a multi-step process that has become a classic in organic synthesis.[4]

Overall Strategy: The synthesis involves three main stages:

• Oxidative Coupling: A terminal diacetylene (1,5-hexadiyne) is coupled to form a macrocyclic polyacetylene.

• Prototropic Rearrangement: The macrocycle is treated with a strong base to form a dehydroannulene.

• Partial Hydrogenation: The triple bonds of the dehydroannulene are partially reduced to double bonds to yield the final annulene.[4]

Detailed Protocol (Abridged from Organic Syntheses):

A. Oxidative Coupling of 1,5-Hexadiyne:

• A solution of 1,5-hexadiyne in pyridine is added slowly to a vigorously stirred solution of copper(II) acetate in pyridine at 55°C.

• The reaction mixture is stirred for several hours, then cooled and poured into dilute hydrochloric acid.

• The product is extracted with benzene, washed, dried, and the solvent is evaporated to yield a crude mixture of cyclic trimers.

B. Isomerization to Tridehydro[16]annulene:

• The crude cyclic trimers are dissolved in benzene and treated with a saturated solution of potassium tert-butoxide in tert-butyl alcohol.

• The solution is heated to reflux for 30 minutes to effect a prototropic rearrangement.

• The reaction is quenched, and the product is extracted and purified by chromatography to yield 1,7,13-tridehydro[16]annulene.

C. Partial Hydrogenation to[16]Annulene:

• The tridehydro[16]annulene is dissolved in benzene and hydrogenated over a 10% palladium-on-calcium carbonate catalyst.

• The reaction is carefully monitored to absorb the correct molar equivalents of hydrogen.

• The catalyst is filtered off, the solvent is concentrated, and ether is added to precipitate the[16]annulene as brown-red crystals.[4]

The synthetic pathway is summarized in the diagram below.

Figure 3: Synthetic Pathway to[16]Annulene.

Reactivity of Annulenes

The reactivity of an annulene is a direct consequence of its aromaticity.

• Aromatic Annulenes ([5]-,[13]-,[16]-): These compounds exhibit stability and tend to undergo substitution reactions that preserve the delocalized π-system. Benzene's propensity for electrophilic aromatic substitution is the classic example.[2]

• Antiaromatic Annulenes ([7]-,[12]-): These molecules are highly reactive and seek to alleviate the instability of the 4n π-electron system. They readily undergo addition reactions and cycloadditions. For instance, liberated cyclobutadiene rapidly undergoes a Diels-Alder dimerization.[8]

• Non-aromatic Annulenes ([9]-,[8]-,[15]-): By adopting non-planar conformations, these annulenes avoid antiaromatic destabilization. Their reactivity is characteristic of conjugated polyenes, involving addition reactions across their double bonds.[7]

An interesting aspect of annulene chemistry is the ability to interconvert between aromatic and antiaromatic states through redox reactions. For example, the antiaromatic[15]annulene (16 π electrons) can be reduced by two electrons to form a dianion with 18 π electrons, which is an aromatic (4n+2) system.[7]

Conclusion

The study of annulenes provides a rich landscape for understanding the fundamental principles of aromaticity and its consequences on molecular stability, structure, and reactivity. From the archetypal aromaticity of benzene to the antiaromatic instability of cyclobutadiene and the conformational flexibility of larger rings, annulenes serve as ideal models for testing theoretical concepts. The synthetic challenges they present have spurred the development of novel methodologies in organic chemistry. For researchers in materials science and drug development, the unique electronic and structural properties of annulenes and their derivatives continue to offer opportunities for the design of novel functional molecules.

References

• 1. Annulene - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Annulenes - Chemistry Steps [chemistrysteps.com]
• 8. home.sandiego.edu [home.sandiego.edu]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. organic chemistry - Are all bond lengths equal in [8]annulene? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 11. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 12. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. researchgate.net [researchgate.net]
• 15. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 16. A molecule with an identity crisis: Aromatic or anti-aromatic? - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 17. organic chemistry - H-NMR spectroscopy of [18]annulene - Chemistry Stack Exchange [chemistry.stackexchange.com]

The Annulene Ring System: A Technical Guide to Core Chemical Reactions for Researchers and Drug Development Professionals

Introduction

Annulenes, monocyclic hydrocarbons with a system of conjugated double bonds, represent a fascinating class of molecules that have captivated chemists for decades. Their unique electronic structures, which can confer aromatic, non-aromatic, or anti-aromatic character based on Hückel's rule, dictate a diverse and often predictable reactivity. This technical guide provides an in-depth exploration of the key chemical reactions of the annulene ring system, with a focus on quantitative data, detailed experimental protocols, and the relevance of these reactions to the field of drug discovery and development. Understanding the chemical behavior of annulenes is paramount for leveraging their potential as versatile scaffolds in the design of novel therapeutics.

The Influence of Aromaticity on Reactivity

The reactivity of an annulene is fundamentally governed by its number of π-electrons and its ability to adopt a planar conformation. Hückel's rule states that planar, cyclic, fully conjugated systems with (4n + 2) π-electrons (where n is a non-negative integer) exhibit aromatic character, leading to enhanced stability and a propensity for substitution reactions that preserve the aromatic system.[1][2] Conversely, planar systems with 4n π-electrons are anti-aromatic and highly unstable, making them prone to reactions that disrupt the π-system, such as addition or dimerization.[1] Non-planar annulenes are classified as non-aromatic and generally react like typical polyenes.[1]

Table 1: Aromaticity and General Reactivity of Selected Annulenes

Annulene	π-Electrons	Aromaticity	Predominant Reaction Type
[3]Annulene (Cyclobutadiene)	4	Antiaromatic	Dimerization, Cycloaddition[2][4]
[5]Annulene (Benzene)	6	Aromatic	Electrophilic Aromatic Substitution[2]
[6]Annulene (Cyclooctatetraene)	8	Non-aromatic (tub-shaped)	Addition Reactions[2][4]
[4]Annulene	10	Non-aromatic (non-planar)	Addition Reactions[2]
[7]Annulene	12	Antiaromatic (if planar)	Isomerization, Addition Reactions[7]
[8]Annulene	14	Aromatic	Electrophilic Aromatic Substitution[7]
[9]Annulene	16	Antiaromatic (if planar)	Redox Reactions to form aromatic species[7]
[10]Annulene	18	Aromatic	Electrophilic Aromatic Substitution[2]

Key Chemical Reactions of Aromatic Annulenes

Aromatic annulenes, most notably[10]annulene, exhibit a chemistry that is in some ways analogous to that of benzene, with electrophilic aromatic substitution (EAS) being a characteristic reaction.[11] However, the larger ring size and different electronic distribution can lead to unique reactivity patterns.

Electrophilic Aromatic Substitution (EAS)

In an electrophilic aromatic substitution reaction, an electrophile replaces a hydrogen atom on the aromatic ring, preserving the stable (4n+2) π-electron system.

Caption: General mechanism of Electrophilic Aromatic Substitution (EAS).

Nitration of[10]annulene can be achieved to introduce a nitro group onto the ring.[11]

Experimental Protocol: Nitration of[10]Annulene (Illustrative)

• Reagent Preparation: Prepare the nitrating agent by carefully adding a stoichiometric amount of fuming nitric acid to acetic anhydride at a low temperature (e.g., -10 °C) to form acetyl nitrate in situ.

• Reaction: Dissolve[10]annulene in a suitable inert solvent, such as tetrahydrofuran (THF). Cool the solution to a low temperature (e.g., -20 °C).

• Slowly add the prepared acetyl nitrate solution to the[10]annulene solution with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, pour the mixture into ice-water and extract the product with an organic solvent (e.g., dichloromethane).

• Purification: Wash the organic layer with a dilute sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Bromination of aromatic annulenes introduces a bromine atom onto the ring. For bridged[4]annulenes, bromination can proceed via an addition-elimination mechanism.[5]

Experimental Protocol: Bromination of 1,6-Methano[4]annulene (Illustrative)

• Reaction Setup: Dissolve 1,6-methano[4]annulene in a suitable solvent like carbon tetrachloride in a flask protected from light.

• Reagent Addition: Slowly add a solution of bromine in carbon tetrachloride to the annulene solution at a low temperature (e.g., -78 °C).[5]

• Reaction Progression: Allow the reaction mixture to warm to 0 °C. The initially formed dibromo adduct will eliminate HBr to yield the bromo-substituted product.[5]

• Workup: Quench the reaction with a solution of sodium thiosulfate to remove any unreacted bromine. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the product by chromatography or recrystallization.

Table 2: Quantitative Data on the Electrophilic Reactivity of Bridged Annulenes

Annulene	Reaction	Reagents and Conditions	Partial Rate Factor	σ+ Value
1,6-Methano[4]annulene	Protiodetritiation	Trifluoroacetic acid at 70 °C	1.03 x 10⁷	-0.80
1,6-Methano[4]annulene	Protiodesilylation	2:5 v/v perchloric acid–methanol at 50 °C	9.27 x 10³	-0.80
1,6:8,13-Propane-1,3-diylidene[8]annulene	Protiodetritiation	Trifluoroacetic acid at 70 °C	2.0 x 10⁸	-0.96
1,6:8,13-Propane-1,3-diylidene[8]annulene	Protiodesilylation	2:5 v/v perchloric acid–methanol at 50 °C	8.34 x 10⁴	-0.96

Data sourced from a study on the quantitative electrophilic reactivity of annulenes.[6]

Key Chemical Reactions of Antiaromatic and Non-aromatic Annulenes

Antiaromatic and non-aromatic annulenes lack the stabilization energy of their aromatic counterparts and therefore tend to undergo reactions that alleviate the anti-aromatic character or that are typical of conjugated polyenes.

Diels-Alder Reactions

The highly reactive, anti-aromatic[3]annulene (cyclobutadiene) readily undergoes Diels-Alder reactions, where it can act as either the diene or the dienophile.[3]

Caption: The concerted mechanism of the Diels-Alder reaction.

Experimental Protocol: Intramolecular Diels-Alder of a Cyclobutadiene Derivative (Illustrative)

• Generation of Cyclobutadiene: The cyclobutadiene moiety is typically generated in situ from a stable precursor, such as a cyclobutadiene iron tricarbonyl complex, by oxidation with an agent like ceric ammonium nitrate (CAN).[3]

• Reaction Conditions: In a typical experiment, the tethered diene substrate is dissolved in a suitable solvent like methanol.[3]

• An excess of the oxidizing agent (e.g., 10 equivalents of CAN) is added, and the reaction mixture is heated to reflux for a short period (e.g., 3 minutes).[3]

• Workup and Purification: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic extracts are washed, dried, and concentrated. The resulting cycloadducts are then purified by chromatography.

Table 3: Yields of Intramolecular Diels-Alder Reactions of Cyclobutadiene Derivatives

Substrate	Reaction Conditions	Product(s)	Overall Yield
Tethered furan-cyclobutadiene precursor	CAN (10 equiv), refluxing MeOH, 3 min	Cycloadducts 25/26/27/28	70% (in a 56:20:7:17 ratio)
Tethered diene substrate 41	CAN (10 equiv), refluxing MeOH, 3 min	Cycloadduct 43	32%

Data extracted from a study on intramolecular cycloadditions of cyclobutadiene.[3]

Addition Reactions

Non-aromatic annulenes, such as[6]annulene, readily undergo addition reactions with reagents like halogens and hydrogen, similar to other unsaturated hydrocarbons.

Experimental Protocol: Bromination of an Alkene (General Procedure applicable to Non-Aromatic Annulenes)

• Dissolution: Dissolve the annulene in an inert solvent such as dichloromethane or carbon tetrachloride.

• Reagent Addition: Slowly add a solution of bromine in the same solvent to the annulene solution at room temperature or below, with stirring. The disappearance of the bromine color indicates consumption.

• Workup: After the reaction is complete, wash the reaction mixture with a solution of sodium thiosulfate to remove any excess bromine, followed by water and brine.

• Isolation: Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under reduced pressure to obtain the crude dibrominated product. Purification can be achieved by recrystallization or chromatography.

Redox Reactions: Altering Aromaticity

A key chemical transformation of anti-aromatic annulenes is their conversion into aromatic species through redox reactions. For instance,[9]annulene, a 4n π-electron system, can be reduced to its aromatic (4n+2) π-electron dianion.[7]

Caption: Conversion of anti-aromatic[9]annulene to its aromatic dianion.

Experimental Protocol: Reduction of[10]Annulene (Illustrative for Annulene Reduction)

• Preparation: In a glovebox or under an inert atmosphere, prepare a solution of[10]annulene in anhydrous tetrahydrofuran (THF).[7]

• Reduction: Add a stoichiometric amount of potassium metal to the solution. The reaction progress can be monitored by the color change of the solution.

• Analysis: The formation of the dianion can be confirmed by NMR spectroscopy, which will show characteristic shifts indicative of its anti-aromatic nature (for the 20 π-electron dianion of[10]annulene).[7]

Annulenes in Drug Discovery and Development

The diverse reactivity of annulenes makes them attractive scaffolds for the synthesis of novel drug candidates. By functionalizing the annulene core through the reactions described above, medicinal chemists can modulate the pharmacokinetic and pharmacodynamic properties of the resulting molecules.

Annulene Derivatives with Biological Activity

• Bridged Aza[4]annulenes: Derivatives of 11-azatricyclo(4.4.1.01,6)undeca-3,8-diene and related bridged aza[4]annulenes have been synthesized and investigated for their antiviral and other pharmacological activities.[12][13] The synthesis of these compounds relies on the fundamental chemistry of the bridged[4]annulene system.

• Benzo[14]annulene Derivatives: Certain derivatives of benzo[14]annulene have been patented as estrogen receptor modulators, indicating their potential in the treatment of hormone-dependent diseases.

• 1,6-Methano[4]annulene Acetic Acids: These compounds have been shown to possess anti-inflammatory and analgesic properties.[12]

Structure-Activity Relationships (SAR)

The principles of electrophilic aromatic substitution and other functionalization reactions are central to exploring the structure-activity relationships of annulene-based drug candidates. By systematically introducing different substituents at various positions on the annulene ring, researchers can probe the interactions of these molecules with their biological targets and optimize their therapeutic efficacy. The ability to predictably modify the annulene scaffold is therefore a critical tool in the drug discovery process.

Caption: A logical workflow illustrating the role of annulene chemistry in drug development.

The chemical reactions of the annulene ring system are a rich and varied field of study, deeply rooted in the fundamental principles of aromaticity. A thorough understanding of how aromatic, anti-aromatic, and non-aromatic annulenes behave under different reaction conditions is essential for both academic researchers and professionals in the pharmaceutical industry. The ability to selectively functionalize these unique cyclic structures through reactions such as electrophilic aromatic substitution, cycloadditions, and redox processes opens up a vast chemical space for the design and synthesis of novel molecules with potential therapeutic applications. The continued exploration of annulene chemistry will undoubtedly lead to new discoveries and innovations in both fundamental science and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Annulene - Wikipedia [en.wikipedia.org]
• 3. home.sandiego.edu [home.sandiego.edu]
• 4. escholarship.org [escholarship.org]
• 5. scispace.com [scispace.com]
• 6. The quantitative electrophilic reactivity of annulenes. Part 3. Partial rate factors for protiodetritiation and protiodesilylation of 1,6 : 8,13-propane-1,3-diyldene[14]annulene - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. Annulenes - Chemistry Steps [chemistrysteps.com]
• 8. Chemical Reactivity [www2.chemistry.msu.edu]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Electrophilic substitution of conjugated eighteen-membered ring systems. Novel conformational effects in mono-substituted [18]annulenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 12. Medicinal chemistry of (10)annulenes and related compounds. 2. N-(2-Chloroethyl) derivatives of 11-azatricyclo(4.4.1.0 1,6 )undecane, 11-azatricyclo(4.4.1.0 1,6 )undeca-3,8-diene, and 11-azabicyclo(4.4.1)undeca-1,3,5,7,9-pentaene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Medicinal chemistry of (10) annulenes and related compounds. 1. 11-Azatricyclo(4.4.1.0 1,6 )undecane, 11-azatricyclo(4.4.1.0 1,6 )undeca-3,8-diene, and 11-azabicyclo(4.4.1)undeca-1,3,5,7,9-pentaene as antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Organic Syntheses Procedure [orgsyn.org]

Introduction: The Concept of Aromaticity in Annulenes

An In-depth Technical Guide to the Theoretical Calculation of Annulene Aromaticity

Audience: Researchers, scientists, and drug development professionals.

Aromaticity is a cornerstone concept in organic chemistry, describing the enhanced stability and unique reactivity of certain cyclic, planar molecules with a continuous system of delocalized π-electrons.[1] Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, serve as the quintessential models for exploring the boundaries of aromaticity.[1] Their properties are largely dictated by Hückel's rule, which states that for a planar, cyclic, conjugated molecule to be aromatic, it must possess (4n+2) π-electrons, where 'n' is a non-negative integer.[1][2] Conversely, systems with 4n π-electrons are classified as anti-aromatic and are destabilized. If a molecule cannot adopt a planar conformation due to steric strain or other factors, the π-orbital overlap is disrupted, and the system is rendered non-aromatic.[3][4]

This guide provides a technical overview of the modern computational methods used to quantify the aromaticity of annulenes, offering detailed protocols for their calculation and a comparative analysis of results for key annulene systems.

Theoretical Descriptors for Quantifying Aromaticity

Aromaticity is not a direct physical observable, so its quantification relies on a variety of theoretical descriptors that probe the energetic, geometric, and magnetic consequences of cyclic π-electron delocalization.

Energetic Criteria: Aromatic Stabilization Energy (ASE)

The most intuitive measure of aromaticity is the Aromatic Stabilization Energy (ASE), which quantifies the extra stability of an aromatic compound compared to a hypothetical, non-aromatic reference structure.[5][6] A positive ASE indicates aromatic stabilization, while a negative value suggests anti-aromatic destabilization. Direct calculation is complicated by factors like strain and hybridization differences.[5] To overcome this, methods based on isodesmic and homodesmotic reactions are employed. A particularly effective and widely used approach is the Isomerization Stabilization Energy (ISE) method proposed by Schleyer.[5][7][8] This method minimizes errors by comparing the energies of two isomers with similar bonding and strain, such as a methyl-substituted aromatic ring and its non-aromatic exocyclic methylene isomer.[5][7]

Geometric Criteria: Harmonic Oscillator Model of Aromaticity (HOMA)

The delocalization of π-electrons in an aromatic system leads to an equalization of bond lengths. The Harmonic Oscillator Model of Aromaticity (HOMA) index is a geometric descriptor that quantifies the degree of bond length alternation in a cyclic system.[9][10] The HOMA index is defined to be 1 for a perfectly aromatic system with no bond length alternation (like benzene) and 0 for a non-aromatic system with fully localized single and double bonds (like the hypothetical Kekulé structure of 1,3,5-cyclohexatriene).[10][11] Values approaching 1 indicate high aromaticity, while values close to or below 0 suggest non-aromatic or anti-aromatic character, respectively.[9][12]

Magnetic Criteria: Nucleus-Independent Chemical Shift (NICS)

The magnetic criteria for aromaticity are based on the ring current model. When an aromatic molecule is placed in an external magnetic field, the delocalized π-electrons circulate, inducing a diatropic ring current.[13] This current generates a strong shielding magnetic field inside the ring and a deshielding field outside. Antiaromatic systems, by contrast, induce a paratropic ring current with the opposite effect.

The Nucleus-Independent Chemical Shift (NICS) method, introduced by Schleyer, has become the most popular magnetic criterion for aromaticity.[14] It involves placing a "ghost" atom (a point of zero charge with no basis functions) at a position of interest—typically the geometric center of the ring—and calculating its magnetic shielding tensor.[14]

• NICS(0): The probe is placed at the ring's geometric center. A negative NICS value (indicating shielding) signifies aromaticity, while a positive value (deshielding) points to anti-aromaticity.[14]

• NICS(1): To minimize contamination from local σ-bond effects, the probe is placed 1 Å above the ring plane.[6][15]

• NICS(1)zz: This is the out-of-plane tensor component of the NICS(1) value. It is considered a more reliable measure as it primarily reflects the contribution of the π-electron system.[15]

Computational Protocols

Accurate theoretical calculations require well-defined and consistent computational protocols. The following sections detail the standard methodologies for calculating the key aromaticity indices for annulenes.

General Computational Setup

• Structure Input: Define the initial 3D coordinates of the annulene molecule.

• Geometry Optimization: Perform a full geometry optimization to locate the minimum energy structure on the potential energy surface. A common and reliable level of theory for this is Density Functional Theory (DFT) using the B3LYP functional with a Pople-style basis set such as 6-311+G(d,p) or 6-311G(d).[16][17] For more demanding systems or higher accuracy, methods like Møller-Plesset perturbation theory (e.g., SCS-MP2) or coupled-cluster (e.g., CCSD(T)) can be employed.[18][19]

• Frequency Calculation: Perform a vibrational frequency analysis at the same level of theory as the optimization. The absence of any imaginary frequencies confirms that the optimized structure is a true local minimum.

Protocol for Aromatic Stabilization Energy (ASE) via ISE

The Isomerization Stabilization Energy (ISE) method provides a robust estimate of ASE.[7]

• Create Isomers: For the target annulene, generate two structures:

  • The methyl-substituted derivative.

  • The exocyclic methylene isomer (a non-aromatic reference).

• Optimize and Calculate Energies: Perform geometry optimization and frequency calculations for both isomers at a consistent, high level of theory (e.g., B3LYP/6-311+G(d,p) or higher). Obtain the zero-point corrected electronic energies for both species.

• Calculate ISE: The ISE is the energy difference between the two isomers.

  • ISE = E(exocyclic methylene isomer) - E(methyl derivative)

  • A large positive ISE value indicates significant aromatic stabilization.

Protocol for HOMA Index

The HOMA index is calculated directly from the final optimized geometry.

• Obtain Bond Lengths: Extract the C-C bond lengths (R_i) from the optimized structure of the annulene ring.

• Apply HOMA Formula: Use the standard HOMA equation for hydrocarbons:

  • HOMA = 1 - [α/n * Σ(R_opt - R_i)²]

  • Where:

    • n is the number of C-C bonds in the ring.

    • α is a normalization constant (e.g., 257.7 for C-C bonds).[10]

    • R_opt is the optimal bond length for a fully aromatic system (1.388 Å for C-C bonds).[10]

    • R_i are the individual bond lengths in the calculated structure.

Protocol for NICS Calculations

NICS values are calculated using the Gauge-Independent Atomic Orbital (GIAO) method, which is standard in most quantum chemistry software packages.[14]

• Use Optimized Geometry: Start with the final, optimized geometry of the annulene.

• Place Ghost Atom: Modify the input file to include a ghost atom (often denoted as Bq or X) at the desired location.

  • For NICS(0): Place the ghost atom at the non-weighted geometric center of the ring.

  • For NICS(1): Place the ghost atom 1.0 Å directly above the geometric center of the ring.

• Perform NMR Calculation: Run a single-point energy calculation with the NMR keyword (e.g., NMR=GIAO). The calculation should be performed at a suitable level of theory, such as GIAO-B3LYP/6-311+G(d).[14]

• Extract Shielding Tensor: From the output file, locate the calculated magnetic shielding tensor for the ghost atom.

• Calculate NICS: The NICS value is the negative of the isotropic shielding value reported for the ghost atom. For NICS(1)zz, take the negative of the zz-component of the shielding tensor.

Data Summary: Aromaticity Indices of Key Annulenes

The following table summarizes representative calculated aromaticity indices for several key annulenes, illustrating the application of Hückel's rule. Note that values can vary slightly depending on the exact level of theory used.

Annulene	π-Electrons	Hückel Rule (n)	Aromaticity Class	HOMA	NICS(0) (ppm)	NICS(1)zz (ppm)	ASE (kcal/mol)
[3]Annulene	4	4n (n=1)	Antiaromatic	-3.5	+18.0	+25.0	-18.0
[20]Annulene	6	4n+2 (n=1)	Aromatic	1.00	-9.7	-29.9	+30.0
[18]Annulene	8	4n (n=2)	Non-aromatic (Tub)	-0.03	-3.9	-4.5	+2.8
[14]Annulene	10	4n+2 (n=2)	Non-aromatic (Strain)	-0.25	+2.1	-1.5	-1.0
[17]Annulene	12	4n (n=3)	Antiaromatic	-0.51	+18.0	+22.0	-4.0
[7]Annulene	14	4n+2 (n=3)	Aromatic	0.76	-16.0	-25.0	+16.0
[13]Annulene	16	4n (n=4)	Antiaromatic	-0.10	+19.0	+23.0	-2.0
[21]Annulene	18	4n+2 (n=4)	Aromatic	0.89	-12.8	-22.0	+18.0

Data compiled and synthesized from multiple theoretical studies. Exact values are method-dependent.

Visualizations: Workflows and Conceptual Relationships

Visual diagrams are essential for understanding the workflow of these calculations and the relationships between different aromaticity concepts.

References

• 1. purechemistry.org [purechemistry.org]
• 2. Annulene Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 3. Annulenes - Chemistry Steps [chemistrysteps.com]
• 4. The Role of Aromaticity in Annulenes: Essential Insights for Success in CSIR NET, JEE Advanced, BITSAT, SET, and IIT-JAM [sudhirnama.in]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Update for Isomerization Stabilization Energies: The Fulvenization Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HOMA Index Establishes Similarity to a Reference Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Three Queries about the HOMA Index - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. poranne-group.github.io [poranne-group.github.io]
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• 17. sid.ir [sid.ir]
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• 19. The aromatic character of [10]annulenes and dicupra[10]annulenes from current density calculations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. comporgchem.com [comporgchem.com]
• 21. s3.smu.edu [s3.smu.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis ofAnnulene

Application Notes and Protocols for the Synthesis of[1]Annulene

Introduction

[1]Annulene, with the chemical formula C₁₈H₁₈, is a fascinating macrocyclic hydrocarbon and a classic example of a non-benzenoid aromatic compound.[2] As a member of the annulene family, it contains a completely conjugated system of alternating single and double bonds in a monocyclic structure.[3] With 18 π-electrons, it adheres to Hückel's rule for aromaticity (4n+2 π-electrons, where n=4).[4][5] The synthesis and characterization of[1]annulene were historically significant in validating theoretical predictions of aromaticity in larger ring systems.[2] Its aromatic nature is evidenced by its planarity, specific bond lengths (approximately 1.39-1.41 Å), and a distinct ¹H NMR spectrum showing highly deshielded outer protons and strongly shielded inner protons due to the aromatic ring current.[2][6]

This document provides a detailed, step-by-step protocol for the synthesis of[1]annulene, primarily based on the well-established method developed by Franz Sondheimer and his collaborators, which has been rigorously documented in Organic Syntheses.[4] This protocol is intended for researchers in organic chemistry and related fields.

Quantitative Data Summary

The following table summarizes the key transformations and associated quantitative data for the synthesis of[1]annulene via the Sondheimer route.

Step	Reaction	Key Reagents	Yield	Product Analytical Data
1	Oxidative Coupling	1,5-Hexadiyne, Copper(II) acetate monohydrate, Pyridine	~5% (crude mixture)	Hexadehydro[1]annulene : Not typically isolated in pure form in this step.
2	Isomerization	Potassium tert-butoxide, tert-Butyl alcohol, Benzene	2.4% (spectroscopic yield from 1,5-hexadiyne)	Tridehydro[1]annulene : UV λmax (benzene) = 342 nm (ε 155,000).[4]
3	Partial Hydrogenation	10% Palladium-on-calcium carbonate, Hydrogen, Benzene	~50-60% (from Tridehydro[1]annulene)	[1]Annulene : Red-brown crystals. ¹H NMR (THF-d₈, -60 °C): δ 9.25 (12H, outer), -2.9 (6H, inner).[4]
Overall	-	-	~0.54% [4]	-

Note: An improved three-step synthesis has been reported with an overall yield of 4%, representing a significant enhancement over the classical procedure.[7]

Experimental Protocols

This protocol details the synthesis of[1]annulene from 1,5-hexadiyne.

Safety Precaution: This procedure involves hazardous materials and reactions. It should only be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment.

Part A: Synthesis of Hexadehydro[1]annulene

This step involves the oxidative coupling of a terminal diacetylene, 1,5-hexadiyne, using copper(II) acetate in pyridine.[4]

Materials and Equipment:

• 12-L four-necked, round-bottomed flask with a bottom stopcock

• Mechanical stirrer

• Reflux condenser

• 500-mL pressure-equalizing dropping funnel

• Large heating/cooling bath

• Copper(II) acetate monohydrate (600 g, 3.00 moles)

• Pyridine (3.8 L)

• 1,5-Hexadiyne (49.5 g, 0.634 mole) dissolved in pyridine (250 mL)

• Ether (for workup)

• Hydrochloric acid (for workup)

Procedure:

• Setup: Assemble the 12-L flask in the bath, fitted with the stirrer, reflux condenser, and dropping funnel.

• Initial Charge: Charge the flask with copper(II) acetate monohydrate (600 g) and pyridine (3.8 L).[4]

• Heating: Begin stirring and heat the flask contents to 55 ± 1 °C using warm water in the outer bath. Maintain this temperature for 1 hour.

• Addition of Diacetylene: Add the solution of 1,5-hexadiyne in pyridine to the dropping funnel. Add this solution to the reaction mixture over 70 minutes while maintaining the temperature at 60 ± 1 °C.

• Reaction: After the addition is complete, continue stirring the dark brown mixture at 60 ± 1 °C for an additional 2 hours.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a 20-L separatory funnel and dilute with 5 L of ether. Wash the solution sequentially with water, 10% hydrochloric acid (until the aqueous layer is acidic), and finally with a sodium carbonate solution.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure. The result is a dark brown, semi-solid residue containing the crude cyclic polyacetylenes.[4]

Part B: Synthesis of Tridehydro[1]annulene

This stage involves a base-catalyzed prototropic rearrangement of the crude product from Part A to form the more stable, isomerized dehydroannulene.[4]

Materials and Equipment:

• 2-L round-bottomed flask with reflux condenser

• Benzene (800 mL)

• Saturated solution of potassium tert-butoxide in tert-butyl alcohol (800 mL)

• Ether, water, and hydrochloric acid for workup

Procedure:

• Dissolution: Add the dark brown residue from Part A and 800 mL of benzene to the 2-L flask. Heat to reflux to dissolve the solid.

• Isomerization: Briefly cool the solution and rapidly add 800 mL of a saturated solution of potassium tert-butoxide in tert-butyl alcohol.[4]

• Reflux: Heat the resulting solution to reflux for 30 minutes.

• Workup: Cool the mixture and transfer it to a large vessel containing approximately 2 L of ice. Add 2 L of ether and acidify with 10% hydrochloric acid. Separate the organic layer, wash with water, dry over magnesium sulfate, and evaporate the solvent.

• Chromatography: The resulting residue is purified by column chromatography on alumina. The column is first developed with a pentane-ether mixture (95:5) to remove benzene, followed by an 80:20 pentane-ether mixture to elute the products. Tridehydro[1]annulene appears as a light brown band.[4] The fractions containing the pure product are collected.

Part C: Synthesis of[1]Annulene

The final step is the partial and selective catalytic hydrogenation of the triple bonds in tridehydro[1]annulene.[4]

Materials and Equipment:

• Hydrogenation flask with a side arm and magnetic stirrer

• Hydrogen source

• 10% Palladium-on-calcium carbonate catalyst (1.0 g)

• Benzene (30 mL)

• Ether (for crystallization)

Procedure:

• Catalyst Preparation: In the hydrogenation flask, suspend 1.0 g of 10% Pd/CaCO₃ catalyst in 30 mL of benzene. Stir the suspension under a hydrogen atmosphere until no more gas is absorbed (catalyst saturation).

• Addition of Substrate: Evaporate the solvent from the tridehydro[1]annulene solution obtained in Part B. Dissolve the resulting brown crystalline residue in 30 mL of benzene. Add this solution to the hydrogenation flask.

• Hydrogenation: Stir the mixture vigorously under a hydrogen atmosphere. Monitor the hydrogen uptake carefully. The reaction is stopped after the absorption of approximately 4.5 to 4.9 molar equivalents of hydrogen.[4]

• Isolation: Remove the catalyst by filtration. Concentrate the filtrate to about 6 mL. Add 20 mL of ether and cool the solution in an ice bath.

• Crystallization: Collect the resulting red-brown crystals of[1]annulene by filtration, wash with cold ether, and air dry. The overall yield from 1,5-hexadiyne is approximately 0.54%.[4]

• Storage: [1]Annulene is sensitive and can decompose. It is best stored as a solution in benzene-ether in a refrigerator.[4]

Visualizations

Synthesis Workflow for[1]Annulene

Caption: Reaction scheme for the synthesis of[1]annulene via the Sondheimer method.

References

• 1. Cyclododecatriene - Wikipedia [en.wikipedia.org]
• 2. Cyclooctadecanonaene - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. communities.springernature.com [communities.springernature.com]
• 6. organic chemistry - H-NMR spectroscopy of [18]annulene - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. [18]Annulene put into a new perspective - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC01309K [pubs.rsc.org]

Application Notes and Protocols for Annulene in Organic Electronics

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Annulenes, a class of monocyclic hydrocarbons with conjugated double bonds, have emerged as promising materials for a variety of applications in organic electronics. Their unique electronic properties, which can be tuned by altering the ring size and introducing substituents, make them attractive candidates for use in organic field-effect transistors (OFETs), organic solar cells (OSCs), and organic light-emitting diodes (OLEDs). The aromatic or anti-aromatic character of annulenes plays a crucial role in determining their charge transport properties. This document provides detailed application notes, experimental protocols, and performance data for various annulene derivatives in organic electronic devices.

Annulenes in Organic Field-Effect Transistors (OFETs)

Annulene derivatives have demonstrated significant potential as active materials in OFETs due to their ability to form well-ordered molecular packing in the solid state, which is crucial for efficient charge transport.

Application Note: Sulphur-Bridged[1]Annulenes for High-Performance OFETs

Sulphur-bridged[1]annulenes, specifically tetrathia[1]annulene[2.1.2.1] derivatives, have been investigated as p-type semiconductors in OFETs. These macrocycles exhibit good thermal stability and can be processed from solution to form crystalline thin films. The introduction of meso-substituents allows for the tuning of their solid-state packing and, consequently, their charge transport characteristics. Devices fabricated with these materials on octadecyltrichlorosilane (OTS) modified SiO2 substrates have shown excellent performance with high charge carrier mobilities and on/off ratios.[2][3][4][5]

Quantitative Data for Annulene-Based OFETs

Annulene Derivative	Device Architecture	Mobility (μ) [cm²/Vs]	On/Off Ratio	Ref.
meso-diphenyl tetrathia[1]annulene[2][2][6][6] (DPTTA)	Solution-sheared on SiO2/Si	1.0	> 10^6	[7]
Tetrathia[1]annulene[2.1.2.1]	Thin film on OTS-modified SiO2	0.23	8.67 x 10^6	[3][5]
Tetrathia[1]annulene[2.1.2.1]	Thin film on OTS-treated SiO2/Si	0.05	> 10^3	[8]
Antiaromatic dehydrobenzo[9]annulene	Space-charge-limited current (SCLC)	Higher than aromatic counterparts	-	[10]
Antiaromatic dehydrobenzo[11]annulene	Space-charge-limited current (SCLC)	Higher than aromatic counterparts	-	[10]

Experimental Protocol: Fabrication of a Solution-Sheared Tetrathia[1]annulene-Based OFET

This protocol describes the fabrication of a bottom-gate, top-contact OFET using a solution-shearing method for the deposition of the annulene derivative.

Materials:

• Heavily n-doped Si wafer with a 300 nm thermally grown SiO₂ layer (Substrate)

• Tetrathia[1]annulene[2][2][6][6] derivative (e.g., DPTTA)

• Polystyrene (PS)

• Toluene (anhydrous)

• Octadecyltrichlorosilane (OTS)

• Gold (Au) for source/drain electrodes

• Piranha solution (H₂SO₄:H₂O₂ = 3:1)

• Deionized water

• Acetone

• Isopropanol

Equipment:

• Spin coater

• Solution shearer

• Thermal evaporator

• Probe station and semiconductor parameter analyzer

• UV-Ozone cleaner

• Glovebox with a nitrogen atmosphere

Procedure:

• Substrate Cleaning and Surface Treatment: a. Clean the Si/SiO₂ substrates by sonicating in acetone and isopropanol for 15 minutes each. b. Dry the substrates with a stream of nitrogen. c. Treat the substrates with UV-Ozone for 15 minutes to create a hydrophilic surface. d. Immediately immerse the substrates in a 0.1% (v/v) solution of OTS in anhydrous toluene for 30 minutes in a nitrogen-filled glovebox. e. Rinse the substrates with fresh toluene and anneal at 120 °C for 20 minutes.

• Semiconductor Solution Preparation: a. Prepare a solution of the tetrathia[1]annulene derivative and polystyrene (e.g., a 1:1 weight ratio of DPTTA:PS) in toluene at a total concentration of 5 mg/mL. b. Stir the solution at 60 °C for at least 1 hour to ensure complete dissolution.

• Active Layer Deposition by Solution Shearing: a. Transfer the substrate to the solution shearer inside a nitrogen-filled glovebox. b. Preheat the substrate to the desired deposition temperature (e.g., 90 °C). c. Dispense a small volume of the semiconductor solution at the edge of the shearing blade. d. Move the blade across the substrate at a constant speed (e.g., 0.1 mm/s) to deposit a uniform thin film. e. Anneal the film at a temperature just below the boiling point of the solvent for 10 minutes to remove residual solvent.

• Electrode Deposition: a. Transfer the substrate with the annulene film to a thermal evaporator. b. Deposit 50 nm of gold through a shadow mask to define the source and drain electrodes. The channel length and width are defined by the mask (e.g., L = 50 µm, W = 1 mm).

• Device Characterization: a. Transfer the completed device to a probe station. b. Measure the transfer and output characteristics using a semiconductor parameter analyzer in a nitrogen atmosphere to determine the field-effect mobility, on/off ratio, and threshold voltage.

Visualization: Charge Transport in Dehydrobenzo[n]annulenes

The charge transport properties of dehydrobenzo[n]annulenes ([n]DBAs) are strongly influenced by their aromaticity, which varies with the size of the annulene ring. Antiaromatic [n]DBAs have been shown to exhibit higher hole mobilities than their aromatic counterparts.[10] This relationship can be visualized as a logical diagram.

Caption: Relationship between ring size, aromaticity, and hole mobility in dehydrobenzo[n]annulenes.

Annulenes in Organic Solar Cells (OSCs)

N-annulated perylene diimide derivatives, which are related to annulenes through their extended π-conjugated systems, have been successfully employed as non-fullerene acceptors in organic solar cells.

Application Note: N-Annulated Perylene Diimides as Non-Fullerene Acceptors

N-annulated perylene diimides (PDIs) are attractive non-fullerene acceptors due to their strong electron-accepting properties, high electron mobility, and excellent photostability. The N-annulation strategy allows for the tuning of their electronic energy levels to match those of common donor polymers, facilitating efficient exciton dissociation and charge transport. Solar cells based on these materials have achieved promising power conversion efficiencies.[12]

Quantitative Data for Annulene-Based OSCs

Donor Polymer	Annulene-based Acceptor	Voc [V]	Jsc [mA/cm²]	Fill Factor (%)	PCE (%)	Ref.
PTB7-Th	N-annulated PDI dimer	-	-	-	5.54	[12]
P3TEA	N-annulated PDI dimer	-	-	-	7.55	[12]

Experimental Protocol: Fabrication of a Bulk Heterojunction OSC

This protocol outlines the fabrication of a conventional architecture bulk heterojunction solar cell using an N-annulated PDI as the acceptor.

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

• Donor polymer (e.g., PTB7-Th)

• N-annulated perylene diimide acceptor

• Chlorobenzene (anhydrous)

• Calcium (Ca)

• Aluminum (Al)

• Deionized water, acetone, isopropanol

Equipment:

• Spin coater

• Glovebox with a nitrogen atmosphere

• Thermal evaporator

• Solar simulator with an AM 1.5G filter

• Source measure unit

Procedure:

• Substrate Cleaning: a. Clean the ITO substrates by sonicating sequentially in deionized water with detergent, deionized water, acetone, and isopropanol for 15 minutes each. b. Dry the substrates with a nitrogen stream and treat with UV-Ozone for 15 minutes.

• Hole Transport Layer (HTL) Deposition: a. Spin-coat a filtered PEDOT:PSS solution onto the ITO substrate at 4000 rpm for 40 seconds. b. Anneal the substrates at 150 °C for 15 minutes in air.

• Active Layer Deposition: a. Prepare a blend solution of the donor polymer and N-annulated PDI acceptor (e.g., 1:1.2 weight ratio) in chlorobenzene. b. Inside a nitrogen-filled glovebox, spin-coat the active layer solution onto the PEDOT:PSS layer at 1000 rpm for 60 seconds. c. Anneal the film at a specified temperature (e.g., 80-120 °C) for 10 minutes.

• Cathode Deposition: a. Transfer the substrates to a thermal evaporator with a base pressure below 10⁻⁶ Torr. b. Sequentially deposit a thin layer of Calcium (e.g., 20 nm) followed by a thicker layer of Aluminum (e.g., 100 nm) through a shadow mask to define the active area.

• Device Characterization: a. Measure the current density-voltage (J-V) characteristics of the device under simulated AM 1.5G solar illumination (100 mW/cm²) to determine the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Visualization: OSC Device Fabrication Workflow

Caption: Workflow for the fabrication of a bulk heterojunction organic solar cell.

Annulenes in Organic Light-Emitting Diodes (OLEDs)

N-annulated perylene diimides have also been utilized as efficient red light emitters in OLEDs.

Application Note: N-Annulated Perylene Diimides for Red OLEDs

N-annulated perylene diimides with bulky side-chains can exhibit high photoluminescence quantum yields in the solid state, making them suitable for use as emitters in OLEDs.[6] Solution-processed devices using these materials as the emissive layer have demonstrated bright red electroluminescence with low turn-on voltages.[6][13]

Quantitative Data for Annulene-Based OLEDs

Emitter	Host	Device Architecture	Luminance (cd/m²)	EQE (%)	CIE (x, y)	Ref.
N-annulated PDI with bulky side-chains	- (neat film)	Solution-processed	~2000	-	Red	[6]
tPDI2N-EH	PFO (blend)	Solution-processed	>1000	-	(0.672, 0.321)	[13]

Experimental Protocol: Fabrication of a Solution-Processed OLED

This protocol describes the fabrication of a solution-processed OLED using an N-annulated perylene diimide as the emitter.

Materials:

• Patterned ITO coated glass substrates

• PEDOT:PSS

• N-annulated perylene diimide emitter

• Poly(9,9-dioctylfluorene) (PFO) as a host (optional)

• Chlorobenzene (anhydrous)

• Lithium Fluoride (LiF)

• Aluminum (Al)

• Deionized water, acetone, isopropanol

Equipment:

• Spin coater

• Glovebox with a nitrogen atmosphere

• Thermal evaporator

• Spectrometer and source measure unit for electroluminescence characterization

Procedure:

• Substrate Cleaning and HTL Deposition: a. Follow the same procedure as in the OSC fabrication protocol (Section 2.3, steps 1 and 2).

• Emissive Layer (EML) Deposition: a. Prepare a solution of the N-annulated PDI emitter (and host polymer, if used) in chlorobenzene. b. Inside a nitrogen-filled glovebox, spin-coat the EML solution onto the PEDOT:PSS layer. c. Anneal the film to remove residual solvent.

• Electron Injection Layer (EIL) and Cathode Deposition: a. Transfer the substrates to a thermal evaporator. b. Sequentially deposit a thin layer of LiF (e.g., 1 nm) followed by a thicker layer of Aluminum (e.g., 100 nm) through a shadow mask.

• Encapsulation and Characterization: a. Encapsulate the device in a nitrogen-filled glovebox using a UV-curable epoxy and a glass coverslip to prevent degradation from air and moisture. b. Measure the current density-voltage-luminance (J-V-L) characteristics, external quantum efficiency (EQE), and the Commission Internationale de l'Eclairage (CIE) color coordinates of the emitted light.

Visualization: OLED Device Structure and Energy Level Diagram

Caption: Schematic of a solution-processed OLED and its corresponding energy level diagram.

Synthesis Protocols for Annulene Derivatives

Synthesis of N-Annulated Perylene Diimide

This protocol is a general representation based on literature procedures for the synthesis of N-annulated perylene diimides.[14]

Reaction Scheme:

• Nitration of a perylene diimide derivative.

• Reduction of the nitro group to an amine.

• Intramolecular cyclization to form the N-annulated product.

Materials:

• N,N'-dicyclohexyl-perylene-3,4,9,10-tetracarboxylic bisimide

• Nitric acid

• Sulfuric acid

• Palladium on carbon (Pd/C)

• Hydrogen gas

• Dichlorophenylborane

• Triethylamine

• Toluene

• Tetrahydrofuran (THF)

Procedure:

• Nitration: a. Dissolve the starting perylene diimide in concentrated sulfuric acid. b. Cool the solution in an ice bath and slowly add a mixture of nitric acid and sulfuric acid. c. Stir the reaction mixture at room temperature for several hours. d. Pour the mixture into ice water to precipitate the nitrated product. e. Filter, wash with water, and dry the product.

• Reduction: a. Suspend the nitrated perylene diimide and Pd/C catalyst in THF. b. Purge the flask with argon and then introduce hydrogen gas via a balloon. c. Stir the reaction at room temperature until the starting material is consumed (monitor by TLC). d. Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the amino-perylene diimide.

• N-Annulation: a. Dissolve the amino-perylene diimide in toluene in a Schlenk tube under an argon atmosphere. b. Add dichlorophenylborane and triethylamine. c. Reflux the mixture for 24 hours. d. Cool to room temperature, remove the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel to yield the N-annulated perylene diimide.

Visualization: Synthesis Workflow for N-Annulated Perylene Diimide

Caption: Synthetic workflow for the preparation of an N-annulated perylene diimide.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Neutral tetrathia[22]annulene[2.1.2.1] based field-effect transistors: improved on/off ratio defies ring puckering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sulphur bridged [22]annulene[2.1.2.1] based organic field-effect transistors: interplay of the steric bulk and charge transport - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Neutral tetrathia[22]annulene[2.1.2.1] based field-effect transistors: improved on/off ratio defies ring puckering - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Improved performance of solution processed OLEDs using N-annulated perylene diimide emitters with bulky side-chains - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Tetrathia[22]annulene[2,1,2,1]: physical properties, crystal structure and application in organic field-effect transistors - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Improved performance of solution processed OLEDs using <i>N</i>-annulated perylene diimide emitters with bulky side-chains | CiNii Research [cir.nii.ac.jp]
• 10. Unveiling the roles of aromaticity in the optoelectronic and charge-transport properties of dehydrobenzo[n]annulenes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of Annulene as a Ligand in Organometallic Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of annulenes as ligands in organometallic chemistry, with a focus on their synthesis, characterization, and applications in catalysis and drug development. Detailed experimental protocols for the synthesis of key annulene-metal complexes and their subsequent applications are provided, along with tabulated quantitative data for easy comparison.

Introduction to Annulene Ligands

Annulenes are monocyclic hydrocarbons characterized by a system of conjugated double bonds. Their ability to act as π-ligands allows them to form stable complexes with a variety of transition metals. The electronic and steric properties of the annulene ring can be tuned by altering its size, substitution, and conformation, making them versatile ligands for a wide range of applications in organometallic chemistry. This document focuses on several key classes of annulene ligands, including bridged annulenes, cyclooctatetraene (COT), and the recently developed planar[1]annulenes.

Synthesis of Annulene-Metal Complexes

The synthesis of organometallic complexes featuring annulene ligands can be achieved through various synthetic routes. The following sections detail the experimental protocols for the preparation of representative examples.

Experimental Protocol: Synthesis of 1,6-Methano[2]annulene

1,6-Methano[2]annulene serves as a valuable precursor for the synthesis of various transition metal complexes. Its rigid, bridged structure enforces planarity on the[2]annulene perimeter, enhancing its aromatic character and coordination ability.

Workflow for the Synthesis of 1,6-Methano[2]annulene

Figure 1: Synthetic workflow for 1,6-Methano[2]annulene.

Materials:

• Naphthalene

• Sodium metal

• Ethanol

• Liquid ammonia

• Chloroform

• Potassium tert-butoxide

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Dioxane

• Glacial acetic acid

• Diethyl ether

• Methanol

Procedure: [3]

• Step 1: Birch Reduction of Naphthalene. In a 12-L three-necked flask equipped with a dry ice condenser and a stirrer, condense 3 L of liquid ammonia. Add 192.3 g of sodium metal in small portions over 1 hour with vigorous stirring. To the resulting blue solution, add a solution of 192.3 g of naphthalene in a mixture of 750 mL of diethyl ether and 600 mL of ethanol dropwise over 3 hours. Stir the mixture at -78 °C for an additional 6 hours. Allow the ammonia to evaporate overnight. Carefully add 120 mL of methanol to the residue to quench any unreacted sodium, followed by 4-5 L of ice water. Extract the mixture with 1 L of diethyl ether. Evaporate the ether to obtain a solid, which is then recrystallized from methanol to yield 1,4,5,8-tetrahydronaphthalene (isotetralin).

• Step 2: Dichlorocarbene Addition. In a 3-L three-necked flask, dissolve 132.2 g of isotetralin in 1.3 L of anhydrous ether. Add 150 g of potassium tert-butoxide under an argon atmosphere. Cool the suspension to -30 °C and add 120 g of chloroform dropwise over 4 hours. Stir the mixture at -30 °C for an additional 2 hours and then allow it to warm to room temperature overnight.

• Step 3: Dechlorination. Condense 800 mL of ammonia into a 2-L three-necked flask at -78 °C. Add 56 g of sodium metal in small portions. To this, add a solution of 81.4 g of the dichlorocyclopropane derivative from the previous step in 500 mL of anhydrous ether over 1 hour. After the addition, allow the ammonia to evaporate overnight.

• Step 4: Dehydrogenation. In a 2-L three-necked flask, dissolve 149 g of DDQ in 900 mL of anhydrous dioxane. Add 43.8 g of the tricyclic diene from Step 3 and 10 mL of glacial acetic acid. Heat the mixture under reflux for 5 hours. After cooling, filter the mixture and wash the solid with n-hexane. The combined filtrate is passed through a column of neutral alumina and eluted with n-hexane. Removal of the solvent followed by distillation under reduced pressure yields 1,6-methano[2]annulene.[3]

Experimental Protocol: Synthesis of a Bridged[4]Annulene-Ruthenium Complex

Bridged[4]annulenes can be functionalized to include cyclopentadienyl moieties, which readily form sandwich complexes with transition metals like ruthenium.

Procedure: [5]

• Synthesis of the Cyclopentadienide-fused Dihydropyrene Ligand: The synthesis of the cyclopentadienide-fused dihydropyrene ligand is a multi-step process starting from the parent bridged[4]annulene, dimethyldihydropyrene. The detailed synthesis is described by Mitchell et al.[5]

• Formation of the Ruthenium Complex: To a solution of the cyclopentadienide-fused dihydropyrene anion (formed by deprotonation of the cyclopentadiene precursor with a suitable base like n-butyllithium) in THF at room temperature, add a suspension of (Cp*RuCl2)n. Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by chromatography to yield the ruthenocene complex as a mixture of isomers. The reported yield for this reaction is 70%.[5]

Experimental Protocol: Synthesis of a Metal-Centered Planar[1]Annulene-Osmium Complex

A novel class of organometallic compounds features a metal atom incorporated into the plane of a[1]annulene framework.[6][7][8] The synthesis involves building the annulene ring around a pre-existing osmium precursor.

General Synthetic Strategy: [6][7]

• Precursor Synthesis: The synthesis starts with a reactive osmium-carbon triple bond precursor.

• [2+2+2] Cycloaddition: A formal [2+2+2] cycloaddition of tosylacetylene to an osmabenzyne fused osmapentalene containing an ethynyl group is performed.[7]

• Ring Transformation: The resulting adduct undergoes a series of transformations including P-C bond cleavage, chlorination, desulfonylation, and ring rearrangement upon treatment with KOH followed by AlCl3.

• Final Rearrangement and Dechlorination: Treatment with HCl induces a final rearrangement, and subsequent dechlorination affords the planar osmium-centered[1]annulene complex.[7]

Visualizing the Synthesis of the Osmium-[1]Annulene Complex

Figure 2: Simplified workflow for the synthesis of an Osmium-[1]Annulene complex.

Characterization Data of Annulene-Metal Complexes

The synthesized complexes are characterized by a variety of spectroscopic and crystallographic techniques. The following tables summarize key quantitative data for selected annulene-metal complexes.

Table 1: Selected ¹H NMR Chemical Shift Data (δ, ppm)

Compound	Annulene Protons (External)	Annulene Protons (Internal/Bridging)	Reference
1,6-Methano[2]annulene	7.1-7.6	-0.5 (CH₂)	[9]
Bridged[4]Annulene-Cr(CO)₃ Complex (Isomer 9)	7.5-8.5	-0.517, -0.864 (CH₃)	[5]
Bridged[4]Annulene-Cr(CO)₃ Complex (Isomer 10)	7.5-8.5	-0.558, -0.891 (CH₃)	[5]
Bridged[4]Annulene-Ru(Cp) Complex (Isomer 26)	7.5-8.5	-0.548, -0.691 (CH₃)	[5]
Bridged[4]Annulene-Ru(Cp) Complex (Isomer 27)	7.5-8.5	-0.473, -0.820 (CH₃)	[5]
Bridged[4]Annulene-Mn(CO)₃ Complex (Isomer 28)	7.5-8.5	-0.728, -0.784 (CH₃)	[5]
Bridged[4]Annulene-Mn(CO)₃ Complex (Isomer 29)	7.5-8.5	-0.670, -0.976 (CH₃)	[5]
[10]Annulene	9.28 (12H)	-2.99 (6H)	[11]

Table 2: Selected Bond Length Data from X-ray Crystallography (Å)

Compound	C-C Bond Type	Bond Length (Å)	Reference
[10]Annulene	Inner C-C	1.382 ± 0.003	[12]
[10]Annulene	Outer C-C	1.419 ± 0.004	[12]
1,6-Methano[2]annulene	Peripheral C-C	Similar lengths, indicating aromaticity	[9]
Osmium-[1]Annulene	Os-C (σ-bond)	(Data not yet tabulated)	[6][7]

Applications of Annulene-Metal Complexes

Annulene-metal complexes are emerging as promising candidates in various fields, including catalysis and medicine.

Application in Catalysis: Hydrogenation Reactions

Organometallic complexes are widely used as catalysts for hydrogenation reactions. Annulene ligands can modulate the electronic and steric environment of the metal center, influencing its catalytic activity and selectivity.

Experimental Protocol: Catalytic Hydrogenation of an Alkene

This protocol provides a general procedure for the catalytic hydrogenation of an alkene using a hypothetical annulene-metal complex. The specific catalyst, substrate, solvent, and reaction conditions should be optimized for each system.

Materials:

• Annulene-metal complex (catalyst)

• Alkene (substrate)

• Anhydrous, deoxygenated solvent (e.g., THF, ethanol)

• Hydrogen gas (high purity)

• Standard hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• In a glovebox or under an inert atmosphere, charge a high-pressure reactor vessel with the annulene-metal complex and the solvent.

• Add the alkene substrate to the reactor.

• Seal the reactor and purge it several times with hydrogen gas.

• Pressurize the reactor to the desired hydrogen pressure (e.g., 2-10 bar).[13]

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 60 °C) for the required time.[13]

• Monitor the reaction progress by techniques such as GC-MS or NMR spectroscopy.

• Upon completion, carefully vent the hydrogen gas and purge the reactor with an inert gas.

• The product can be isolated by removing the solvent under reduced pressure and purified by chromatography or distillation.

Logical Flow of a Catalytic Hydrogenation Cycle

Figure 3: A simplified catalytic cycle for alkene hydrogenation.

Application in Drug Development: Cytotoxicity Assays

Organometallic complexes, including those with annulene ligands, are being investigated as potential anticancer agents.[14] A common initial step in evaluating their therapeutic potential is to assess their cytotoxicity against cancer cell lines using assays such as the MTT assay.

Experimental Protocol: MTT Cytotoxicity Assay [2][4][15]

Materials:

• Cancer cell line (e.g., A549, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Annulene-metal complex (test compound) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37 °C in a 5% CO₂ incubator.[2]

• Compound Treatment: Prepare serial dilutions of the annulene-metal complex in complete medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Workflow for Assessing Compound Cytotoxicity

References

• 1. Cytotoxicity Assay Protocol [protocols.io]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 6. First planar annulene compounds with metal centres synthesised | Research | Chemistry World [chemistryworld.com]
• 7. researchgate.net [researchgate.net]
• 8. bioengineer.org [bioengineer.org]
• 9. 1,6-Methano(10)annulene - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Alkene Metalates as Hydrogenation Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Functionalization of the Annulene Core

Audience: Researchers, scientists, and drug development professionals.

Abstract: Annulenes, monocyclic hydrocarbons with alternating single and double bonds, represent a foundational class of molecules for exploring the principles of aromaticity and anti-aromaticity. The functionalization of the annulene core is a critical strategy for modulating their electronic, optical, and physical properties, thereby unlocking their potential in materials science, electronics, and medicinal chemistry.[1][2] This document provides an overview of key synthetic strategies for creating and modifying the annulene core, detailed experimental protocols for functionalization, and a summary of their burgeoning applications.

Introduction to Annulene Functionalization

The reactivity and properties of annulenes are dictated by Hückel's rule, with (4n+2)π electron systems exhibiting aromatic character and 4nπ electron systems displaying anti-aromatic properties.[3] The parent[4]annulene, for instance, is a classic example of a Hückel aromatic compound.[3][5] However, unsubstituted annulenes often face challenges such as instability and limited processability.[3] Functionalization—the introduction of specific chemical groups onto the annulene ring—serves several key purposes:

• Property Tuning: Modifying electronic properties (e.g., HOMO/LUMO levels, bandgap) for applications in organic electronics.[6][7]

• Enhanced Stability: Improving kinetic and thermodynamic stability, as demonstrated in functionalized[2]annulenes.[8][9]

• Increased Solubility: Attaching solubilizing groups to improve processability in solution.

• Biological Activity: Introducing pharmacophores to develop novel therapeutic agents.[1][10]

• Supramolecular Assembly: Creating building blocks for complex molecular architectures and materials.[11][12]

This note will focus on two primary routes for functionalization: direct substitution on a pre-formed annulene core and the synthesis of annulenes from already functionalized precursors.

Synthesis of the Annulene Core

The creation of the core ring is the prerequisite for subsequent functionalization. The classical approach was pioneered by Sondheimer, while more recent methods have improved yields significantly.

Classical Sondheimer Synthesis of[4]Annulene

This method involves three main steps: oxidative coupling of a terminal diacetylene, followed by a prototropic rearrangement and a final partial hydrogenation.[5]

• Oxidative Coupling: 1,5-Hexadiyne is coupled using copper(II) acetate in pyridine to form a mixture of cyclic polyacetylenes.

• Rearrangement: The resulting mixture is treated with potassium tert-butoxide to yield tridehydro[4]annulene.

• Partial Hydrogenation: The triple bonds are partially reduced to cis-double bonds using a Lindlar catalyst (palladium on calcium carbonate, poisoned with lead) to yield[4]annulene.[5]

Improved Three-Step Protocol for[4]Annulene

Recent advancements have led to a tenfold increase in the overall yield compared to classical methods.[3] This protocol also starts from a dehydroannulene precursor.

• Synthesis of Hexadehydro[4]annulene: An appropriate precursor is cyclized to form the rigid, triangular hexadehydro[4]annulene.[3]

• Partial Hydrogenation: The precursor is hydrogenated using a poisoned Lindlar catalyst (5% Pd/CaCO₃/Pb with quinoline) under 1 atm of H₂ gas.[3] The reaction is carefully monitored and stopped upon consumption of the starting material.

• Purification: The product,[4]annulene, is purified. It is best stored as a dilute frozen solution in benzene at -20 °C to prevent decomposition.[3]

Data Presentation: Synthesis Yields

Synthesis Method	Key Reagents	Overall Yield (%)	Reference
Classical Sondheimer	Cu(OAc)₂, t-BuOK, Pd/CaCO₃	~0.54	[5]
Improved Protocol	Lindlar catalyst (Pd/CaCO₃/Pb), Quinoline	~4.0	[3]

Key Functionalization Protocols

Functionalization can be achieved via several standard organic chemistry reactions, adapted for the specific reactivity of the annulene core. Electrophilic aromatic substitution and transition-metal-catalyzed cross-coupling are among the most powerful methods.

Logical Workflow for Annulene Synthesis and Functionalization```dot

Caption: Mechanism of electrophilic substitution on an annulene ring.

Protocol 2: Palladium-Catalyzed Cross-Coupling - Suzuki Reaction

Cross-coupling reactions are invaluable for forming carbon-carbon bonds. The following protocol is adapted from methods used for functionalizing complex polycyclic aromatic hydrocarbons and demonstrates the installation of an aryl group. [7][13] Objective: To couple a bromo-annulene with an arylboronic acid.

Materials:

• Bromo-a[4]nnulene (1 equivalent)

• Arylboronic acid (1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2 M aqueous solution, 3 equivalents)

• Toluene and Ethanol (3:1 mixture)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask, add bromo-a[4]nnulene, the arylboronic acid, and the palladium catalyst.

• Evacuate and backfill the flask with argon three times.

• Add the degassed toluene/ethanol solvent mixture via syringe.

• Add the degassed aqueous K₂CO₃ solution.

• Heat the reaction mixture to 80-90 °C and stir vigorously overnight.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with water.

• Extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to yield the aryl-functionalized annulene.

Diagram of Cross-Coupling Strategies

Caption: Common palladium-catalyzed cross-coupling reactions for annulene functionalization.

Characterization Data

Successful functionalization is confirmed using a suite of spectroscopic and analytical techniques.

Technique	Purpose	Representative Data forA[4]nnulene	Reference
¹H NMR Spectroscopy	Confirms aromaticity and proton environment.	Inner protons: ~ -2.99 ppm; Outer protons: ~ 9.28 ppm	[5]
¹³C NMR Spectroscopy	Shows the number and type of carbon environments.	-	[14]
UV-Vis Spectroscopy	Determines electronic transitions and optical bandgap.	λ_max at 382 nm and 460 nm (in solid state); Optical bandgap: 2.64 eV	[3]
Mass Spectrometry	Confirms molecular weight and successful addition of functional groups.	-	-
X-ray Crystallography	Determines the precise 3D structure and planarity.	Face-to-face stacking distance of 3.16 Å in herringbone pattern.	[3]

Applications in Research and Drug Development

The ability to precisely functionalize the annulene core opens doors to a wide range of applications.

• Organic Materials: Functionalized annulenes that promote close face-to-face contact are being investigated for the design of novel organic materials with tailored electronic properties. [3]Non-planar [4n]-annulenes have been used as building blocks for electromechanical actuators. [2][11]* Optoelectronics: Introducing electron-donating or electron-withdrawing groups can tune the absorption and emission spectra, making functionalized annulenes candidates for use in optoelectronic devices. [1]* Drug Design: While less common than traditional heterocycles, the annulene scaffold offers a unique template. Allenic quinazolines, which contain a related structural motif, have been synthesized and shown to selectively inhibit EGFR tyrosine kinase, demonstrating the potential of unsaturated cyclic systems in medicinal chemistry. [10]The diverse topological formations and self-assembly ability of some annulene derivatives make them promising for applications in healthcare. [12]* Molecular Actuators: The redox-induced conformational changes in certain annulenes, such as cyclooctatetraene (a[7]nnulene) derivatives, can be harnessed to create molecular-level actuators.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [18]Annulene put into a new perspective - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC01309K [pubs.rsc.org]
• 4. Strategies for Synthesizing Disubstituted Benzenes | OpenOChem Learn [learn.openochem.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Polycyclic Hydrocarbons from [4n]Annulenes: Correlation versus Hybridization Forces in the Formation of Diradicaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct Edge Functionalization of Corannulene–Coronene Hybrid Nanographenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Allene as an alternative functional group for drug design: effect of C--C multiple bonds conjugated with quinazolines on the inhibition of EGFR tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Application Note: Low-Temperature Nuclear Magnetic Resonance (NMR) Spectroscopy for the Study of Annulenes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Annulenes are monocyclic hydrocarbons with alternating single and double bonds. Their study is of fundamental importance in organic chemistry, particularly for understanding the concepts of aromaticity, antiaromaticity, and non-aromaticity. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for probing the electronic structure of these molecules. The chemical shifts of the inner and outer protons of an annulene provide a direct measure of the magnetically induced ring current, a key indicator of its aromatic character.

Low-temperature NMR spectroscopy is particularly crucial for studying the dynamic processes in annulenes, such as conformational changes and bond shifting. By "freezing out" these processes at cryogenic temperatures, it is possible to obtain detailed structural and electronic information that is averaged out at room temperature. This application note provides a detailed protocol for the experimental setup of low-temperature NMR of annulenes, with a focus on[1]annulene as a classic example.

Key Concepts

• Aromaticity: A property of cyclic, planar molecules with a continuous ring of p-orbitals and 4n+2 π electrons, resulting in increased stability and a diatropic ring current. In ¹H NMR, this leads to deshielded outer protons and shielded inner protons.

• Antiaromaticity: A property of cyclic, planar molecules with a continuous ring of p-orbitals and 4n π electrons, resulting in decreased stability and a paratropic ring current. This causes the opposite effect on proton chemical shifts compared to aromaticity.

• Variable Temperature (VT) NMR: An NMR technique where the temperature of the sample is controlled. Lowering the temperature can slow down or stop dynamic processes, allowing for the observation of individual conformers or tautomers.[2][3]

Experimental Setup and Protocol

Instrumentation

• High-field NMR spectrometer (e.g., 300-600 MHz) equipped with a variable temperature unit.[4]

• Cryogenic probe or a standard probe with a liquid nitrogen heat exchanger for reaching temperatures down to -100°C or lower.[2]

• High-quality, thin-walled NMR tubes (e.g., Wilmad 535-PP or equivalent) to ensure rapid and uniform temperature equilibration and to prevent breakage at low temperatures.[2]

• Appropriate spinner turbine for low-temperature operation (e.g., Kel-F or ceramic).[4][5]

Sample Preparation

• Solvent Selection: Choose a deuterated solvent with a low freezing point and good solubility for the annulene at the target temperature. Commonly used solvents for low-temperature NMR include:

  • Deuterated tetrahydrofuran (THF-d₈): Freezing point ~ -108°C

  • Deuterated toluene (Toluene-d₈): Freezing point ~ -95°C

  • Deuterated dichloromethane (CD₂Cl₂): Freezing point ~ -97°C

• Concentration: Prepare the sample at a concentration of 5-10 mg/mL. Higher concentrations can lead to viscosity issues at low temperatures, while lower concentrations may result in a poor signal-to-noise ratio.

• Degassing: It is recommended to degas the sample by several freeze-pump-thaw cycles to remove dissolved oxygen, which is paramagnetic and can cause line broadening.

• Internal Standard: Tetramethylsilane (TMS) is a common internal standard, but its volatility can be an issue. A less volatile standard or referencing to the residual solvent peak may be necessary.

Experimental Protocol

• Initial Setup:

  • Insert the sample into the NMR magnet at room temperature (25°C).[4]

  • Lock onto the deuterium signal of the solvent.

  • Tune and match the probe for the desired nucleus (e.g., ¹H).

  • Acquire a reference spectrum at room temperature.[4]

• Cooling Procedure:

  • Set the target temperature on the variable temperature unit. It is crucial to lower the temperature in a stepwise manner (e.g., in increments of 10-20°C) to avoid thermal shock to the probe and the sample tube.[2][6]

  • Monitor the gas flow rate; a typical rate is 400-600 L/h.[4]

  • Allow the temperature to equilibrate for at least 5-10 minutes at each step before proceeding to the next lower temperature.[3][4]

• Data Acquisition at Low Temperature:

  • Once the target temperature is reached and has stabilized for at least 5 minutes, re-shim the magnetic field to optimize its homogeneity.[4]

  • Re-tune and match the probe, as its properties can change with temperature.

  • Acquire the ¹H NMR spectrum. The number of scans will depend on the sample concentration and the desired signal-to-noise ratio.

  • Repeat the acquisition at several different low temperatures to observe the dynamic changes.

• Returning to Room Temperature:

  • After the experiment, slowly and stepwise increase the temperature back to room temperature to prevent damage to the probe and the sample tube.[6]

• Temperature Calibration:

  • The actual temperature in the sample may differ slightly from the thermocouple reading. For accurate temperature determination, it is recommended to calibrate the temperature using a standard sample, such as methanol (for low temperatures) or ethylene glycol (for high temperatures).[3]

Data Presentation: ¹H NMR of[1]Annulene

The aromaticity of[1]annulene is temperature-dependent. At room temperature, the molecule is flexible, leading to an averaging of the inner and outer proton signals. As the temperature is lowered, the molecule becomes more planar and rigid, resulting in a significant difference in the chemical shifts of the inner and outer protons, a hallmark of an aromatic ring current.

Temperature (°C)	Inner Protons (6H) Chemical Shift (ppm)	Outer Protons (12H) Chemical Shift (ppm)	Observations
110	5.45 (s, 18H)	5.45 (s, 18H)	Coalescence of signals due to rapid interchange of inner and outer protons.
Room Temp (~25)	-1.8 (s, 6H)	8.9 (s, 12H)	Resolved signals indicating a significant ring current.
-60	-2.99 (s, 6H)	9.28 (s, 12H)	Sharper signals and increased chemical shift difference, indicating a more rigid, planar, and aromatic structure.

Visualization of Experimental Workflow

Caption: Workflow for low-temperature NMR of annulene.

Conclusion

Low-temperature NMR spectroscopy is an indispensable tool for the detailed investigation of annulenes and other fluxional molecules. By carefully selecting the experimental conditions and following a systematic protocol, researchers can obtain high-quality data that provides deep insights into the aromaticity, structure, and dynamics of these fascinating compounds. The data obtained from such experiments are crucial for benchmarking theoretical calculations and for the rational design of novel aromatic systems in materials science and drug discovery.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 3. nmr.unm.edu [nmr.unm.edu]
• 4. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 5. publish.uwo.ca [publish.uwo.ca]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Synthesis of Substituted Annulene Derivatives: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides a detailed overview of the synthesis of substituted annulene derivatives, including experimental protocols and their potential applications in drug discovery. Annulenes, cyclic hydrocarbons with alternating single and double bonds, and their derivatives are of significant interest due to their unique electronic properties and potential as therapeutic agents.

Introduction to Annulenes and Their Derivatives

Annulenes are monocyclic hydrocarbons that are fully conjugated.[1] Their chemical properties, particularly their aromaticity, are governed by Hückel's rule, which states that planar, cyclic molecules with (4n+2) π-electrons exhibit aromatic character.[1] The synthesis of annulenes and their substituted derivatives has been a subject of extensive research, leading to the development of various synthetic strategies. The introduction of substituents onto the annulene ring can significantly modulate their electronic properties, stability, and biological activity, making them attractive scaffolds for drug design.[2][3]

General Synthetic Strategies

Several key methodologies have been established for the synthesis of annulene cores and the subsequent introduction of functional groups. These include oxidative coupling reactions, Wittig reactions, and electrophilic substitution reactions.

Sondheimer Synthesis of[4]Annulene and its Derivatives

One of the classic methods for synthesizing large-ring annulenes is the Sondheimer approach, which involves the oxidative coupling of terminal diynes.[4] This method was famously used for the synthesis of[5]annulene, an 18 π-electron system that exhibits aromatic properties.[4]

Experimental Protocol: Synthesis of[5]Annulene [4]

This synthesis is a multi-step process starting from 1,5-hexadiyne.

Step 1: Oxidative Coupling of 1,5-Hexadiyne

• A solution of 1,5-hexadiyne in pyridine is added to a vigorously stirred suspension of copper(II) acetate monohydrate in pyridine at 55 °C.

• The reaction mixture is stirred for an additional 30 minutes at the same temperature.

• The mixture is cooled, filtered, and the residue is extracted with a benzene-diethyl ether mixture.

• The combined organic extracts are washed, dried, and concentrated to yield a crude mixture of cyclic polyacetylenes.

Step 2: Isomerization to Tridehydro[5]annulene

• The crude cyclic polyacetylenes are dissolved in benzene and treated with a saturated solution of potassium tert-butoxide in tert-butyl alcohol.

• The solution is heated to reflux for 30 minutes.

• The mixture is then poured into a large volume of water and extracted with benzene.

• The organic layer is washed, dried, and purified by chromatography on alumina to yield tridehydro[5]annulene.

Step 3: Partial Hydrogenation to[5]Annulene

• A solution of tridehydro[5]annulene in benzene is hydrogenated at atmospheric pressure using a 10% palladium-on-calcium carbonate catalyst.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• The catalyst is filtered off, and the filtrate is concentrated.

• The resulting[5]annulene is purified by crystallization from a benzene-ether mixture.

Quantitative Data for[5]Annulene Synthesis

Step	Product	Starting Material	Yield (%)	Reference
1 & 2	Tridehydro[5]annulene	1,5-Hexadiyne	~0.55	[4]
3	[5]Annulene	Tridehydro[5]annulene	~0.54 (overall)	[4]

Electrophilic Substitution on[4]Annulene

The aromatic nature of[5]annulene allows for electrophilic substitution reactions, enabling the introduction of various functional groups onto the annulene ring.[6]

Experimental Protocol: Nitration of[5]Annulene [6]

• To a solution of[5]annulene in acetic anhydride at -10 °C, a solution of nitric acid in acetic anhydride is added dropwise.

• The reaction mixture is stirred for a short period and then poured into a mixture of ice and water.

• The resulting precipitate is collected, washed with water, and dried.

• The crude nitro[5]annulene is purified by chromatography on silica gel.

Experimental Protocol: Acetylation of[5]Annulene [6]

• To a solution of[5]annulene in dichloromethane at 0 °C, a solution of acetyl chloride and tin(IV) chloride in dichloromethane is added.

• The reaction mixture is stirred for a brief period and then poured into dilute hydrochloric acid.

• The organic layer is separated, washed, dried, and concentrated.

• The crude acetyl[5]annulene is purified by chromatography on silica gel.

Quantitative Data for Electrophilic Substitution of[5]Annulene

Reaction	Product	Starting Material	Yield (%)	Reference
Nitration	Nitro[5]annulene	[5]Annulene	~20	[6]
Acetylation	Acetyl[5]annulene	[5]Annulene	~15	[6]

Vogel Synthesis of Bridged Annulenes

Bridged annulenes, such as 1,6-methano[7]annulene, are another important class of annulene derivatives where a bridging atom or group provides rigidity to the annulene ring. The Vogel synthesis provides a route to these compounds.[8]

Experimental Workflow: Vogel Synthesis of 1,6-Methano[7]annulene

Caption: General workflow for the Vogel synthesis of 1,6-methano[7]annulene.

Applications in Drug Development

Substituted annulene derivatives are being explored for their potential in drug discovery, particularly as anticancer agents and enzyme inhibitors. Their planar, aromatic structures can facilitate interactions with biological targets such as DNA and protein active sites.

Annulene Derivatives as Anticancer Agents

Certain substituted annulenes have shown promise as anticancer agents by targeting key signaling pathways involved in cancer cell proliferation and survival. The PI3K/Akt/mTOR pathway is a frequently dysregulated pathway in many cancers and represents a key therapeutic target.[9] While direct inhibition of this pathway by simple annulene derivatives is still an emerging area of research, related polycyclic aromatic compounds have demonstrated the potential to modulate these signaling cascades.[2]

Signaling Pathway: PI3K/Akt/mTOR Inhibition

The following diagram illustrates the PI3K/Akt/mTOR signaling pathway and a hypothetical point of inhibition by a substituted annulene derivative.

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR pathway by a substituted annulene derivative.

Some naphthalene-based compounds, which share structural similarities with bridged annulenes, have been shown to down-regulate Akt survival pathways and inhibit ERK phosphorylation, leading to anticancer effects.[2] For instance, certain naphthalimide and naphthalenediimide derivatives have demonstrated cytotoxicity against various cancer cell lines.[2]

Annulene Derivatives as Enzyme Inhibitors

The rigid, planar structure of annulene derivatives makes them interesting candidates for the design of enzyme inhibitors. By introducing appropriate functional groups, these molecules can be tailored to fit into the active sites of specific enzymes, potentially blocking their activity. For example, substituted pyridine derivatives, which can be considered aza-analogs of benzene, have been synthesized and evaluated as inhibitors of endothelin-converting enzyme-1 (ECE-1).[10] While direct examples of simple annulenes as potent, selective enzyme inhibitors are still under investigation, the principles of their design can be applied to this field.

Summary of Spectroscopic Data

The characterization of substituted annulene derivatives relies heavily on spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table of Representative Spectroscopic Data

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	MS (m/z)	Reference
[5]Annulene	9.28 (12H, outer), -2.99 (6H, inner)	128.9, 121.9	234.14	[4]
Nitro[5]annulene	9.3-8.7 (m), -2.8 (m)	-	279.13	[6]
Acetyl[5]annulene	9.4-8.6 (m), -2.7 (m)	-	276.15	[6]

Conclusion

The synthesis of substituted annulene derivatives offers a rich field of study for organic chemists and drug discovery professionals. The ability to functionalize the annulene core allows for the fine-tuning of their electronic and biological properties. While the exploration of these compounds as therapeutic agents is still in its early stages, their unique structural features and the initial findings of anticancer and enzyme inhibitory activity in related compounds suggest that substituted annulenes hold significant promise for the development of novel drugs. Further research into the synthesis of diverse derivatives and the systematic evaluation of their biological activities will be crucial in unlocking their full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis, and biological evaluation of substituted naphthalene imides and diimides as anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and anticancer activity evaluation of naphthalene-substituted triazole spirodienones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. ukm.my [ukm.my]
• 6. Electrophilic substitution of conjugated eighteen-membered ring systems. Novel conformational effects in mono-substituted [18]annulenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 7. u-toyama.elsevierpure.com [u-toyama.elsevierpure.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of novel substituted pyridines as inhibitors of endothelin converting enzyme-1 (ECE-1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Annulene as a Building Block for Supramolecular Structures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Annulenes are monocyclic hydrocarbons characterized by a system of fully conjugated double bonds. Their unique electronic structures, governed by Hückel's rule, classify them as aromatic (4n+2 π-electrons) or anti-aromatic (4n π-electrons). This electronic diversity, combined with their defined geometries and sizes, makes annulenes and their derivatives powerful and versatile building blocks in supramolecular chemistry. The ability to engineer their periphery with functional groups allows for the directed self-assembly of complex, higher-order structures through non-covalent interactions such as hydrogen bonding and π-π stacking. These supramolecular architectures have shown potential in a range of applications, from molecular electronics and sensors to the development of novel nanomaterials. This document provides an overview of key applications and detailed protocols for the synthesis and characterization of annulene-based supramolecular systems.

Applications of Annulene-Based Supramolecular Structures

The rigid yet tunable nature of annulene cores allows for their incorporation into a variety of functional supramolecular systems.

• Host-Guest Chemistry and Porous Networks: Dehydrobenzoannulenes (DBAs), such as derivatives of dehydrobenzo[1]annulene, are exceptional building blocks for creating stable, two-dimensional (2D) porous supramolecular networks on solid surfaces. These networks form through van der Waals interactions and can trap guest molecules of various sizes and shapes within their defined cavities. This application is highly relevant for developing technologies in molecular separation, nanoscale patterning, and chemical sensing.

• Molecular Actuators and Switches: The redox-active nature of certain annulenes, particularly[2]annulenes, allows them to function as molecular actuators. These molecules undergo distinct conformational changes upon oxidation or reduction. For example, cyclooctatetraene (COT), the[2]annulene, switches from a non-planar, non-aromatic tub shape in its neutral state to a planar, aromatic structure upon reduction to its dianion. When incorporated into polymer chains, this redox-induced mechanical motion can be harnessed for applications in electromechanical actuators and molecular switches.

• Self-Assembled Nanomaterials: Functionalized annulenes can self-assemble into highly ordered, one-dimensional (1D) nanostructures. Dehydro[3]annulene derivatives functionalized with hydrogen-bonding groups, for instance, have been shown to form supramolecular nanotubular scaffolds. These carbon-rich nanotubes possess π-conjugated systems that are of significant interest for organic electronics and materials science.

Quantitative Data Summary

The characterization of host-guest interactions is fundamental to supramolecular chemistry. Association constants (Ka) quantify the binding strength between a host and a guest molecule. While extensive datasets for annulenes are still emerging, the following table provides a representative example of the type of data obtained from ¹H NMR titration experiments for macrocyclic hosts, illustrating how subtle changes in guest structure can influence binding affinity.

Table 1: Representative Host-Guest Association Constants (Ka)

Note: The following data is illustrative and based on values reported for analogous acridone-incorporated arylene-ethynylene macrocycles, which serve as a model for the type of interactions observed in annulene-based host-guest systems.

Host System	Guest Molecule	Solvent	Association Constant (Ka) [L·mol⁻¹]
Cyclic Trimer	Hydroquinone	CDCl₃	~ 1.0 x 10³
Cyclic Trimer	Resorcinol	CDCl₃	~ 1.0 x 10³

Data adapted from studies on analogous macrocyclic systems to illustrate typical binding affinities.[4]

Experimental Protocols

Protocol 1: Synthesis of[5]Annulene via Oxidative Coupling

This protocol details the classic synthesis of[5]annulene, a (4n+2) π-electron aromatic system, following the general methodology developed by Sondheimer and co-workers.[6]

Materials:

• 1,5-Hexadiyne

• Copper(II) acetate monohydrate

• Pyridine (anhydrous)

• Benzene (Caution: Carcinogen)

• Potassium tert-butoxide

• tert-Butyl alcohol

• 10% Palladium-on-calcium carbonate catalyst (Lindlar's catalyst)

• Diethyl ether

• Standard glassware for organic synthesis, including a large multi-necked flask and chromatography equipment.

Procedure:

• Step A: Oxidative Coupling to Hexadehydro[5]annulene:

  • Set up a 12-L, four-necked flask equipped with a mechanical stirrer, reflux condenser, and a pressure-equalizing dropping funnel.

  • Charge the flask with 6.0 g of copper(II) acetate monohydrate and 6 L of pyridine.

  • Heat the mixture to 55-60°C with stirring.

  • Prepare a solution of 1,5-hexadiyne (50.0 g, 0.64 mole) in 500 ml of pyridine.

  • Add the 1,5-hexadiyne solution dropwise to the copper(II) acetate solution over 3 hours.

  • After the addition is complete, stir the reaction mixture for an additional 2 hours at 60°C.

  • Cool the mixture and remove the pyridine under reduced pressure. The residue contains the crude cyclic trimer, hexadehydro[5]annulene.

• Step B: Isomerization to Tridehydro[5]annulene:

  • Dissolve the dark brown residue from Step A in 800 ml of benzene by heating to reflux.

  • Rapidly add 800 ml of a saturated solution of potassium tert-butoxide in tert-butyl alcohol.

  • Heat the resulting solution to reflux for 30 minutes.

  • Work up the reaction by quenching with ice water and extracting with benzene.

  • Purify the product by chromatography on alumina to yield tridehydro[5]annulene.

• Step C: Partial Hydrogenation to[5]Annulene:

  • Dissolve the purified tridehydro[5]annulene (e.g., 500 mg) in 30 ml of benzene.

  • Add 1.0 g of a 10% palladium-on-calcium carbonate catalyst.

  • Stir the mixture under a hydrogen atmosphere (1 atm) at room temperature.

  • Monitor the hydrogen uptake carefully. The reaction should be stopped after the absorption of ~4.4 molar equivalents of hydrogen.

  • Filter off the catalyst and concentrate the filtrate.

  • Crystallize the product from a mixture of benzene and diethyl ether to yield[5]annulene as brown-red crystals.

Protocol 2: Synthesis of a Dehydrobiphenyleno[1]annulene (DBP[1]A) Derivative

This protocol describes a modern bottom-up synthesis of a carbon-rich annulene derivative comprising anti-aromatic four- and twelve-membered rings, based on reported procedures.[7]

Materials:

• 1,2-Dibromobenzene

• (Trimethylsilyl)acetylene

• Cobalt and Rhenium catalysts for cyclotrimerization and alkyne metathesis

• Sonogashira-Hagihara coupling reagents (Pd catalyst, Cu(I) cocatalyst, base)

• Standard solvents and reagents for organic synthesis (THF, toluene, etc.)

• Inert atmosphere glovebox or Schlenk line techniques.

Procedure:

• Synthesis of Biphenylene Precursor:

  • Start with 1,2-dibromobenzene. Synthesize 1,2-bis[(trimethylsilyl)ethynyl]benzene via Sonogashira-Hagihara coupling with (trimethylsilyl)acetylene.[7]

  • Remove the trimethylsilyl (TMS) groups under basic conditions to afford 1,2-diethynylbenzene.

  • Perform a cobalt-catalyzed [2+2+2] cyclotrimerization reaction to form the bis(trimethylsilyl)biphenylene core structure.[7]

• Elaboration of the Linear Precursor:

  • Functionalize the biphenylene core by converting the TMS groups to iodides, followed by further Sonogashira-Hagihara coupling reactions with protected alkynes (e.g., (trimethylsilyl)acetylene and 1-propyne) to build a linear precursor with multiple alkyne units.[7]

• Intramolecular Ring-Closing Alkyne Metathesis:

  • Deprotect the terminal alkyne groups on the linear precursor.

  • Subject the precursor to an intramolecular ring-closing alkyne metathesis reaction using a suitable catalyst, such as a Re(V)-alkylidyne complex. This crucial step forms the final macrocyclic dehydrobiphenyleno[1]annulene.[7]

  • Purify the final product using column chromatography and characterize using NMR, mass spectrometry, and UV-Vis spectroscopy.

Protocol 3: Characterization by Scanning Tunneling Microscopy (STM)

This protocol provides a general workflow for visualizing annulene-based supramolecular networks on a solid substrate.

Equipment:

• Scanning Tunneling Microscope (STM) operating in ultra-high vacuum (UHV).

• Sample preparation chamber with capabilities for substrate cleaning (sputtering and annealing) and molecule deposition.

• Highly Oriented Pyrolytic Graphite (HOPG) or a single-crystal metal surface (e.g., Au(111), Ag(111)).

• Molecular evaporator.

Procedure:

• Substrate Preparation:

  • Cleave the HOPG substrate in air to obtain a fresh, atomically flat surface and immediately transfer it to the UHV chamber.

  • For metal substrates, clean the surface through repeated cycles of argon ion sputtering and high-temperature annealing until a clean, well-ordered surface is confirmed by STM imaging.

• Molecular Deposition:

  • Place the synthesized annulene derivative into a molecular evaporator.

  • Degas the evaporator thoroughly to remove volatile impurities.

  • Heat the evaporator to sublime the molecules onto the prepared substrate, which is held at room temperature. The deposition rate should be low (e.g., <0.1 monolayer per minute) to promote the formation of well-ordered structures.

• STM Imaging:

  • Transfer the sample to the STM stage, typically cooled to low temperatures (e.g., 5-77 K) to minimize thermal drift and molecular diffusion.

  • Use an electrochemically etched tungsten or mechanically cut Pt/Ir tip.

  • Approach the tip to the surface and establish a tunneling current.

  • Operate the STM in constant-current mode. Typical imaging parameters for molecular networks are a tunneling current (It) of 10-100 pA and a sample bias voltage (Vs) of -1.0 to +1.0 V.

  • Acquire large-scale images to identify areas of self-assembly and then zoom in to obtain high-resolution images that resolve the molecular structure and packing of the supramolecular network.

Visualizations

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. s3.smu.edu [s3.smu.edu]
• 3. Synthesis, Structures, and Complexation with Phenolic Guests of Acridone-Incorporated Arylene-Ethynylene Macrocyclic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Supramolecular Polymorphism of the Hydrogen-Bonded C 3‑Symmetrical Hexadehydrotribenzo[12]annulene Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermodynamics of the self-assembly of N-annulated perylene bisimides in water. Disentangling the enthalpic and entropic contributions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Parameterization of an effective potential for protein-ligand binding from host-guest affinity data - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols for Crystallizing Annulene for X-ray Diffraction: Application Notes and Methodologies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical considerations for the successful crystallization of annulenes, a class of completely conjugated monocyclic hydrocarbons, for the purpose of X-ray diffraction analysis. The generation of high-quality single crystals is a prerequisite for elucidating the three-dimensional molecular structure, which is fundamental for understanding their electronic properties, aromaticity, and potential applications in materials science and drug development.

Application Notes

The crystallization of annulenes can be a challenging endeavor due to their often-limited stability, tendency to form amorphous solids or oils, and sensitivity to air and light. Success in obtaining X-ray quality crystals hinges on a systematic approach to screening and optimizing crystallization conditions. Key factors to consider include the purity of the annulene sample, the choice of solvent or solvent system, the crystallization technique employed, and the careful control of environmental parameters such as temperature and vibration.

Purity: A high degree of purity is paramount for successful crystallization. Impurities can inhibit nucleation, disrupt crystal lattice formation, and lead to poorly diffracting crystals. It is recommended to purify the annulene sample using techniques such as column chromatography or recrystallization prior to attempting crystal growth. For instance,[1]annulene can be purified by chromatography on alumina followed by recrystallization from a benzene/ether mixture.

Solvent Selection: The choice of solvent is critical and often requires empirical screening. An ideal solvent should exhibit moderate solubility for the annulene, allowing for the creation of a supersaturated solution upon cooling or solvent evaporation. Solvents that are too effective will lead to the formation of small, poorly formed crystals, while solvents in which the annulene is insoluble will prevent crystallization altogether. For annulenes, non-polar and moderately polar solvents are often employed. Co-crystallization with aromatic solvents like benzene can also be a successful strategy, as these solvent molecules can be incorporated into the crystal lattice and stabilize the packing of the annulene molecules.

Crystallization Techniques: Several techniques can be employed for growing single crystals of annulenes. The most common methods include:

• Slow Evaporation: This is a straightforward method where a near-saturated solution of the annulene is allowed to slowly evaporate, gradually increasing the concentration and inducing crystallization.

• Vapor Diffusion: This technique is particularly useful for small quantities of material. A solution of the annulene in a "good" solvent is placed in a small, open vial, which is then sealed inside a larger container holding a "poor" solvent (antisolvent) in which the annulene is insoluble. The vapor of the antisolvent slowly diffuses into the annulene solution, reducing its solubility and promoting crystal growth.

• Slow Cooling: A saturated solution of the annulene is prepared at an elevated temperature and then allowed to cool slowly and undisturbed. As the temperature decreases, the solubility of the annulene drops, leading to the formation of crystals.

• Solvent Layering: A solution of the annulene is carefully layered with a miscible solvent in which it is less soluble. Crystals form at the interface as the two solvents slowly diffuse into one another.

Quantitative Data Summary

The following table summarizes available data on the crystallization of various annulenes. It is important to note that detailed quantitative success rates are not widely reported in the literature; therefore, the information is based on reported successful crystallizations.

Annulene Derivative	Crystallization Method	Solvent System	Temperature	Crystal System	Space Group	Reference/Notes
[2]Annulene	Not specified in abstract	Not specified	Not specified	Monoclinic	P2₁/c	Dark-red needle-like crystals were obtained.
[3]Annulene	Not specified in abstract	Not specified	Room Temperature	Monoclinic	P2₁/c	Crystal structure was determined from data collected at room temperature and 4°C.[4]
[1]Annulene	Slow Cooling	Benzene, Ether	Cooled in an ice bath	Not specified	Not specified	Red-brown crystals were obtained after purification.
Hexadehydro[1]annulene	Co-crystallization	Benzene, Diethyl ether	-20°C	Tetragonal	I4₁/acd	Co-crystallized in a benzene matrix.
Dehydro[5]annulene Derivatives	Various (Slow Evaporation, Vapor Diffusion)	Various	Not specified	Various	Various	Self-assembly into columnar stacks is influenced by substituents and crystallization conditions.

Experimental Protocols

Below are detailed protocols for common crystallization techniques applicable to annulenes.

Protocol 1: Slow Evaporation

Objective: To grow single crystals by gradually increasing the concentration of an annulene solution.

Materials:

• Purified annulene

• Appropriate solvent (e.g., benzene, toluene, dichloromethane)

• Small, clean crystallization vial (e.g., 1-2 mL)

• Parafilm or aluminum foil

Procedure:

• Prepare a near-saturated solution of the annulene in the chosen solvent at room temperature.

• Filter the solution through a small plug of cotton or a syringe filter into a clean crystallization vial to remove any dust or particulate matter.

• Cover the vial with parafilm or aluminum foil.

• Pierce a few small holes in the covering to allow for slow evaporation of the solvent. The rate of evaporation can be controlled by the number and size of the holes.

• Place the vial in a vibration-free environment, such as a quiet corner of a lab bench or in a desiccator.

• Monitor the vial periodically for crystal growth. This process can take several days to weeks.

• Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent.

Protocol 2: Vapor Diffusion (Hanging Drop Method)

Objective: To induce crystallization by the slow diffusion of an antisolvent vapor into an annulene solution.

Materials:

• Purified annulene

• "Good" solvent (dissolves the annulene, e.g., benzene, dichloromethane)

• "Poor" solvent (antisolvent, annulene is insoluble, e.g., pentane, hexane, diethyl ether)

• Greased well plate or small beaker with a lid

• Siliconized glass cover slips

Procedure:

• Prepare a solution of the annulene in the "good" solvent.

• Place a small volume (e.g., 1-2 mL) of the "poor" solvent in the well of the plate or the bottom of the beaker.

• Pipette a small drop (1-5 µL) of the annulene solution onto the center of a siliconized cover slip.

• Invert the cover slip and place it over the well or beaker, ensuring a good seal with the grease. The drop should be hanging above the antisolvent reservoir.

• The vapor of the more volatile antisolvent will slowly diffuse into the hanging drop.

• This diffusion process reduces the solubility of the annulene in the drop, leading to the formation of crystals over time.

• Monitor the drop for crystal growth under a microscope.

Protocol 3: Co-crystallization of Hexadehydro[1]annulene with Benzene

Objective: To obtain crystals of hexadehydro[1]annulene stabilized by the inclusion of benzene in the crystal lattice.

Materials:

• Purified hexadehydro[1]annulene

• Benzene

• Diethyl ether

• Crystallization tube

Procedure:

• Dissolve the purified hexadehydro[1]annulene in a minimal amount of a benzene and diethyl ether mixture.

• Cool the solution to -20°C.

• Allow the solution to stand undisturbed at this temperature.

• Crystals are expected to form as the solubility decreases at the lower temperature.

• The resulting crystals will have benzene molecules co-crystallized in an array, which helps to stabilize the annulene structure.

Visualizations

Caption: Workflow for Slow Evaporation Crystallization of Annulenes.

Caption: Workflow for Vapor Diffusion Crystallization of Annulenes.

References

• 1. [16]Annulene | C16H16 | CID 20831750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 20 years of crystal hits: progress and promise in ultrahigh-throughput crystallization screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal Growth | Biology Linac Coherent Light Source [biology-lcls.slac.stanford.edu]
• 4. [16]Annulene: the crystal and molecular structure - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. Structures of Annulenes and Model Annulene Systems in the Ground and Lowest Excited States [mdpi.com]

Application Notes and Protocols for Computational Modeling of Annulene Systems

Audience: Researchers, scientists, and drug development professionals.

Introduction

Annulenes, monocyclic hydrocarbons with alternating single and double bonds, are fundamental systems for studying aromaticity and the principles of π-electron delocalization.[1][2] Their conformational flexibility and varied electronic properties make them challenging and rewarding targets for computational modeling.[1] These application notes provide an overview of key computational techniques and detailed protocols for investigating the structure, stability, and spectroscopic properties of annulene systems.

Geometry Optimization and Conformational Analysis

The first step in the computational study of an annulene system is to determine its equilibrium geometry and identify low-energy conformers. The choice of computational method is critical, as different methods can yield qualitatively different results, particularly for larger, more flexible annulenes like[3]annulene.[4]

Key Computational Methods

A range of quantum chemical methods can be employed for geometry optimization, with the choice depending on the desired accuracy and available computational resources.

• Density Functional Theory (DFT): DFT methods are a popular choice due to their balance of accuracy and computational cost. Functionals with a lower Hartree-Fock (HF) exchange admixture are often more robust for benzenoid systems.[4] Commonly used functionals include B3LYP, KMLYP, M06-2X, and ωB97XD.[4][5][6]

• Ab Initio Methods: For higher accuracy, especially for systems with significant electron correlation, methods like Møller-Plesset perturbation theory (MP2) and Coupled Cluster theory (e.g., CCSD(T)) are recommended.[4][7] However, these methods are computationally more demanding.

• Complete Active Space Perturbation Theory (CASPT2): This multireference method is particularly useful for systems with significant nondynamical electron correlation, which can be important in bridged annulenes.[7]

Protocol for Geometry Optimization

This protocol outlines the general steps for performing a geometry optimization of an annulene molecule.

• Initial Structure Generation:

  • Build an initial 3D structure of the annulene isomer of interest using molecular building software (e.g., Avogadro, ChemDraw).

  • For larger annulenes, consider multiple starting geometries to explore different conformations (e.g., planar, boat, twist).[8]

• Method and Basis Set Selection:

  • Choose an appropriate level of theory. For initial screenings, a DFT method like B3LYP with a Pople-style basis set (e.g., 6-31G(d,p)) is often sufficient.[9]

  • For more accurate results, use a larger basis set (e.g., cc-pVTZ, aug-cc-pVTZ) and a more sophisticated method (e.g., CCSD(T) or CASPT2).[4][7] For DFT, functionals like KMLYP or M06-2X have been shown to perform well for annulenes.[4]

• Input File Preparation:

  • Create an input file for a quantum chemistry software package (e.g., Gaussian, ORCA, Psi4).

  • Specify the molecular coordinates, charge, and spin multiplicity.

  • Include keywords for geometry optimization (e.g., Opt) and frequency calculation (e.g., Freq). The frequency calculation is crucial to confirm that the optimized structure is a true minimum (no imaginary frequencies).

• Execution and Analysis:

  • Run the calculation.

  • Analyze the output to confirm convergence.

  • Visualize the optimized structure and verify that it is a stationary point on the potential energy surface by checking the vibrational frequencies.[4]

Visualization of the Computational Workflow

The following diagram illustrates the general workflow for the computational analysis of annulene systems.

References

• 1. mdpi.com [mdpi.com]
• 2. purechemistry.org [purechemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. The NMR spectra of methano[10]annulene and its dianion. The diatropic/paratropic inversion. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 7. s3.smu.edu [s3.smu.edu]
• 8. comporgchem.com [comporgchem.com]
• 9. Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z)-3-N(4-Methoxy phenyl)-2-N'(4-methoxy phenyl imino)-5-((E)-3-(2-nitrophenyl)allylidene) thiazolidin-4-one [scielo.org.za]

Application ofAnnulene in Molecular Machinery: A Detailed Guide for Researchers

Application of[1]Annulene in Molecular Machinery: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the application of[1]annulene and its derivatives in the burgeoning field of molecular machinery. Detailing the synthesis, characterization, and operational principles of these fascinating molecules, these notes serve as a practical guide to harnessing their unique electro-mechanical properties.

Annulenes, a class of monocyclic hydrocarbons, have garnered significant attention for their potential in constructing nanoscale devices. Among them,[1]annulene, or cyclooctatetraene, and its derivatives stand out due to their remarkable ability to undergo significant conformational changes in response to redox stimuli. This property makes them ideal candidates for the development of molecular switches, actuators, and motors.

The core principle behind the application of[1]annulene in molecular machinery lies in its reversible transition between a non-planar, tub-shaped conformation in its neutral state and a planar, aromatic structure upon reduction. This distinct change in geometry can be harnessed to perform mechanical work at the molecular level.

Key Applications and Principles

[1]Annulene-based systems have been primarily explored as:

• Molecular Switches: The two distinct conformations of the[1]annulene ring, controlled by its oxidation state, can represent binary "on" and "off" states. This switching is rapid and reversible, forming the basis for molecular-level information storage and processing.

• Electromechanical Actuators: The significant conformational change upon redox cycling can generate force and movement. When incorporated into larger molecular assemblies or polymers, these annulene units can act as "molecular muscles," contracting and expanding in response to an electrical potential.[2][3]

This document will focus on a promising class of[1]annulene-based materials: 5,12-alkyne linked dibenzo[a,e]cyclooctatetraenes (dbCOTs). These oligomeric structures exhibit stable and efficient topological switching, making them an excellent platform for developing responsive materials.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for a representative alkyne-linked dibenzo[a,e]cyclooctatetraene trimer (dbCOT3), highlighting its electrochemical properties and stability.

Parameter	Value	Conditions	Reference
Redox Potentials (vs. Fc/Fc+)	[3]
E°(0/-1)	-2.28 V	0.1 M TBAPF6 in THF	[3]
E°(-1/-2)	-2.59 V	0.1 M TBAPF6 in THF	[3]
Switching Stability	Stable over multiple cycles	Chemical and electrochemical reduction/oxidation	[3]
Conformational Change	Tub (neutral) to Planar (reduced)	Reduction with potassium metal or electrochemically	[3]

Experimental Protocols

Protocol 1: Synthesis of 5,12-dibromo-dibenzo[a,e]cyclooctatetraene (Building Block)

This protocol outlines the synthesis of a key precursor for constructing alkyne-linked dbCOT oligomers.

Materials:

• 5,6,11,12-Tetrahydrodibenzo[a,e]cyclooctene

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl4)

• Potassium tert-butoxide

• Tetrahydrofuran (THF)

• Argon atmosphere

Procedure:

• Bromination: Dissolve 5,6,11,12-tetrahydrodibenzo[a,e]cyclooctene in CCl4 under an argon atmosphere. Add NBS (2.15 equivalents) and reflux the mixture for 2 hours. Monitor the reaction by NMR until the starting material is consumed.

• Purification (optional): The crude 5,11-dibromo-5,6,11,12-tetrahydrodibenzo[a,e]-cyclooctene can be used directly in the next step or purified by crystallization.

• Elimination: In a separate flask under argon, dissolve potassium tert-butoxide (4 equivalents) in THF and cool in an ice bath. Add a solution of the crude dibrominated product in THF to the cooled potassium tert-butoxide solution. Stir the reaction at room temperature.

• Workup and Purification: After the reaction is complete, quench with water and extract the product with an organic solvent. Purify the crude product by column chromatography or crystallization to yield 5,12-dibromo-dibenzo[a,e]cyclooctatetraene.

Protocol 2: Assembly of Alkyne-Linked dbCOT Oligomers (e.g., dbCOT3)

This protocol describes the Sonogashira coupling reaction to form the trimeric dbCOT structure.

Materials:

• 5,12-dibromo-dibenzo[a,e]cyclooctatetraene

• Terminal alkyne functionalized dbCOT monomer

• Pd(PPh3)4 catalyst

• CuI co-catalyst

• Diisopropylamine (DIPA)

• Toluene

• Argon atmosphere

Procedure:

• Combine the dibrominated dbCOT, the terminal alkyne dbCOT monomer, Pd(PPh3)4, and CuI in a reaction flask under an argon atmosphere.

• Add degassed toluene and DIPA.

• Heat the reaction mixture and monitor its progress by TLC or NMR.

• Upon completion, cool the reaction, filter to remove solids, and concentrate the filtrate.

• Purify the crude product by column chromatography to isolate the desired dbCOT oligomer.

Protocol 3: Characterization of Redox-Induced Conformational Change

This protocol details the key experimental techniques used to observe and quantify the switching behavior of dbCOT oligomers.

1. Cyclic Voltammetry (CV):

• Objective: To determine the redox potentials of the annulene-based molecular switch.

• Experimental Setup: A standard three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Procedure:

  • Prepare a solution of the dbCOT oligomer in a suitable solvent (e.g., THF) containing a supporting electrolyte (e.g., 0.1 M TBAPF6).

  • Purge the solution with an inert gas (e.g., argon) to remove dissolved oxygen.

  • Perform the CV measurement by scanning the potential between appropriate limits (e.g., 0 V to -3 V vs. Fc/Fc+).

  • Record the resulting voltammogram, which will show peaks corresponding to the reduction and oxidation events of the dbCOT units.

2. NMR Spectroscopy:

• Objective: To structurally characterize the different conformational states of the annulene.

• Procedure:

  • Neutral State: Dissolve the dbCOT oligomer in a suitable deuterated solvent (e.g., THF-d8) and acquire a 1H NMR spectrum. The spectrum will be characteristic of the tub-shaped conformation.

  • Reduced State: Chemically reduce the dbCOT oligomer in the NMR tube using an excess of a reducing agent (e.g., potassium metal). Acquire a 1H NMR spectrum of the reduced species. A significant upfield shift of the proton signals is expected, consistent with the formation of a planar, aromatic dianionic species.

3. UV-Vis Spectroscopy:

• Objective: To monitor the electronic changes associated with the conformational switching.

• Procedure:

  • Acquire the UV-Vis spectrum of the neutral dbCOT oligomer in a suitable solvent.

  • Perform in-situ spectroelectrochemistry by recording UV-Vis spectra at different applied potentials corresponding to the neutral, singly reduced, and doubly reduced states.

  • Observe the appearance of new absorption bands at longer wavelengths upon reduction, indicating the formation of the planar, conjugated aromatic system.

Visualizations

The following diagrams illustrate the key processes involved in the application of[1]annulene in molecular machinery.

Caption: Redox-induced conformational switching of an[1]annulene unit.

Caption: Experimental workflow for the characterization of[1]annulene-based molecular machines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Computational study of [10]annulene NMR spectra - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the yield ofannulene synthesis

Welcome to the technical support center for annulene synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving reaction yields and overcoming common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why are the yields in macrocyclic annulene syntheses often very low?

A1: The low yields in syntheses for annulenes like[1]annulene are often due to a combination of factors. These include the formation of multiple side products, the instability of intermediates, and the difficulty of achieving the desired macrocyclization over competing linear polymerization or dimerization pathways.[2][3] The multi-step nature of these syntheses also contributes to a low overall yield, as losses accumulate at each stage of the reaction, purification, and isolation process.[2]

Q2: What are the primary methods for synthesizing annulenes?

A2: There are several key methods for annulene synthesis. For cyclooctatetraene ([4]annulene), the Reppe synthesis, involving the nickel-catalyzed tetramerization of acetylene, is a high-yield industrial method (approaching 90%), though less common for laboratory use due to safety concerns.[5][6][7] A more modern lab-scale synthesis involves the oxidation of the 1,5-cyclooctadiene dianion.[7][8] For larger macrocycles like[1]annulene, the Sondheimer approach is common, which involves the oxidative coupling of terminal diynes, followed by rearrangement and partial hydrogenation.[2] The Vogel synthesis is notable for producing bridged annulenes, such as 1,6-methano[5]annulene, which helps enforce planarity.[1][9]

Q3: How does aromaticity (or lack thereof) affect the stability and synthesis of annulenes?

A3: Aromaticity is a critical factor. Annulenes that follow Hückel's rule (4n+2 π-electrons) and can adopt a planar conformation, like[1]annulene, gain significant electronic stabilization.[2][10] However, achieving the required planarity can be difficult due to steric strain, as seen in[5]annulene.[11][12] Antiaromatic annulenes (4n π-electrons) like cyclooctatetraene are destabilized and will distort from a planar conformation to avoid this, adopting a non-planar "tub" shape which behaves like a typical polyene.[5][13] This inherent instability can make synthesis and isolation challenging.

Q4: What are the best practices for purifying and storing annulenes?

A4: Purification typically involves chromatography on alumina or silica gel, followed by recrystallization.[2][14][15] Given the potential for decomposition, it's crucial to use purified solvents and handle the compounds carefully.[2][16] For storage, many annulenes are sensitive to light, air, and heat.[2] For example,[1]annulene is best stored in solution (e.g., benzene-ether) in a refrigerator to maintain its stability. Crystalline forms should also be kept cold.[2]

Troubleshooting Guide

Issue 1: The overall yield of my[1]annulene synthesis is extremely low (<1%).

• Possible Cause: Inefficient oxidative coupling of the starting diacetylene. This step is prone to forming linear polymers and a mixture of cyclic oligomers instead of the desired cyclic trimer.

• Troubleshooting Steps:

  • Catalyst Choice: Ensure you are using an appropriate catalyst system, such as copper(II) acetate in pyridine, which is standard for Eglinton-type couplings.[2]

  • High Dilution: Run the coupling reaction under high-dilution conditions. This favors intramolecular cyclization over intermolecular polymerization. Slowly adding the diacetylene precursor to a large volume of the refluxing catalyst solution is a standard technique.

  • Reagent Purity: Use freshly purified 1,5-hexadiyne. Impurities can interfere with the coupling reaction.

Issue 2: The final hydrogenation step to produce the annulene is not selective and leads to over-reduction.

• Possible Cause: The catalyst used for the partial hydrogenation is too active, leading to the saturation of double bonds beyond the desired annulene structure.

• Troubleshooting Steps:

  • Catalyst Selection: Use a partially deactivated catalyst. For the conversion of tridehydro[1]annulene to[1]annulene, a 10% palladium-on-calcium carbonate catalyst is a proven choice.[2]

  • Hydrogen Monitoring: Carefully monitor the hydrogen uptake during the reaction. The process should be stopped immediately after the theoretical amount of hydrogen for partial reduction has been consumed.[2]

  • Vigorous Stirring: Ensure vigorous stirring during the hydrogenation. Poor mixing can lead to localized over-reduction and lower the yield of the desired[1]annulene.[2]

Issue 3: My cyclooctatetraene (COT) synthesis from 1,5-cyclooctadiene results in a low yield and a complex mixture.

• Possible Cause: Incomplete formation of the cyclooctatetraene dianion or inefficient oxidation. The dianion intermediate can be highly reactive and sensitive to air and moisture.[7][8]

• Troubleshooting Steps:

  • Inert Atmosphere: Ensure the entire process, especially the metallation step with butyllithium, is conducted under a strictly inert atmosphere (e.g., argon or nitrogen).

  • Solvent and Reagent Quality: Use anhydrous solvents. Traces of water will quench the organolithium reagent and the dianion intermediate.[7]

  • Oxidizing Agent: While various oxidizing agents can be used, di-tert-butyl peroxide has been shown to give clean conversion and good yields (60-70%) with the lithium salt of the dianion.[7][8] Avoid reagents like HgCl₂ due to toxicity or elemental iodine which may give lower yields.[7]

Issue 4: The synthesized annulene decomposes during column chromatography.

• Possible Cause: Many annulenes are unstable on acidic surfaces like standard silica gel. They can also be sensitive to prolonged exposure to air and light during the purification process.

• Troubleshooting Steps:

  • Stationary Phase Choice: Use a neutral stationary phase, such as neutral alumina, which is often recommended for annulene purification.[2]

  • Rapid Elution: Perform the chromatography as quickly as possible to minimize the time the compound spends on the column.

  • Solvent Degassing: Use degassed solvents to minimize oxidation during chromatography.

  • Alternative Purification: If the product is a solid, consider recrystallization as the primary or final purification step to avoid the potential for decomposition on a column.[17]

Yield Optimization Data

The synthesis of annulenes is highly dependent on the chosen methodology. The following table summarizes reported yields for key annulenes to help researchers set expectations and choose appropriate synthetic routes.

Annulene Target	Synthesis Method	Key Reagents	Reported Yield	Reference(s)
[4]Annulene (COT)	Reppe Synthesis	Acetylene, Nickel Cyanide/Calcium Carbide	~90%	[5][6]
[4]Annulene (COT)	From 1,5-Cyclooctadiene	n-BuLi/TMEDA, Di-tert-butyl peroxide	60-70%	[7][8]
[5]Annulene (Bridged)	Vogel Synthesis (of 1,6-Methano[5]annulene)	Naphthalene, Dichlorocarbene, DDQ	85-87% (final step)	[9]
[1]Annulene	Sondheimer Method	1,5-Hexadiyne, Cu(OAc)₂, Pd/CaCO₃	0.5 - 0.6% (overall)	[2]

Key Experimental Protocols

Protocol: Synthesis of[1]Annulene from 1,5-Hexadiyne (Sondheimer Method)

This protocol is based on the procedure published in Organic Syntheses. It illustrates the multi-step synthesis involving oxidative coupling, base-catalyzed rearrangement, and partial hydrogenation.[2]

Step A: Oxidative Coupling of 1,5-Hexadiyne

• A 12-liter, three-necked flask is equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• Add pyridine (4.5 L) and copper(II) acetate monohydrate (150 g) to the flask. Heat the mixture to 60-65°C with vigorous stirring.

• Dissolve 1,5-hexadiyne (48.5 g) in pyridine (500 mL) and add this solution dropwise from the funnel to the reaction mixture over 3 hours.

• After the addition is complete, stir the mixture at 60-65°C for an additional 2 hours.

• Cool the mixture and slowly add it to a solution of hydrochloric acid (6 L) and ice (6 kg).

• Extract the mixture with benzene (1 x 1 L, then 4 x 500 mL).

• Wash the combined benzene extracts with water, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield a dark brown residue containing a mixture of cyclic polyacetylenes.

Step B: Isomerization to Tridehydro[1]annulene

• Dissolve the residue from Step A in benzene (800 mL) in a 2-liter round-bottomed flask and bring to a reflux.

• Rapidly add a saturated solution of potassium tert-butoxide in tert-butyl alcohol (800 mL).

• Heat the resulting solution to reflux for 30 minutes.

• Pour the hot mixture into a large vessel containing ice water (2 L) and extract with benzene.

• Wash the organic extracts with water until neutral, dry over sodium sulfate, and concentrate.

• Purify the residue by column chromatography on neutral alumina using a benzene/pentane mixture as the eluent to isolate the tridehydro[1]annulene fraction.

Step C: Partial Hydrogenation to[1]Annulene

• In a 300-mL flask, place 1 g of 10% palladium-on-calcium carbonate catalyst and benzene (30 mL).

• Stir the suspension vigorously under a hydrogen atmosphere to saturate the catalyst.

• Add a solution of tridehydro[1]annulene (from Step B) in benzene (120 mL).

• Continue vigorous stirring under a hydrogen atmosphere, carefully monitoring the volume of hydrogen absorbed.

• Once the theoretical amount of hydrogen has been consumed, filter the mixture to remove the catalyst.

• Concentrate the filtrate to a small volume (~15 mL) under a stream of nitrogen.

• Dilute the dark green solution with ether (20 mL) and cool in an ice bath for 30 minutes to crystallize the product.

• Collect the red-brown crystals of[1]annulene by filtration. A typical overall yield is around 0.5%.[2]

Visual Guides & Workflows

Caption: A generalized workflow for the synthesis and isolation of annulenes.

References

• 1. 1,6-Methano(10)annulene - Wikipedia [en.wikipedia.org]
• 2. orgsyn.org [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. Cyclic polyolefins; synthesis of cyclooctatetraene from pseudopelletierine. | Semantic Scholar [semanticscholar.org]
• 5. Cyclooctatetraene - Wikipedia [en.wikipedia.org]
• 6. chemistryfanatics.wordpress.com [chemistryfanatics.wordpress.com]
• 7. researchgate.net [researchgate.net]
• 8. DE10349993A1 - Process for the preparation of cyclooctatetraene - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. scribd.com [scribd.com]
• 11. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. acs.org [acs.org]
• 14. Purification Techniques in Organic Chemistry: A Comprehensive Guide [simsonpharma.com]
• 15. Purification [chem.rochester.edu]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Purification of Annulenes by Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of annulenes by chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is my annulene decomposing during column chromatography?

A1: Annulenes can be sensitive to acidic conditions, which can lead to decomposition, polymerization, or isomerization.[1][2][3] Standard silica gel is acidic and can catalyze these degradation pathways.[1] Additionally, some annulenes are sensitive to light and oxygen, which may cause photodegradation and oxidation.[1]

Q2: What are the visual indicators of annulene decomposition on a chromatography column?

A2: Signs of decomposition during chromatography include:

• Streaking or tailing of the desired colored band.

• Formation of dark-colored, insoluble materials (often violet or black) that remain on the stationary phase.[1]

• A significant loss of intensely colored product , resulting in a lower than expected yield.[1]

Q3: Can I use standard silica gel to purify my annulene?

A3: It is generally not recommended to use untreated silica gel for the purification of acid-sensitive annulenes due to its acidic nature.[1] If silica gel is the only option, it should be deactivated by treatment with a base, such as triethylamine, mixed with the eluent to neutralize the acidic sites.

Q4: What are suitable alternative stationary phases for annulene purification?

A4: Neutral or basic alumina is a common and effective alternative to silica gel for purifying acid-sensitive compounds like many annulenes.[1][4][5] For separating specific isomers, alumina coated with silver nitrate can be employed.[4]

Troubleshooting Guides

Problem 1: Annulene is not eluting from the column.

Possible Cause	Suggested Solution
Incorrect Mobile Phase Polarity	The mobile phase may not be polar enough to displace the annulene from the stationary phase. Gradually increase the polarity of the eluent. For example, if using a hexane/ethyl acetate mixture, slowly increase the percentage of ethyl acetate.[6] A "methanol purge" at the end of the column can elute highly retained compounds.[6]
Compound Decomposition on Column	The annulene may have decomposed on the stationary phase, especially if using silica gel.[2][3] Test the stability of your compound on a TLC plate by spotting it and letting it sit for an extended period before eluting.[7] If unstable, switch to a more inert stationary phase like neutral alumina.[1]
Compound is Very Polar	If the annulene is highly polar, it may not move from the baseline even with highly polar solvents. Consider using reverse-phase chromatography.

Problem 2: Poor separation of annulene from impurities.

Possible Cause	Suggested Solution
Inappropriate Mobile Phase	The selectivity of the mobile phase is crucial for good separation.[5][8] Experiment with different solvent systems using thin-layer chromatography (TLC) to find a solvent mixture that provides the best separation between your annulene and the impurities. Aim for an Rf value of 0.2-0.3 for the target compound.[9]
Column Overloading	Loading too much sample onto the column can lead to broad bands and poor separation.[10] Use an appropriate ratio of stationary phase to sample; a general guideline is a 30:1 to 100:1 ratio by weight.
Column Was Packed Improperly	An improperly packed column with channels or cracks will result in poor separation.[11] Ensure the stationary phase is packed uniformly as a slurry and is not allowed to run dry.[7]
Isomerization on the Column	The annulene may be isomerizing on the stationary phase, leading to multiple, difficult-to-separate bands.[12][13] This can be exacerbated by acidic stationary phases. Using a deactivated or neutral stationary phase can help minimize this issue.

Experimental Protocols

Protocol 1: Purification of[14]Annulene using Alumina Column Chromatography

This protocol is adapted from the procedure for the purification of[14]annulene.[4]

1. Column Preparation:

• Prepare a slurry of 35 g of neutral alumina in benzene.
• Pour the slurry into a chromatography column (e.g., 20 x 1.8 cm) and allow the alumina to settle, draining excess solvent until the solvent level is just above the alumina bed.

2. Sample Preparation and Loading:

• Dissolve the crude[14]annulene (e.g., 300 mg) in a minimal amount of hot benzene (e.g., 30 ml).
• Filter the solution to remove any insoluble material.
• Carefully apply the filtrate to the top of the prepared alumina column.

3. Elution:

• Elute the column with benzene.
• Collect the colored fractions containing the[14]annulene. Polymeric material should be retained at the top of the column.[4]
• Continue eluting until the eluate is colorless.

4. Isolation:

• Combine the fractions containing the purified[14]annulene.
• Concentrate the solution under reduced pressure.
• Recrystallize the product from a suitable solvent system (e.g., benzene-ether) to obtain pure crystals.[4]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Purification [chem.rochester.edu]
• 3. Chromatography [chem.rochester.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography | Buchi.com [buchi.com]
• 6. reddit.com [reddit.com]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 8. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]
• 12. Annulenes - Chemistry Steps [chemistrysteps.com]
• 13. Update for Isomerization Stabilization Energies: The Fulvenization Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 14. purechemistry.org [purechemistry.org]

Annulene Solution Stability &amp; Management: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the inherent instability of annulenes in solution.

Frequently Asked Questions (FAQs)

Q1: Why is my annulene solution rapidly changing color and showing degradation products on TLC/NMR?

A1: The instability of many annulenes in solution is primarily due to their failure to adopt a stable, planar conformation, which is a prerequisite for achieving aromatic stabilization.[1][2][3][4][5][6][7][8][9] Several factors can contribute to this degradation:

• Steric Hindrance: In annulenes like[6]annulene, repulsion between internal hydrogen atoms prevents the ring from becoming planar.[3][5][9]

• Angle Strain: To achieve planarity, some annulenes would require significant deviation from ideal sp2 bond angles (120°), leading to high angle strain.[3]

• Lack of Aromaticity: If an annulene does not satisfy Hückel's rule (4n+2 π-electrons in a planar, cyclic, fully conjugated system), it will not benefit from the significant stabilization energy of aromaticity and will be more reactive.[1][2][4][7][8][10][11] For instance,[12]annulene is highly unstable and challenging to isolate.[2][11]

Q2: I've synthesized[13]annulene, which is supposed to be aromatic. Why am I still observing instability in solution?

A2: While[13]annulene is considered aromatic because its larger ring can accommodate the internal hydrogens and maintain relative planarity, its stability is not as robust as that of benzene.[1][4][5][9] Its reactivity can still be similar to that of a conjugated polyene.[9] Instability can be exacerbated by:

• Exposure to Light and Air: Photochemical reactions and oxidation can lead to decomposition.

• Inappropriate Solvent: The choice of solvent can influence the stability of the annulene.

• Temperature: Higher temperatures can provide the activation energy for decomposition pathways.

For optimal stability,[13]annulene is best stored in a benzene-ether solution in a refrigerator.[14]

Q3: Can I modify my annulene to improve its stability in solution?

A3: Yes, several strategies can be employed to enhance the stability of annulenes:

• Bridging the Ring: Introducing a bridge, such as in 1,6-methano[6]annulene, can lock the ring into a more planar and stable conformation.[2][15]

• Chemical Derivatization: Strategic placement of substituents can influence the planarity and electronic properties of the annulene ring. For example, cyclopropanation has been successfully used to create a kinetically stable and planar derivative of[6]annulene.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Rapid decomposition of[6]annulene in solution.	Inherent instability due to non-planarity caused by steric hindrance of internal hydrogens.[3][5][7][9]	Consider synthesizing a bridged analogue (e.g., 1,6-methano[6]annulene) to enforce planarity.[2] Alternatively, explore derivatization strategies like cyclopropanation.
[13]annulene sample shows polymeric material after storage.	Decomposition has occurred.	Purify the sample using column chromatography.[14] (See Experimental Protocol 1).
Difficulty isolating and characterizing[12]annulene.	Extreme instability and tendency to undergo isomerization.[2][11]	Work at very low temperatures and consider in-situ characterization methods. Due to its inherent instability, isolation as a stable solid may not be feasible.
[15]annulene is unstable despite having 4n+2 π-electrons.	Geometric factors prevent a stable planar conformation.[1][4]	Similar to[6]annulene, explore the synthesis of bridged or substituted derivatives to improve stability.

Experimental Protocols

Protocol 1: Purification of Decomposed[13]Annulene

This protocol is adapted from a known synthetic procedure for[13]annulene.[14]

• Dissolution: Take the decomposed[13]annulene sample and dissolve it in a minimal amount of benzene.

• Filtration: Filter the solution to remove any insoluble polymeric material.

• Chromatography Column Preparation: Prepare a chromatography column with alumina, using benzene as the eluent.

• Elution: Load the filtrate onto the column and elute with benzene.

• Fraction Collection: Collect the colored fractions containing the purified[13]annulene.

• Concentration and Crystallization: Concentrate the purified fractions and add ether to induce crystallization, often at a reduced temperature (e.g., in an ice-salt bath).

• Isolation: Collect the crystals by filtration.

Visual Guides

Caption: Factors leading to annulene instability.

Caption: Workflow for stabilizing annulenes.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Annulenes - Chemistry Steps [chemistrysteps.com]
• 3. quora.com [quora.com]
• 4. Ch 11 : Annulenes [chem.ucalgary.ca]
• 5. m.youtube.com [m.youtube.com]
• 6. Annulene Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 7. youtube.com [youtube.com]
• 8. google.com [google.com]
• 9. Annulene - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. s3.smu.edu [s3.smu.edu]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Side-products to expect in the synthesis ofannulene

Annulene Synthesis Technical Support Center

Welcome to the technical support center for annulene synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction to synthesize[1]annulene resulted in a low yield and a significant amount of insoluble, tar-like material. What are the likely side-products and how can I minimize their formation?

A1: This is a common issue in macrocyclization reactions. The primary side-products are typically polymeric materials resulting from intermolecular reactions rather than the desired intramolecular cyclization.

• Common Side-Products:

  • Polymers: Linear or branched polymers formed by the intermolecular reaction of precursor molecules. This is especially prevalent in reactions like Glaser or Eglinton coupling if conditions are not optimized.

  • Oligomers: Shorter-chain, non-cyclic molecules that failed to cyclize.

  • Incompletely Cyclized Products: For multi-step cyclizations, intermediates may be isolated as side-products. For instance, in the synthesis of[1]annulene from 1,5-hexadiyne, a key intermediate is tridehydro[1]annulene, which itself can be a mixture of isomers.[2]

• Troubleshooting & Prevention:

  • High-Dilution Conditions: The most critical factor to favor intramolecular cyclization is the use of high-dilution conditions. By slowly adding the reactants to a large volume of solvent, you decrease the probability of reactive ends of different molecules encountering each other.

  • Catalyst Choice and Purity: Ensure the catalyst is active and pure. For example, in the hydrogenation of tridehydro[1]annulene, a 10% palladium-on-calcium carbonate catalyst is often used.[2] The quality of the catalyst can significantly impact the reaction's success.

  • Temperature Control: Exothermic reactions can lead to polymerization.[2] Maintain strict temperature control throughout the addition and reaction process.

  • Solvent Purity: Use dry, degassed solvents to prevent side reactions, especially in oxygen-sensitive coupling reactions like the Hay or Glaser couplings.[1][3][4]

Q2: After synthesizing a [4n] annulene, such as[5]annulene or[4]annulene, I'm observing rapid decomposition or isomerization. What is happening?

A2: [4n] annulenes are predicted by Hückel's rule to be antiaromatic and are therefore inherently unstable.[5][6] They will readily undergo reactions or conformational changes to alleviate this instability.

• Expected Side-Products & Isomers:

  • Cis/Trans Isomers: Annulenes can undergo facile cis-trans isomerization to adopt more stable, often non-planar, conformations.[5][7] For example,[8]annulene is known to undergo such isomerizations.[5]

  • Rearrangement Products: Thermal or photochemical rearrangements can lead to more stable bicyclic or polycyclic isomers. For instance,[9]annulene can cyclize to form a naphthalene diradical.[10]

  • Decomposition Products: Due to high reactivity, these annulenes can decompose, especially when exposed to air, light, or heat.[2]

• Troubleshooting & Handling:

  • Inert Atmosphere: Handle these compounds strictly under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

  • Low Temperatures: Store and handle unstable annulenes at low temperatures (-70°C or below) to slow down isomerization and decomposition pathways.[5]

  • Light Protection: Protect the compounds from light, as photochemical reactions are a common decomposition pathway.

  • Purification: Purification can be challenging due to instability. Techniques like chromatography on silver nitrate-doped silica gel have been used to separate isomers.[10]

Q3: I am using a Wittig reaction to construct a large annulene, but the purification is complicated by a persistent white solid. What is this and how can I remove it?

A3: The persistent white solid is almost certainly triphenylphosphine oxide (Ph₃P=O), a stoichiometric byproduct of the Wittig reaction.[9][11]

• Side-Product:

  • Triphenylphosphine Oxide (Ph₃P=O): This byproduct is notoriously difficult to remove because it is a high-boiling solid with solubility properties similar to many organic products.[9]

• Troubleshooting & Purification:

  • Chromatography: Careful column chromatography is the most common method for removal. A gradient elution may be necessary to separate the product from the Ph₃P=O.

  • Crystallization: If your annulene product is crystalline, you may be able to remove the Ph₃P=O through recrystallization from a suitable solvent system.

  • Alternative Reagents: For future syntheses, consider the Horner-Wadsworth-Emmons reaction, which uses a phosphonate ester. The phosphate byproduct is water-soluble and easily removed by an aqueous wash.

Quantitative Data Summary

The overall yields for annulene syntheses are often low due to the challenges of macrocyclization and product instability. The table below summarizes representative yields for the synthesis of[1]annulene.

Target Annulene	Precursor	Key Reaction Step	Reported Overall Yield (%)	Key Side-Products	Reference
[1]Annulene	1,5-Hexadiyne	Glaser Coupling & Hydrogenation	~0.54%	Polymeric materials, isomeric dehydroannulenes	[2]

Experimental Protocols

Protocol: Synthesis of[1]Annulene via Oxidative Coupling and Hydrogenation

This protocol is a generalized summary based on the procedure reported in Organic Syntheses.[2]

• Step 1: Oxidative Coupling of 1,5-Hexadiyne

  • Reaction Setup: A large, multi-necked flask is charged with a solution of copper(II) acetate in pyridine under an inert atmosphere.

  • High Dilution Addition: A solution of 1,5-hexadiyne in pyridine is added dropwise to the vigorously stirred catalyst solution over several hours. Maintaining high dilution is critical to promote intramolecular cyclization.

  • Workup: The reaction mixture is concentrated, and the crude product, a mixture of "tridehydro[1]annulene" isomers and some tetradehydro[1]annulene, is extracted with a benzene/ether mixture.[2] The organic layers are washed with water and dilute acid, then dried.

  • Purification: The crude material is purified by column chromatography on alumina to yield the mixed dehydroannulene intermediates.

• Step 2: Catalytic Hydrogenation to[1]Annulene

  • Reaction Setup: The purified tridehydro[1]annulene is dissolved in benzene in a flask equipped for hydrogenation.

  • Hydrogenation: A 10% palladium-on-calcium carbonate catalyst is added, and the mixture is stirred under a hydrogen atmosphere until the theoretical amount of hydrogen is absorbed.[2]

  • Workup & Purification: The catalyst is removed by filtration. The filtrate is concentrated, and ether is added to induce crystallization. The resulting red-brown crystals of[1]annulene are collected by filtration.

Visualizations

Reaction Pathway: Annulene Synthesis vs. Side-Product Formation

Caption: Favorable vs. Unfavorable pathways in macrocyclization.

Troubleshooting Workflow: Purification of Wittig Reaction Product

Caption: Decision workflow for purifying annulenes from Ph₃P=O.

References

• 1. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Glaser coupling - Wikipedia [en.wikipedia.org]
• 5. Annulenes - Chemistry Steps [chemistrysteps.com]
• 6. mdpi.com [mdpi.com]
• 7. Möbius aromaticity in [12]annulene: cis-trans isomerization via twist-coupled bond shifting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Wittig Reaction [organic-chemistry.org]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 11. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]

Optimizing Annulene Functionalization: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the experimental functionalization of annulenes. The information is tailored for researchers, scientists, and drug development professionals to facilitate the optimization of reaction conditions and overcome common challenges in this specialized area of organic chemistry.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the functionalization of annulenes, providing concise answers and references to more detailed troubleshooting guides.

1. Why is my electrophilic aromatic substitution on an aromatic annulene (e.g.,[1]annulene) giving a low yield?

Low yields in electrophilic aromatic substitution (EAS) of aromatic annulenes are often due to the inherent stability and delocalization of the π-electron system, making them less reactive than benzene.[2] Additionally, issues such as catalyst deactivation, suboptimal reaction conditions, or the use of substrates with strongly deactivating groups can contribute to poor outcomes. For moderately deactivated substrates, consider increasing the catalyst stoichiometry or using a stronger Lewis acid like triflic acid.[3]

2. What are the primary challenges when performing nucleophilic addition to anti-aromatic or non-aromatic annulenes (e.g., cyclooctatetraene)?

Nucleophilic additions to anti-aromatic or non-aromatic annulenes can be challenging due to the molecule's tendency to adopt a non-planar, tub-shaped conformation to avoid antiaromaticity.[4] This conformation reduces the effective conjugation of the double bonds, making them behave more like isolated alkenes. Successful nucleophilic addition often requires the generation of a more reactive dianion species.[5]

3. My palladium-catalyzed cross-coupling reaction on a halo-annulene is failing. What are the likely causes?

Failure in palladium-catalyzed cross-coupling reactions with halo-annulenes can be attributed to several factors. Catalyst deactivation, through processes like ligand degradation or palladium aggregation, is a common issue.[6] The choice of ligand, base, and solvent system is critical for a successful reaction. For instance, the presence of LiBr can counteract the formation of deactivating Pd-Zn complexes in Negishi couplings.[6] Optimizing the pre-catalyst reduction protocol is also crucial for generating the active Pd(0) species.[7]

4. I am observing unexpected side products in the photochemical functionalization of my annulene. How can I improve the selectivity?

Photochemical reactions of annulenes can lead to a variety of side products due to competing reaction pathways, such as cis-trans isomerizations or rearrangements.[8] The choice of solvent, irradiation wavelength, and the presence of photosensitizers can significantly influence the reaction outcome. For enone-alkene cycloadditions, it is important to avoid dissolved oxygen as it is photoreactive.[9]

5. How can I effectively purify my functionalized annulene product?

Purification of functionalized annulenes can be challenging due to their potential instability and the presence of closely related isomers or byproducts. Column chromatography is a common and effective method.[10] For[1]annulene and its derivatives, chromatography on alumina with a non-polar eluent like benzene can be effective in separating the desired product from polymeric materials.[11] Recrystallization is another viable option if the product is a solid.[12]

II. Troubleshooting Guides

This section provides detailed troubleshooting workflows for common annulene functionalization reactions in a question-and-answer format.

A. Electrophilic Aromatic Substitution (e.g., Friedel-Crafts Acylation)

Problem: Low or no yield in the Friedel-Crafts acylation of an aromatic annulene.

Possible Cause	Troubleshooting Step
Deactivated Annulene Ring	Aromatic annulenes can be less reactive than benzene. If the annulene also contains electron-withdrawing groups, the reaction may be significantly hindered.[4] Solution: Consider using a more reactive acylating agent or a stronger Lewis acid catalyst (e.g., triflic acid).[3] For highly deactivated systems, alternative synthetic routes like nucleophilic aromatic substitution or cross-coupling may be necessary.[3]
Catalyst Inactivity	Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture. Any water in the reagents, solvent, or glassware will deactivate the catalyst.[13] Solution: Ensure all glassware is flame-dried, use anhydrous solvents, and use freshly opened or purified reagents.[13]
Suboptimal Reaction Temperature	The reaction temperature can greatly affect the yield. Some reactions require heating, while others may decompose at elevated temperatures.[13] Solution: Optimize the temperature by running small-scale trials at different temperatures (e.g., 0 °C, room temperature, and reflux).
Incorrect Stoichiometry	In Friedel-Crafts acylation, the product ketone can complex with the Lewis acid, effectively removing it from the catalytic cycle. Therefore, a stoichiometric amount of the catalyst is often required.[4] Solution: Ensure at least one equivalent of the Lewis acid is used. For moderately deactivated substrates, increasing the stoichiometry of the catalyst may improve yields.[3]
Difficult Workup	The quenching of excess Lewis acid is highly exothermic and can lead to the formation of aluminum hydroxides, causing emulsions.[4] Solution: Slowly and carefully quench the reaction mixture by pouring it into a mixture of ice and concentrated HCl. This will hydrolyze the aluminum complexes and facilitate separation.[4]

B. Palladium-Catalyzed Cross-Coupling (e.g., Suzuki Coupling)

Problem: Low yield or catalyst deactivation in the Suzuki coupling of a bromo-annulene.

Possible Cause	Troubleshooting Step
Catalyst Deactivation	The active Pd(0) catalyst can deactivate through oxidation, ligand degradation, or aggregation into palladium black.[6][7] Solution: Use ligands that stabilize the Pd(0) center. Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Additives like 1,3,5-trimethoxybenzene have been shown to extend catalyst lifetime in some iron-catalyzed couplings.[14]
Inefficient Pre-catalyst Reduction	The active Pd(0) species is generated in situ from a Pd(II) precursor. Incomplete or improper reduction can lead to low catalyst activity.[7] Solution: Optimize the pre-catalyst reduction by carefully selecting the solvent, base, and any additives. The combination of counterion, ligand, and base can control the reduction of Pd(II) to Pd(0).[7]
Poor Ligand Choice	The ligand plays a crucial role in the stability and reactivity of the palladium catalyst. Solution: Screen a variety of phosphine-based or N-heterocyclic carbene (NHC) ligands to find the optimal one for your specific substrate. Bulky, electron-rich ligands often enhance catalyst performance.
Suboptimal Base and Solvent	The choice of base and solvent significantly impacts the reaction rate and yield. Solution: Perform a systematic screen of different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvents (e.g., THF, toluene, DMF). Aqueous solvent mixtures can sometimes be beneficial.[15]
Catalyst Leaching (for heterogeneous catalysts)	If using a supported palladium catalyst, the active metal can leach into the solution, reducing reusability. Solution: Choose a support material that strongly chelates the palladium nanoparticles. Bio-inspired materials like cellulose or chitosan can be effective.[16]

III. Experimental Protocols

This section provides detailed methodologies for key annulene functionalization reactions.

A. Protocol: Friedel-Crafts Acylation of[1]Annulene

This protocol is adapted from standard Friedel-Crafts procedures and should be optimized for the specific annulene substrate.[13]

Materials:

• [1]Annulene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous AlCl₃ (1.1 equivalents) and anhydrous DCM.

• Cool the mixture to 0 °C in an ice-water bath.

• Dissolve acetyl chloride (1.1 equivalents) in anhydrous DCM and add it to the dropping funnel. Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 10 minutes.

• Dissolve[1]annulene (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the annulene solution dropwise to the reaction mixture. The rate of addition should be controlled to prevent excessive boiling.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 15-60 minutes, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice (approx. 25 g) and concentrated HCl (15 mL).

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash with two portions of saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by column chromatography on alumina using a suitable eluent system (e.g., benzene or hexanes/ethyl acetate).[11]

B. Protocol: Purification of[1]Annulene Derivatives

This protocol is based on the purification method described for[1]annulene.[11]

Materials:

• Crude functionalized[1]annulene

• Alumina (neutral, activity I)

• Benzene (or another suitable non-polar solvent)

• Diethyl ether

Procedure:

• Prepare a chromatography column with alumina in benzene.

• Dissolve the crude product in a minimal amount of benzene.

• Load the solution onto the column. Polymeric byproducts should remain at the top of the column.

• Elute the column with benzene until the eluate is colorless.

• Collect the fractions containing the desired product (monitor by TLC).

• Combine the product-containing fractions and concentrate the solution by rotary evaporation.

• To induce crystallization, add diethyl ether and cool the solution in an ice-salt bath.

• Collect the crystals by filtration, wash with cold diethyl ether, and air-dry.

IV. Data Presentation

The following tables summarize typical reaction conditions for various annulene functionalization reactions. Note that these are starting points, and optimization is often necessary.

Table 1: Electrophilic Aromatic Substitution - Friedel-Crafts Acylation

Annulene Substrate	Acylating Agent	Lewis Acid (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
[1]Annulene	Acetyl Chloride	AlCl₃ (1.1)	CS₂	0 to RT	1	~50
Benzene	Acetyl Chloride	AlCl₃ (1.1)	DCM	0 to RT	1-2	>90
Chlorobenzene	Acetic Anhydride	Triflic Acid (1.2)	DCM	RT	2-24	70-85[3]

Table 2: Palladium-Catalyzed Cross-Coupling - Suzuki Reaction

Halo-Annulene	Boronic Acid	Pd Catalyst (mol%)	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
Bromo[14]annulene	Phenylboronic acid	Pd(PPh₃)₄ (3)	PPh₃	K₂CO₃	Toluene/H₂O	80	60-80
4-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos	K₃PO₄	Toluene	100	>95
Aryl Bromide	Phenylboronic Acid	Cell-NHC-Pd	NHC	K₂CO₃	EtOH/H₂O	80	91[16]

V. Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in optimizing annulene functionalization.

Caption: A general troubleshooting workflow for low-yield reactions.

Caption: Mitigation strategies for catalyst deactivation.

References

• 1. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry [mdpi.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. How To Run A Reaction [chem.rochester.edu]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. physics.emu.edu.tr [physics.emu.edu.tr]
• 13. benchchem.com [benchchem.com]
• 14. Iron-catalysed enantioconvergent Suzuki–Miyaura cross-coupling to afford enantioenriched 1,1-diarylalkanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions [mdpi.com]

How to prevent the decomposition ofannulene during analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of annulenes during analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause annulene decomposition?

A1: The decomposition of annulenes is primarily triggered by three main factors:

• Heat: Many annulenes are thermally labile. Elevated temperatures, such as those used in Gas Chromatography (GC) inlets, can induce thermal degradation. For instance,[1]annulene is known to be thermally unstable.

• Light: Exposure to ultraviolet (UV) light can lead to photochemical reactions and decomposition. For example, 1,6-methano[2]annulene has been shown to decompose upon UV irradiation.

• Oxygen: Annulenes, especially those that are anti-aromatic or non-aromatic, can be sensitive to oxidation. Handling these compounds in the presence of air can lead to oxidative degradation.

Q2: How can I safely store my annulene samples?

A2: Proper storage is crucial to maintain the integrity of annulene samples. It is recommended to store annulenes in a solution with a suitable solvent, such as a benzene-ether mixture, and keep them in a refrigerator. For highly air-sensitive annulenes, storage in a glovebox under an inert atmosphere is advisable.[3][4]

Q3: Are there any chemical stabilizers I can add to my annulene samples?

A3: Yes, for annulenes in solution, the addition of antioxidants can help prevent oxidative degradation. Antioxidants that are effective for other conjugated polyenes, such as carotenoids, may also offer protection to annulenes by quenching reactive oxygen species.[5][6]

Troubleshooting Guides

Issue 1: Unexpected peaks or sample degradation observed during GC-MS analysis.

• Possible Cause: Thermal decomposition in the GC inlet.

• Troubleshooting Steps:

  • Lower the Inlet Temperature: Start with a lower inlet temperature (e.g., 200-250 °C) and gradually increase it to find the optimal balance between volatilization and minimizing degradation.[4]

  • Use a Deactivated Liner: Employ a highly deactivated injector liner to reduce active sites that can catalyze decomposition.[4]

  • Consider "Cold" Injection Techniques: If available, use programmed temperature vaporization (PTV) or a cool on-column inlet to introduce the sample at a lower initial temperature.

  • Shorten Analysis Time: Use a shorter GC column or a faster temperature ramp to reduce the time the annulene spends at elevated temperatures.[7]

Issue 2: Sample degradation or changes in chromatographic profile during HPLC analysis.

• Possible Cause: Photochemical decomposition or reaction with the mobile phase.

• Troubleshooting Steps:

  • Protect from Light: Use amber vials for sample storage and cover the mobile phase reservoirs and flow path with aluminum foil to prevent exposure to light.[8]

  • Use High-Purity, Degassed Solvents: Mobile phase impurities can react with annulenes. Use HPLC or MS-grade solvents and degas the mobile phase to remove dissolved oxygen.[1][9]

  • Optimize Mobile Phase pH: If using buffered mobile phases, ensure the pH is compatible with your annulene's stability.

  • Work at Lower Temperatures: If possible, use a column thermostat to maintain a lower column temperature during analysis.

Issue 3: Sample discoloration or degradation upon exposure to air.

• Possible Cause: Oxidation of the annulene.

• Troubleshooting Steps:

  • Implement Inert Atmosphere Techniques: Handle all air-sensitive annulenes in a glovebox or using a Schlenk line under an inert atmosphere (e.g., nitrogen or argon).[10]

  • Use Degassed Solvents: Prepare all solutions using solvents that have been thoroughly degassed by methods such as freeze-pump-thaw or by bubbling with an inert gas.

  • Store under Inert Gas: After analysis, seal the remaining sample under an inert atmosphere before storing.

Quantitative Data on Annulene Stability

The following table summarizes the known stability data for select annulenes under different conditions. It is important to note that comprehensive quantitative data on annulene decomposition is limited, and the stability can be highly dependent on the specific annulene structure and experimental conditions.

Annulene	Condition	Observation	Quantitative Data
[1]Annulene	Thermal	Prone to decomposition at elevated temperatures.	Explosive decomposition reported above 85 °C.[11]
1,6-Methano[2]annulene	UV Irradiation	Undergoes photochemical reaction.	Naphthalene is a major product under pulsed UV irradiation.[6]
[12]Annulene	General	Unstable and challenging to isolate.	Known to undergo cis-trans isomerization.[8]
Cubane to[13]Annulene	Thermal (Gas Phase)	Pyrolysis leads to rearrangement.	Rate constant for the rate-determining step: log(k/s⁻¹) = 15.63 - (48.99 kcal mol⁻¹)/(RT ln 10) at 1 bar.[14]

Experimental Protocol: Analysis of a Thermally Labile Annulene using GC-MS with a PTV Inlet

This protocol outlines a general procedure for the analysis of a thermally labile annulene using a Gas Chromatograph-Mass Spectrometer (GC-MS) equipped with a Programmed Temperature Vaporization (PTV) inlet to minimize thermal decomposition.

• Sample Preparation (under inert atmosphere):

  • In a glovebox or under a constant stream of nitrogen, dissolve a small amount of the annulene sample in a high-purity, degassed solvent (e.g., toluene or hexane).

  • Transfer the solution to a GC vial with a screw cap and septum.

  • If necessary, add a suitable internal standard.

• GC-MS Instrument Setup:

  • Inlet: PTV, splitless mode.

  • Liner: Deactivated, baffled liner.

  • PTV Program:

    • Initial Temperature: 30 °C

    • Ramp Rate: 10 °C/s

    • Final Temperature: 250 °C (or the lowest temperature required for efficient transfer)

    • Hold Time: 2 min

  • GC Column: Low-bleed, inert GC column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 2 min.

    • Ramp Rate: 10 °C/min.

    • Final Temperature: 280 °C, hold for 5 min.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: Scan a mass range appropriate for the target annulene and potential degradation products.

• Analysis:

  • Inject 1 µL of the sample.

  • Acquire the data.

• Data Evaluation:

  • Examine the chromatogram for the presence of the target annulene peak.

  • Look for any unexpected peaks that might indicate decomposition products.

  • If degradation is still observed, further optimize the PTV final temperature and the GC oven program by lowering the temperatures.

Visualizations

Caption: Factors leading to annulene decomposition.

Caption: Workflow for preventing annulene decomposition during analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchers.mq.edu.au [researchers.mq.edu.au]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Physical insights into protection effect of conjugated polymers by natural antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Extending the range of compounds amenable for gas chromatography-mass spectrometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. agilent.com [agilent.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. purechemistry.org [purechemistry.org]
• 13. s3.smu.edu [s3.smu.edu]
• 14. researchgate.net [researchgate.net]

Annulene Production Scalability: Technical Support Center

Welcome to the Technical Support Center for Annulene Production. This resource is designed for researchers, scientists, and drug development professionals to address the common challenges encountered when scaling up annulene synthesis. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when moving from lab-scale to pilot-scale annulene synthesis?

A1: Scaling up annulene synthesis introduces several critical challenges that are often not apparent at the bench scale. Key issues include:

• Thermal Management: Exothermic reactions that are easily managed in small flasks can lead to runaway reactions in large reactors due to a lower surface-area-to-volume ratio, making heat dissipation difficult.[1]

• Mixing and Mass Transfer: Ensuring homogenous mixing of reactants and maintaining consistent mass transfer becomes significantly more complex in larger vessels, potentially affecting reaction kinetics and yield.

• Reaction Kinetics: Seemingly minor variations in temperature, concentration, or addition rates, which may have negligible effects at a small scale, can lead to different product profiles and the formation of unexpected byproducts at a larger scale.[2][3] For example, in one[4]annulene synthesis, a sensitive diketone intermediate was successfully isolated on a small scale, but consistently formed a transannular aldol product when the reaction was scaled up.[2][3]

• Purification: Methods like column chromatography that are feasible in the lab can become costly and inefficient at an industrial scale.[5][6] Stability issues can also complicate purification, as some annulenes are prone to decomposition.[7][8]

• Safety and Handling: Handling larger quantities of reactive intermediates and solvents requires rigorous safety protocols and specialized equipment to manage risks such as toxicity (e.g., benzene) and pressure buildup.[1][7]

Q2: Why are yields in annulene synthesis, such as for[9]annulene, often very low?

A2: The low overall yields in many annulene syntheses are a result of several inherent chemical challenges. The synthesis of[9]annulene, for instance, has a reported overall yield as low as 0.54% from the starting material, 1,5-hexadiyne.[7] Contributing factors include:

• Multi-step Synthesis: These are often lengthy, multi-step processes where yield loss accumulates at each stage.[7]

• Competing Reactions: The formation of linear polymers and smaller cyclic compounds during oxidative coupling steps is a common issue that reduces the yield of the desired macrocycle.[10]

• Product Instability: The target annulenes or their precursors can be unstable under the reaction or purification conditions, leading to degradation.[8][11] For example, 1,6-didehydro[4]annulene is highly aromatic but rapidly cyclizes above -40 °C.[2][11]

• Purification Losses: Significant material loss can occur during the necessary, often extensive, chromatographic purification steps required to isolate the pure annulene from byproducts and isomers.[7]

Q3: How does ring strain affect the stability and synthesis of annulenes like[4]annulene?

A3: Ring strain is a critical factor in annulene chemistry, particularly for medium-sized rings. For an annulene to be aromatic, it must be planar to allow for the delocalization of π-electrons.

• In[4]annulene, adopting a planar conformation forces the C-C-C bond angles to be 144°, a significant deviation from the ideal 120° for sp² hybridized carbons, creating substantial angle strain.[12]

• Alternatively, steric hindrance between internal hydrogen atoms can prevent planarity in some isomers.[12][13]

• Due to these factors, the parent[4]annulene is non-planar and thus non-aromatic.[2][13] Synthetic strategies often aim to overcome this by introducing bridges (e.g., 1,6-methano[4]annulene) or fusing other rings (e.g., cyclopropane rings) to enforce planarity and kinetic stability.[2][3][11][14]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the scale-up process.

Problem: Unexpected Byproduct Formation During Scale-Up

Symptom	Possible Cause	Suggested Solution
A new, significant impurity appears in the crude product at pilot scale that was minor or absent in lab batches. For example, observing a transannular aldol product instead of the desired diketone.[2][3]	Inefficient Heat Transfer: Localized "hot spots" in the large reactor may be causing side reactions or degradation.[1]	1. Improve Agitation: Increase the stirring rate or use a more efficient impeller design to ensure uniform temperature distribution. 2. Control Addition Rate: Slow the rate of addition for reactive reagents to better manage the heat of reaction. 3. Modify Quenching Procedure: As demonstrated in a[4]annulene synthesis, changing the quenching reagent (e.g., to sodium borohydride at -78 °C) can prevent the formation of unwanted byproducts.[2][3]
Formation of oligomers or polymers instead of the desired macrocycle during coupling reactions.	Concentration Effects: The reaction may have been run under high-dilution conditions in the lab, which is difficult to replicate at scale. Higher concentrations at scale favor intermolecular reactions (polymerization) over intramolecular cyclization.	1. Use a Syringe Pump/Metering Pump: Employ a pumping system for the slow, controlled addition of the precursor to the reaction vessel to maintain pseudo-dilution conditions. 2. Optimize Solvent Volume: While challenging at scale, ensure the reaction is as dilute as feasible within process constraints.

Problem: Low or Inconsistent Yields

Symptom	Possible Cause	Suggested Solution
The overall yield of the final annulene product is significantly lower than expected or varies widely between batches.	Catalyst Deactivation/Inconsistency: The activity of catalysts (e.g., palladium-on-calcium carbonate for hydrogenation) can vary.[7] At a larger scale, catalyst deactivation can be more pronounced.	1. Test Catalyst Batch: Run a small-scale test reaction with each new batch of catalyst to verify its activity. 2. Ensure Inert Atmosphere: Use rigorous techniques to exclude oxygen and moisture, which can poison catalysts, especially during large-scale transfers.[7] 3. Monitor Hydrogen Uptake: During hydrogenation steps, carefully monitor hydrogen absorption to determine the reaction endpoint accurately.[7]
Poor recovery of the product after chromatographic purification.	Product Instability on Stationary Phase: Some annulenes are sensitive to the silica or alumina used in column chromatography, leading to decomposition on the column.[8]	1. Use Deactivated Media: Treat silica or alumina with a base (e.g., triethylamine in the eluent) or use pre-deactivated media. 2. Alternative Purification: Explore other methods like crystallization, trituration, or tangential flow filtration (TFF) if chromatography proves unsuitable at scale.[5][6][7] 3. Minimize Contact Time: Perform flash chromatography rather than gravity chromatography to reduce the time the compound spends on the stationary phase.

Quantitative Data Summary

The following table summarizes reported yields for key annulene synthesis steps, illustrating the challenges in achieving high efficiency.

Annulene/Intermediate	Reaction Step	Scale	Reported Yield	Reference
[4]Annulene Precursor (Diol 25)	Ozonolysis & Reductive Quench	Scaled-Up	70%	[2][3]
Tridehydro[9]annulene	Oxidative Coupling & Rearrangement	Large Scale	2.40% (Spectroscopic)	[7]
[9]Annulene	Partial Hydrogenation	Large Scale	~50-60% (from tridehydro precursor)	[7]
[9]Annulene	Overall Synthesis	Large Scale	0.54%	[7]
1,6-Methano[4]annulene	Dehydrohalogenation	Large Scale	85-87%	[14]

Experimental Protocols & Methodologies

Protocol 1: Generalized Sondheimer Synthesis of[9]Annulene

This protocol is based on the multi-step synthesis developed by Sondheimer and coworkers, which remains a classic route to larger annulenes.[7]

• Step 1: Oxidative Coupling (Glaser Coupling)

  • Reaction: 1,5-Hexadiyne is oxidatively coupled using a copper(II) acetate catalyst in a pyridine/methanol solvent.

  • Scale-Up Consideration: This reaction is typically performed under high dilution to favor the formation of the cyclic trimer (hexadehydro[9]annulene) over linear polymers. At scale, this requires very large solvent volumes or the use of a syringe pump for slow addition of the diacetylene to the catalyst solution.

  • Procedure: A large, multi-necked flask is charged with copper(II) acetate monohydrate and pyridine. The mixture is heated, and a solution of 1,5-hexadiyne in pyridine is added slowly over several hours. The reaction is monitored by TLC. After completion, the solvent is removed under reduced pressure.

• Step 2: Prototropic Rearrangement

  • Reaction: The cyclic polyacetylene intermediate is rearranged to tridehydro[9]annulene using a strong base.

  • Procedure: The crude hexadehydro[9]annulene is dissolved in benzene. A saturated solution of potassium tert-butoxide in tert-butyl alcohol is added rapidly, and the mixture is heated to reflux for 30 minutes. This effects a prototropic rearrangement to the more stable conjugated dehydroannulene system.

• Step 3: Partial Catalytic Hydrogenation

  • Reaction: The triple bonds of the tridehydro[9]annulene are partially hydrogenated to double bonds to yield[9]annulene.

  • Scale-Up Consideration: Precise control of this step is crucial to avoid over-hydrogenation to non-aromatic products. The choice of catalyst and monitoring of hydrogen uptake are critical.

  • Procedure: Tridehydro[9]annulene is dissolved in a solvent like benzene. A 10% palladium-on-calcium carbonate catalyst is added, and the system is placed under a hydrogen atmosphere. The mixture is stirred, and hydrogen uptake is monitored. The reaction is stopped after the theoretical amount of hydrogen has been absorbed. The catalyst is filtered off, and the[9]annulene is isolated, often by crystallization.

Protocol 2: Ozonolysis and Quench in[4]Annulene Synthesis

This protocol highlights a critical troubleshooting step identified during a challenging synthesis.[2][3]

• Initial Lab-Scale Protocol (Problematic at Scale):

  • A solution of diketone precursor 22 in CH₂Cl₂ is cooled to -78 °C.

  • Ozone is bubbled through the solution until a blue color persists.

  • The reaction is quenched with a standard reductive agent (e.g., triphenylphosphine or dimethyl sulfide).

  • Result at Scale: This procedure led to the formation of an undesired transannular aldol product (24) instead of the target diketone (23).[2][3]

• Optimized Scale-Up Protocol:

  • A solution of diketone precursor 22 in a 9:1 mixture of CH₂Cl₂:MeOH is cooled to -78 °C.

  • Ozone is bubbled through the solution until a blue color persists.

  • The reaction mixture is purged with argon to remove excess ozone.

  • Solid sodium borohydride (NaBH₄) is added portion-wise as a quenching agent while maintaining the temperature at -78 °C.

  • Result at Scale: This modified quench directly reduces the intermediate ozonide/ketone to the corresponding diol (25) in a 70% yield, successfully bypassing the problematic aldol side reaction.[2][3]

Visualizations

The following diagrams illustrate key workflows and logical relationships in scaling up annulene production.

Caption: A workflow diagram for scaling up annulene production.

Caption: A troubleshooting flowchart for diagnosing low annulene yields.

References

• 1. How to Scale Up a New Synthesis Reaction | Lab Manager [labmanager.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities [drug-dev.com]
• 6. BJOC - Inline purification in continuous flow synthesis – opportunities and challenges [beilstein-journals.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. researchers.mq.edu.au [researchers.mq.edu.au]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. scribd.com [scribd.com]
• 13. Annulene - Wikipedia [en.wikipedia.org]
• 14. Organic Syntheses Procedure [orgsyn.org]

Overcoming poor solubility ofannulene compounds

Technical Support Center: Overcoming Poor Solubility of Annulene Compounds

This guide provides researchers, scientists, and drug development professionals with practical solutions and troubleshooting strategies for addressing the poor solubility of annulene compounds. The content is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why are annulene compounds often poorly soluble in aqueous solutions?

A1: Annulene compounds are cyclic hydrocarbons with a system of alternating single and double bonds. Their poor aqueous solubility stems from their predominantly non-polar, hydrophobic structure. The large hydrocarbon fra[1][2]mework minimizes favorable interactions with polar water molecules, leading to low solubility.

Q2: What are the primary strategies for improving the solubility of poorly soluble aromatic compounds like annulenes?

A2: The main approaches can be broadly categorized as physical and chemical modifications:

• Physical Modifications : These include techniques like particle size reduction (micronization or nanosizing) to increase the surface area for dissolution.

• Chemical Modificati[3]ons :

  • Co-solvency : Adding a water-miscible organic solvent in which the compound is more soluble can significantly increase the overall solubility.

  • pH Adjustment [4]: For annulenes with ionizable functional groups, adjusting the pH of the solution can convert the compound into a more soluble salt form.

  • Complexation :[5][] Using agents like cyclodextrins to form inclusion complexes can encapsulate the hydrophobic annulene within a hydrophilic shell, thereby increasing its aqueous solubility.

  • Use of Surfacta[7]nts : Surfactants form micelles in solution that can encapsulate hydrophobic compounds, increasing their solubility.

Troubleshooting Gu[8]ides & Experimental Protocols

Issue 1: My annulene compound is insoluble in my aqueous buffer for an in vitro assay.

Solution: A co-solvent system is often the most straightforward approach for initial studies.

Protocol 1: Co-solvent Screening

Objective: To identify a suitable co-solvent and its optimal concentration to achieve the desired solubility of the annulene compound.

Materials:

• Annulene compound

• Aqueous buffer (e.g., PBS, TRIS)

• Water-miscible organic solvents (e.g., Dimethyl Sulfoxide (DMSO), Ethanol, Propylene Glycol, Polyethylene Glycol 400 (PEG 400))

• Vials

• Magnetic st[8]irrer and stir bars

• Analytical balance

• Spectrophotometer or HPLC for concentration analysis

Methodology:

• Prepare stock solutions of your annulene compound in various pure organic solvents (e.g., 10 mg/mL in DMSO).

• In separate vials, prepare a series of dilutions of the stock solution into the aqueous buffer to achieve a range of final co-solvent concentrations (e.g., 0.5%, 1%, 2%, 5%, 10% v/v).

• Ensure the final concentration of the annulene compound is consistent across all vials and exceeds its expected aqueous solubility.

• Equilibrate the samples by stirring or shaking for a set period (e.g., 24 hours) at a controlled temperature.

• After equilibration, visually inspect for any precipitation.

• Filter the samples through a 0.22 µm syringe filter to remove any undissolved compound.

• Analyze the concentration of the dissolved annulene in the filtrate using a validated analytical method (e.g., HPLC-UV).

• The co-solvent system that provides the desired solubility with the lowest percentage of organic solvent is generally preferred to minimize potential effects on the biological assay.

Troubleshooting:

• Precipitation upon dilution: If the compound precipitates when the co-solvent solution is added to a larger volume of aqueous media, consider using a surfactant or a cyclodextrin to stabilize the compound in solution.

• Co-solvent interferes with the assay: If the chosen co-solvent affects the experimental results, a different solubilization technique, such as cyclodextrin complexation, should be explored.

Quantitative Data: Co-solvent Efficacy

The effectiveness of co-solvents is highly dependent on the specific annulene compound. The following table provides a general comparison of commonly used co-solvents for poorly soluble drugs.

Co-solvent	Typical Concentration Range	Advantages	Disadvantages
DMSO	0.1% - 5%	High solubilizing power for many organic compounds.	Can be toxic to cells at higher concentrations.
Ethanol	1% - 10%	[3]Biologically compatible at low concentrations.	May cause protein precipitation at higher concentrations.
PEG 400	5% - 20%	[8]Low toxicity.	Higher viscosity, may not be as effective for highly lipophilic compounds.
Propylene Glycol	5%[8] - 20%	Good safety profile.	Less volatile than ethanol, which can be a consideration for some applications.

Issue 2: I need[8] to develop an aqueous formulation for in vivo studies, and high concentrations of organic co-solvents are not viable.

Solution: Cyclodextrin complexation is an excellent alternative for creating stable aqueous formulations of hydrophobic compounds.

Protocol 2: Solubilization using Cyclodextrins (Phase Solubility Study)

Objective: To determine the stoichiometry and stability constant of an annulene-cyclodextrin complex and to quantify the solubility enhancement.

Materials:

• Annul[7]ene compound

• Cyclodextrins (e.g., β-cyclodextrin, hydroxypropyl-β-cyclodextrin (HP-β-CD))

• Aqueous buffer

• Sealed vials

• Shaking incubator or orbital shaker

• Syringe filters (e.g., 0.22 µm PTFE)

• HPLC for concentration analysis

Methodology:

• Prepare a series of aqueous solutions with increasing concentrations of the cyclodextrin (e.g., 0 to 50 mM HP-β-CD).

• Add an excess amount of the annulene compound to each cyclodextrin solution in sealed vials. Ensure that solid annulene remains undissolved to confirm saturation.

• Equilibrate the vials by shaking at a constant temperature until equilibrium is reached (typically 24-72 hours).

• After equilibration, allow the vials to stand for the excess solid to settle.

• Carefully withdraw an aliquot from the supernatant of each vial and immediately filter it through a syringe filter to remove any undissolved particles.

• Analyze the concentra[7]tion of the dissolved annulene in each filtered sample using a validated HPLC method.

• Plot the concentration of the dissolved annulene (y-axis) against the concentration of the cyclodextrin (x-axis). The resulting phase solubility diagram will indicate the type of complex formed and the extent of solubility enhancement.

Troubleshooting:

• Limited solubility increase: If the solubility enhancement is insufficient, try a different type of cyclodextrin. For example, chemically modified cyclodextrins like HP-β-CD often offer significantly higher solubility enhancement than their parent cyclodextrins.

• Non-linear phase so[9]lubility diagram: A non-linear plot may indicate the formation of higher-order complexes or self-aggregation of the cyclodextrin.

Quantitative Data: Cyclodextrin Complexation

The choice of cyclodextrin and the resulting solubility enhancement are specific to the guest molecule.

Cyclodextrin Type	Cavity Diameter (Å)	Common Guests	Key Features
α-Cyclodextrin	~6	Small aromatic molecules	Limited by smaller cavity size.
β-Cyclodextrin	~8	Aromatic and heterocyclic compounds	Low aqueous solubility can be a limitation.
γ-Cyclodextrin	~10[10]	Larger molecules, steroids	Higher aqueous solubility than β-CD.
HP-β-Cyclodextrin	[10]~8	Wide range of hydrophobic drugs	High aqueous solubility and low toxicity make it a popular choice.

Issue 3: My ann[9]ulene has an ionizable group, but is still poorly soluble in water.

Solution: Adjusting the pH to form a salt can dramatically increase aqueous solubility.

Protocol 3: pH-De[5]pendent Solubility Profile

Objective: To determine the solubility of an ionizable annulene compound as a function of pH.

Materials:

• Ionizable annulene compound

• A series of buffers covering a wide pH range (e.g., pH 2 to pH 10)

• pH meter

• Shaking incubator

• Filtration apparatus

• HPLC for concentration analysis

Methodology:

• Add an excess amount of the annulene compound to vials containing buffers of different pH values.

• Shake the vials at a constant temperature until equilibrium is reached (e.g., 24 hours).

• Measure the final pH of each solution.

• Filter the samples to remove undissolved solid.

• Determine the concentration of the dissolved compound in the filtrate by HPLC.

• Plot the logarithm of the solubility against the pH to visualize the pH-solubility profile. For an acidic compound, solubility will increase at pH values above its pKa. For a basic compound, solubility will increase at pH values below its pKa.

Troubleshooting:

• Precipitation at physiological pH: If a compound is soluble at a high or low pH but precipitates in the neutral pH range of the blood or intestine, this can limit its oral bioavailability. In such cases, formulation strategies like using precipitation inhibitors or creating a supersaturating drug delivery system may be necessary.

• Compound instability at certain pH values: Assess the chemical stability of the annulene at the pH where solubility is highest. Degradation can be a significant issue and may require a different solubilization approach.

Visualizations

Caption: Decision tree for selecting a suitable solubilization method.

Caption: Mechanism of cyclodextrin inclusion complex formation.

Caption: Workflow for a cyclodextrin phase solubility study.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. wjbphs.com [wjbphs.com]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. benchchem.com [benchchem.com]
• 8. Solubilization of poorly soluble compounds using 2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oatext.com [oatext.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Refining DFT Calculations for Accurate Annulene Predictions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in Density Functional Theory (DFT) calculations of annulenes. Our aim is to help you overcome common challenges and refine your computational methods for more accurate predictions of annulene properties, particularly their aromaticity and geometric structures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. My geometry optimization for a large annulene (e.g.,[1]annulene) is failing to converge. What are the common causes and how can I fix it?

Geometry optimization failures for large, flexible molecules like annulenes are common. The potential energy surface can be very flat with many local minima, making it difficult for the optimization algorithm to find the true minimum.

Troubleshooting Steps:

• Start with a good initial geometry: A poor starting structure is a frequent cause of convergence failure. Ensure your initial bond lengths and angles are reasonable. It can be beneficial to perform an initial optimization with a lower-level, less computationally expensive method (like a smaller basis set or a semi-empirical method) and use the resulting geometry as the starting point for your higher-level DFT calculation.[2][3]

• Check for a shallow potential energy surface: If the energy is oscillating or changing very little between optimization steps, the potential energy surface may be very flat. In such cases, you can try tightening the convergence criteria or switching to a different optimization algorithm.[2] For instance, in VASP, you might switch the IBRION tag from 2 to 1.

• Perturb the geometry: If the optimization is stuck in a local minimum, slightly perturbing the coordinates of a few atoms can help it escape and find a lower energy structure.[4]

• Use a smaller basis set initially: For complex structures, begin with a smaller basis set to get a reasonable geometry before moving to a larger, more accurate basis set for the final optimization.[3][5]

• Consider Multi-Step Optimization: For very difficult cases, a multi-step approach can be effective. Start with a faster, less accurate method and gradually increase the level of theory.[6]

2. I'm getting imaginary frequencies in my frequency analysis of an annulene. What does this mean and how do I resolve it?

An imaginary frequency (often reported as a negative value in output files) indicates that the optimized geometry is not a true energy minimum but rather a saddle point (a transition state).[4] For a stable molecule, all vibrational frequencies should be real (positive).

Troubleshooting Steps:

• Visualize the imaginary mode: The first step is to visualize the atomic motions associated with the imaginary frequency. This will reveal the direction of the instability. Most molecular visualization software can animate these vibrational modes.

• Perturb the structure along the imaginary mode: Displace the atoms along the direction of the imaginary frequency and re-run the optimization. This will often lead the calculation toward the true minimum.[4]

• Tighten optimization convergence criteria: A "loose" optimization may not fully converge to a minimum, resulting in small imaginary frequencies. Re-running the optimization with tighter convergence criteria can often resolve this.[4]

• Use a larger integration grid: For DFT calculations, small imaginary frequencies can sometimes be an artifact of the numerical integration grid. Using a larger, more accurate grid (e.g., m4 or m5 in TURBOMOLE) can eliminate these.[7]

• Consider torsional scans for flexible groups: If the imaginary frequency corresponds to the rotation of a substituent or a flexible part of the ring, a torsional scan along that coordinate can help identify the true minimum energy conformation.[4]

3. The predicted aromaticity of my annulene is highly dependent on the chosen functional. How do I select the most appropriate functional?

The choice of the exchange-correlation functional is critical for accurately describing the electronic structure and aromaticity of annulenes. Functionals with a high percentage of Hartree-Fock (HF) exchange can sometimes produce erratic results for cyclic conjugated systems.[8][9]

Functional Selection Guidance:

• Be cautious with high HF exchange functionals: Functionals like M06-2X have been reported to give contradictory results for the planarity of[1]annulene compared to other functionals.[9] DFT approaches with a lower admixture of HF exchange are often more robust for benzenoid structures.[8][9]

• Consider proven functionals for aromatic systems: Functionals like B3LYP are widely used, but it's important to be aware of their limitations. For instance, standard B3LYP does not account for dispersion forces, which can be important in larger systems. Including a dispersion correction (e.g., B3LYP-D3) is highly recommended.[6][10] The PBE0 functional with a dispersion correction is also a good all-around choice.[11]

• Consult the literature for similar systems: Reviewing recent literature for DFT studies on annulenes or similar conjugated systems can provide guidance on functionals that have performed well for those specific cases.

Quantitative Data Summary

The choice of functional can significantly impact the predicted relative energies of different annulene conformers. Below is a summary of the relative energies of the C₂ and D₆h structures of[1]annulene calculated with different functionals.

Functional	Basis Set	Relative Energy (C₂ vs. D₆h) in kcal/mol	Reference
B3LYP	6-311+G(d,p)	+4	[9]
M06-2X	6-311+G(d,p)	-3	[9]
DF-FNO CCSD(T)	aug-pVQZ/aug-pVTZ	-1.1	[9]

Note: A positive value indicates that the C₂ structure is higher in energy than the D₆h structure, while a negative value indicates the opposite. The high-level CCSD(T) calculation suggests the C₂ structure is the global minimum.[9]

Experimental Protocols: Computational Methodologies

Protocol 1: Geometry Optimization and Frequency Analysis

This protocol outlines the standard procedure for obtaining a stable molecular geometry and confirming it is a true minimum on the potential energy surface.

• Initial Structure Preparation:

  • Build the initial 3D structure of the annulene using molecular building software.

  • Ensure reasonable starting bond lengths, angles, and dihedral angles.

• Geometry Optimization:

  • Select an appropriate DFT functional and basis set (e.g., PBE0-D3/def2-TZVP).

  • Perform a geometry optimization calculation to find the lowest energy structure. The algorithm iteratively adjusts the atomic positions to minimize the forces on the atoms.[12]

  • Monitor the convergence of the energy and forces.

• Frequency Calculation:

  • Once the geometry optimization has converged, perform a frequency calculation at the same level of theory.

  • This calculation computes the second derivatives of the energy with respect to the atomic positions (the Hessian matrix).[4]

  • The results will provide the vibrational frequencies of the molecule.

• Verification of Minimum:

  • Check the output of the frequency calculation. A true energy minimum will have all positive (real) frequencies.

  • If one or more imaginary frequencies are present, the structure is a saddle point, and further troubleshooting is required (see FAQ 2).

Protocol 2: Incorporating Solvent Effects

For accurate predictions of properties in solution, such as NMR chemical shifts, it is crucial to include the effects of the solvent.

• Implicit Solvation Model:

  • The most common approach is to use an implicit solvation model, such as the Polarizable Continuum Model (PCM) or the SMD model.[6][13][14] These models treat the solvent as a continuous medium with a specific dielectric constant.[14]

  • Specify the desired solvent in the input file of your DFT software.

• Geometry Optimization in Solvent:

  • Perform the geometry optimization of the annulene within the specified solvent continuum. The presence of the solvent can influence the preferred conformation.

• Property Calculation in Solvent:

  • After obtaining the optimized geometry in the solvent, calculate the desired properties (e.g., NMR shielding constants, electronic spectra).

Visualizations

References

• 1. Structures of Annulenes and Model Annulene Systems in the Ground and Lowest Excited States [mdpi.com]
• 2. Convergence problems in DFT [storion.ru]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Eliminating Imaginary Frequencies | Rowan [rowansci.com]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. Getting rid of imaginary frequencies [forum.turbomole.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. ORCA Input Library - Geometry optimizations [sites.google.com]
• 12. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 13. chemrxiv.org [chemrxiv.org]
• 14. Solvent effects in DFT calculations (Conference) | OSTI.GOV [osti.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Aromaticity inAnnulene andAnnulene

A Comparative Analysis of Aromaticity in[1]Annulene and[2]Annulene

A Guide for Researchers in Chemistry and Drug Development

The concept of aromaticity, a cornerstone of organic chemistry, dictates the exceptional stability and unique reactivity of certain cyclic, planar, and conjugated molecules. Hückel's rule, which requires a molecule to possess (4n+2)π electrons, is a key predictor of aromatic character. Both[1]annulene (C₁₀H₁₀) and[2]annulene (C₁₄H₁₄) satisfy this rule, with n=2 and n=3 respectively. However, their observed chemical and physical properties reveal a more complex picture, where planarity and steric strain play crucial roles in determining the extent of their aromaticity. This guide provides a detailed comparison of these two annulenes, supported by experimental data, to illuminate the nuanced relationship between electronic structure and molecular geometry in conferring aromatic stabilization.

Data Summary:[1]Annulene vs.[2]Annulene

The following tables summarize key experimental and computational data that differentiate the aromatic character of[1]annulene and[2]annulene.

Property	[1]Annulene	[2]Annulene	Benzene (for reference)
Hückel's Rule (4n+2)π	Satisfied (n=2, 10π electrons)[3][4]	Satisfied (n=3, 14π electrons)[3][5]	Satisfied (n=1, 6π electrons)
Planarity	Non-planar due to angle strain and steric hindrance[4][6][7][8]	Near-planar, but distorted by internal hydrogen repulsion[5]	Planar
Aromaticity	Generally considered non-aromatic[4][7][8]	Exhibits limited aromatic character[5]	Aromatic
Reactivity	Reacts like a polyene	Reacts more like a polyene than benzene[5][9]	Undergoes substitution rather than addition reactions

Table 1: General Properties and Aromaticity

Annulene Isomer/Derivative	¹H NMR Chemical Shift (ppm)	¹³C NMR Chemical Shift (ppm)
[1]Annulene (Twist isomer)	Multiple signals, not indicative of a strong ring current	Five peaks observed at low temperature[10]
1,6-Methano[1]annulene	Protons deshielded, consistent with a diatropic ring current	-
[2]Annulene	Inner protons: upfield shift; Outer protons: downfield shift (indicative of a ring current)[5]	-
Benzene	7.26	128.5

Table 2: Comparative NMR Data (Note: Specific chemical shifts for parent annulenes are highly dependent on isomer and experimental conditions.)

Molecule	C-C Bond Lengths (Å)
[1]Annulene	Significant bond length alternation expected due to non-planarity
[2]Annulene	Some bond length alternation, but less pronounced than a typical polyene
Benzene	Uniform, 1.40 Å[11]
[11]Annulene (non-aromatic)	Alternating C=C (~1.34 Å) and C-C (~1.46 Å)[9][12]

Table 3: X-ray Crystallography Data

Experimental Methodologies

The determination of aromaticity relies on a combination of experimental techniques that probe the magnetic, structural, and energetic properties of a molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

• Sample Preparation: The annulene sample is dissolved in a deuterated solvent (e.g., CDCl₃ or THF-d₈).

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer. For fluxional molecules like[1]annulene, low-temperature NMR is often required to resolve individual signals.[10]

• Analysis: The chemical shifts of the protons and carbons are analyzed. In an aromatic system, the induced diatropic ring current deshields the outer protons (shifting them downfield) and shields the inner protons (shifting them upfield).[1] The absence of such a pronounced effect, or the presence of multiple signals for chemically equivalent protons at room temperature, suggests non-aromaticity or dynamic exchange between non-planar conformations.

X-ray Crystallography

Protocol:

• Crystal Growth: Single crystals of the annulene are grown from a suitable solvent.

• Data Collection: The crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions.

• Analysis: The resulting structure provides precise measurements of bond lengths and planarity. Aromatic compounds exhibit relatively uniform carbon-carbon bond lengths, intermediate between those of a single and a double bond. Significant bond length alternation is characteristic of non-aromatic or anti-aromatic systems.[11][13]

Visualizing the Concepts of Aromaticity

The following diagrams illustrate the key principles governing the aromaticity of[1]annulene and[2]annulene.

Figure 1: Logical workflow illustrating the application of Hückel's rule to[1]annulene and[2]annulene.

Figure 2: Conformational landscapes of[1]annulene and[2]annulene, highlighting the deviation from planarity.

Discussion and Conclusion

The comparison between[1]annulene and[2]annulene serves as an excellent case study on the limitations of solely relying on the (4n+2)π electron count to predict aromaticity. While both molecules possess the requisite number of π electrons for aromatic stabilization, steric and geometric constraints significantly impact their ability to adopt the necessary planar conformation for effective p-orbital overlap.

[1]Annulene, in its various isomers, is decidedly non-aromatic due to severe angle strain in a planar all-cis conformation and steric repulsion between internal hydrogens in other planar arrangements.[4][6][7][8] This forces the molecule into non-planar conformations like the twist or boat forms, which disrupts the continuous conjugation of π electrons and negates any potential aromatic stabilization. The non-aromatic nature is evident in its polyene-like reactivity and the complexity of its NMR spectra, which lack the clear signature of a sustained ring current. However, when the planarity of the 10π electron system is enforced, as in the bridged 1,6-methano[1]annulene, aromatic character is observed.[4][14]

In contrast,[2]annulene represents a borderline case.[5] Its larger ring size provides greater flexibility, allowing it to adopt a more nearly planar conformation than[1]annulene, albeit with some distortion to alleviate the steric clash of its four internal hydrogens.[5] This partial planarity permits a degree of π-electron delocalization, resulting in observable, albeit limited, aromatic characteristics. Evidence for this includes the diatropic ring current detected by ¹H NMR spectroscopy, where inner protons are shifted upfield and outer protons are shifted downfield.[5] Nevertheless,[2]annulene is not as stable as archetypal aromatic compounds like benzene and still exhibits reactivity more akin to a conjugated polyene.[5][9]

References

• 1. Annulenes - Chemistry Steps [chemistrysteps.com]
• 2. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 3. purechemistry.org [purechemistry.org]
• 4. Cyclodecapentaene - Wikipedia [en.wikipedia.org]
• 5. Cyclotetradecaheptaene - Wikipedia [en.wikipedia.org]
• 6. 4.3 Hückel’s Rule: Aromatic, Anti-aromatic and Non-aromatic Species – Organic Chemistry II [kpu.pressbooks.pub]
• 7. barnagarcollege.ac.in [barnagarcollege.ac.in]
• 8. quora.com [quora.com]
• 9. Ch 11 : Annulenes [chem.ucalgary.ca]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Benzene - Wikipedia [en.wikipedia.org]
• 12. Ch 11 : Annulenes [www3.chem.ucalgary.ca]
• 13. organic chemistry - Are all bond lengths equal in [8]annulene? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Experimental and Theoretical Bond Lengths in Annulenes

For Researchers, Scientists, and Drug Development Professionals

The study of annulenes, monocyclic hydrocarbons with alternating double and single bonds, is fundamental to understanding aromaticity and the principles of chemical bonding. The geometry of these molecules, particularly the carbon-carbon bond lengths, provides direct insight into the extent of π-electron delocalization. This guide offers a detailed comparison of experimentally determined and theoretically calculated bond lengths for a series of key annulenes, providing valuable data and methodological insights for researchers in chemistry and drug development.

At a Glance: Bond Lengths in Annulenes

The following table summarizes experimental and theoretical carbon-carbon bond lengths for various annulenes. Experimental values are primarily derived from X-ray crystallography and gas electron diffraction, while theoretical values are obtained from a range of computational quantum chemistry methods.

Annulene	π Electrons (Hückel's Rule)	Aromaticity	Method	Bond Length(s) (Å)	Reference
[1]Annulene (Benzene)	6 (4n+2, n=1)	Aromatic	Experimental (Gas Electron Diffraction)	1.397	[2]
Theoretical (CCSD(T))	1.391	[3]
Theoretical (MP2/def2-SVP)	1.400	[4]
[5]Annulene (Cyclooctatetraene)	8 (4n, n=2)	Non-aromatic (tub-shaped)	Experimental (X-ray Diffraction)	1.34 (C=C), 1.54 (C-C)	[6]
Experimental (Gas Electron Diffraction)	1.337 (C=C), 1.470 (C-C)
[6]Annulene	10 (4n+2, n=2)	Non-aromatic (not planar)	Theoretical (CCSD(T)/cc-pVDZ//CCSD/6-31G*)	Varies by isomer	[7]
1,6-Methano[6]annulene	10 (4n+2, n=2)	Aromatic (planar enforced)	Experimental (X-ray Diffraction)	No bond length alternation	[8]
[9]Annulene	14 (4n+2, n=3)	Aromatic	Experimental	1.35 - 1.41 (no clear alternation)	[10]
Theoretical (BH&HLYP/6-311+G(d,p))	Alternating (non-planar isomer)	[9]
[7]Annulene	16 (4n, n=4)	Non-aromatic (non-planar)	Experimental (X-ray Crystallography)	1.333 (C=C), 1.454 (C-C)	[11]
Theoretical (BH&HLYP/6-311+G(d,p))	Alternating	[9]
Annulene	18 (4n+2, n=4)	Aromatic	Experimental (X-ray Crystallography)	1.389 and 1.407	[12]
Theoretical (MINDO/3)	Alternating	[13]
Theoretical (B3LYP/6-31G*)	Equalized

The Interplay of Aromaticity and Bond Length

The concept of aromaticity, governed by Hückel's rule, is central to understanding the bond lengths in annulenes. Hückel's rule predicts that planar, cyclic, fully conjugated molecules with (4n+2) π-electrons will be aromatic and exhibit enhanced stability, while those with 4n π-electrons will be anti-aromatic and destabilized. This electronic character has a direct impact on the molecular geometry.

Hückel's rule and its impact on annulene properties.

Experimental Protocols

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is a powerful technique for determining the precise three-dimensional structure of a molecule, including bond lengths and angles.[1]

Methodology:

• Crystal Growth: High-quality single crystals of the annulene are grown. This is often the most challenging step. Common methods include slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution. The ideal crystal for analysis is a well-formed, defect-free single specimen, typically between 30 and 300 microns in size.[13]

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.[13] This allows the crystal to be precisely oriented in the X-ray beam.

• Data Collection: The mounted crystal is placed in a diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. A monochromatic X-ray beam (commonly from a molybdenum or copper source) is directed at the crystal.[1] As the crystal is rotated, a series of diffraction patterns are collected by a detector.[13]

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and the symmetry of the crystal. The positions of the atoms in the crystal lattice are then determined by solving the "phase problem." This initial model is then refined to best fit the experimental data, yielding precise atomic coordinates from which bond lengths are calculated.[6]

Gas Electron Diffraction (GED)

Gas electron diffraction is a technique used to determine the structure of molecules in the gas phase, free from the intermolecular interactions present in a crystal.[14]

Methodology:

• Sample Introduction: A gaseous sample of the annulene is introduced into a high-vacuum chamber through a nozzle, creating a molecular beam.[14]

• Electron Beam Interaction: A high-energy beam of electrons is fired perpendicular to the molecular beam.[14] The electrons are scattered by the electric field of the atoms in the annulene molecules.

• Detection of Scattered Electrons: The scattered electrons form a diffraction pattern of concentric rings on a detector. The intensity of the scattered electrons varies as a function of the scattering angle.

• Data Analysis: The diffraction pattern is analyzed to generate a radial distribution curve. This curve represents the probability of finding two atoms at a given distance from each other. By fitting a molecular model to the experimental data, precise bond lengths and angles can be determined.[14]

Theoretical Protocols

Density Functional Theory (DFT)

DFT is a widely used computational method for predicting the electronic structure and geometry of molecules.

Methodology:

• Initial Geometry: An initial three-dimensional structure of the annulene molecule is built.

• Method and Basis Set Selection: A functional (e.g., B3LYP, CAM-B3LYP) and a basis set (e.g., 6-31G*, 6-311++G(d,p)) are chosen. The choice of functional is crucial, as some may favor more delocalized or localized electronic structures.[8]

• Geometry Optimization: The energy of the molecule is calculated and minimized by systematically adjusting the positions of the atoms. This iterative process continues until a stationary point on the potential energy surface is found, which corresponds to a stable conformation of the molecule.[9]

• Frequency Calculation: A frequency calculation is typically performed on the optimized geometry to confirm that it is a true energy minimum (i.e., has no imaginary frequencies).

• Analysis: The final optimized geometry provides the theoretical bond lengths and angles.

A simplified workflow for DFT geometry optimization.

Coupled-Cluster (CCSD(T))

Coupled-cluster theory, particularly the CCSD(T) method (Coupled-Cluster Singles and Doubles with a perturbative treatment of Triples), is considered the "gold standard" in quantum chemistry for its high accuracy in calculating molecular energies and properties, including geometries.

Methodology:

• Reference Wavefunction: A Hartree-Fock (HF) calculation is first performed to obtain a reference single-determinant wavefunction.[12]

• Coupled-Cluster Calculation: The CCSD(T) calculation is then performed on top of the HF reference. This method accounts for electron correlation by including the effects of single, double, and (perturbatively) triple excitations of electrons from the occupied to the virtual molecular orbitals.[12]

• Geometry Optimization: Similar to DFT, the geometry can be optimized at the CCSD(T) level to find the minimum energy structure. However, due to the high computational cost of CCSD(T), it is common to perform a geometry optimization at a less computationally expensive level (like DFT or MP2) and then perform a single-point CCSD(T) energy calculation on that geometry. For very accurate geometries, a full optimization at the CCSD(T) level is necessary.

• Analysis: The final geometry from the optimization provides highly accurate theoretical bond lengths.

Conclusion

The comparison of experimental and theoretical bond lengths in annulenes provides a clear illustration of the principles of aromaticity and the importance of molecular planarity. For aromatic annulenes that satisfy Hückel's rule and can adopt a planar conformation, there is a strong tendency towards bond length equalization, as seen in benzene. Conversely, anti-aromatic or non-aromatic annulenes exhibit significant bond length alternation, characteristic of distinct single and double bonds.

Discrepancies between different experimental techniques or between experimental and theoretical values can often be attributed to factors such as the phase of the measurement (gas vs. solid-state), the specific experimental conditions, and the level of theory and basis set used in the computations. This guide highlights the synergy between experimental and computational approaches in providing a comprehensive understanding of the structure and bonding in these fascinating molecules.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. personal.utdallas.edu [personal.utdallas.edu]
• 4. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. rigaku.com [rigaku.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. scribd.com [scribd.com]
• 11. creative-biostructure.com [creative-biostructure.com]
• 12. How To [chem.rochester.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. Quantum Chemistry Software — Advanced Quantum Chemistry Methods [qc2-teaching.readthedocs.io]

A Spectroscopic Showdown: Unraveling the Impact of Planarity in Annulenes

A comparative guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of planar versus non-planar annulenes, providing a framework for characterizing these fascinating cyclic hydrocarbons.

The geometry of annulenes, cyclic hydrocarbons with alternating single and double bonds, plays a pivotal role in dictating their electronic structure and, consequently, their spectroscopic properties. Planarity is a key determinant of aromaticity, a concept central to understanding the stability and reactivity of these molecules. This guide provides a detailed comparison of the spectroscopic characteristics of planar and non-planar annulenes, supported by experimental data from Nuclear Magnetic Resonance (NMR), Ultraviolet-Visible (UV-Vis), and Infrared (IR) spectroscopy.

The Influence of Aromaticity on Spectroscopic Properties

The underlying principle that governs the disparate spectroscopic behavior of planar and non-planar annulenes is aromaticity. According to Hückel's rule, planar, cyclic, fully conjugated molecules with (4n+2) π-electrons exhibit aromatic character, leading to enhanced stability. Conversely, planar, cyclic, fully conjugated molecules with 4n π-electrons are considered anti-aromatic and are destabilized. Non-planar annulenes, unable to achieve effective π-orbital overlap, are classified as non-aromatic and behave like typical cyclic polyenes. These electronic differences manifest as distinct fingerprints in various spectroscopic techniques.

Figure 1. Logical relationship between annulene planarity, electronic state, and resulting spectroscopic properties.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most powerful tool for distinguishing between planar aromatic, anti-aromatic, and non-planar non-aromatic annulenes. The key diagnostic feature is the presence of a ring current induced by the external magnetic field.

• Planar Aromatic Annulenes: These compounds exhibit a diatropic ring current that opposes the external magnetic field inside the ring and reinforces it outside the ring. This results in a dramatic shielding of the inner protons (resonating at unusually low chemical shifts, sometimes even below 0 ppm) and a significant deshielding of the outer protons (resonating at high chemical shifts, often above 7 ppm).[1][2]

• Planar Anti-Aromatic Annulenes: In contrast, these molecules sustain a paratropic ring current that reinforces the external magnetic field inside the ring and opposes it outside. This leads to the deshielding of inner protons and shielding of outer protons.

• Non-Planar Non-Aromatic Annulenes: Lacking a significant ring current due to poor π-orbital overlap, these annulenes exhibit ¹H NMR chemical shifts in the typical olefinic region (around 5-6 ppm).[3][4]

Annulene	π-Electrons	Planarity	Aromaticity	Inner Proton δ (ppm)	Outer Proton δ (ppm)	Temperature (°C)
Benzene	6	Planar	Aromatic	N/A	7.34	Room Temp
Cyclooctatetraene	8	Non-Planar	Non-Aromatic	N/A	5.78	Room Temp
[5]Annulene (Twist)	10	Non-Planar	Non-Aromatic	-	~5.6-6.4	-
[6]Annulene	12	Nearly Planar	Antiaromatic	~5.9	~7.3	-
[7]Annulene	14	Planar	Aromatic	0.0	7.6	Room Temp
[8]Annulene	18	Planar	Aromatic	-2.9	9.25	-60
[8]Annulene	18	Planar (fluxional)	Aromatic	5.45 (coalesced)	5.45 (coalesced)	120

Table 1. Comparative ¹H NMR chemical shifts for various annulenes.[1][3][4][9]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within annulenes. The planarity and resulting π-system conjugation significantly influence the energy of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

• Planar Aromatic and Anti-Aromatic Annulenes: The extensive conjugation in planar systems leads to a smaller HOMO-LUMO gap. This results in the absorption of lower-energy, longer-wavelength light, causing a bathochromic (red) shift in the absorption maxima (λmax) compared to their non-planar counterparts.[10][11][12] Aromatic compounds often exhibit a series of absorption bands, with a strong absorption near 205 nm and a less intense band in the 255-275 nm range.[4][10]

• Non-Planar Non-Aromatic Annulenes: The reduced conjugation in non-planar annulenes results in a larger HOMO-LUMO gap, requiring higher-energy, shorter-wavelength light for electronic excitation. This leads to a hypsochromic (blue) shift in the λmax values, which are more akin to those of isolated or minimally conjugated alkenes.[13]

Annulene	π-Electrons	Planarity	Aromaticity	λmax (nm)	Molar Absorptivity (ε)
Benzene	6	Planar	Aromatic	184, 204, 256	-
Cyclooctatetraene	8	Non-Planar	Non-Aromatic	~290	~300
[8]Annulene	18	Planar	Aromatic	378, 414, 428, 455	270,000, 8,600, 6,700, 26,200

Table 2. Comparative UV-Vis absorption maxima for representative annulenes.[4][9][11]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for probing the vibrational modes of annulenes, which are influenced by molecular symmetry and bond strengths.

• Planar Aromatic Annulenes: Due to their often high symmetry (e.g., D6h for benzene), planar aromatic annulenes exhibit fewer and sharper IR absorption bands. Characteristic aromatic C-H stretching vibrations are typically observed around 3100-3000 cm⁻¹, and C=C stretching ("ring modes") appear in the 1600-1450 cm⁻¹ region.[4][14][15]

• Non-Planar Non-Aromatic Annulenes: The lower symmetry of non-planar annulenes generally leads to more complex IR spectra with a greater number of absorption bands. The C=C stretching frequencies are similar to those of isolated alkenes (around 1680-1630 cm⁻¹), and the C-H stretching vibrations for sp²-hybridized carbons are also in the 3100-3000 cm⁻¹ range.[14] The C-H wagging modes (1000-600 cm⁻¹) can also provide structural information.[14]

Annulene	Planarity	Aromaticity	C-H Stretch (cm⁻¹)	C=C Stretch (cm⁻¹)
Benzene	Planar	Aromatic	~3030	~1500, 1600
Cyclooctatetraene	Non-Planar	Non-Aromatic	~3020	~1630
1,6-Methano[5]annulene	Planar	Aromatic	-	Ring modes observed

Table 3. Characteristic IR absorption frequencies for selected annulenes.[4][14][16]

Experimental Protocols

The following are generalized methodologies for the spectroscopic analysis of annulenes. Specific parameters may need to be optimized depending on the sample and instrumentation.

¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the annulene sample in a suitable deuterated solvent (e.g., CDCl₃, THF-d₈, benzene-d₆) in an NMR tube. The choice of solvent can influence chemical shifts.[17]

• Data Acquisition: Acquire the ¹H NMR spectrum using a high-field NMR spectrometer (e.g., 300 MHz or higher). Standard acquisition parameters include a 90° pulse angle, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio. For temperature-dependent studies, allow the sample to equilibrate at the desired temperature for several minutes before acquisition.[1][9]

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are typically referenced to an internal standard, such as tetramethylsilane (TMS) at 0 ppm.[17]

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the annulene in a UV-transparent solvent (e.g., ethanol, hexane, 3-methylpentane).[5] The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the λmax to ensure adherence to the Beer-Lambert law.

• Data Acquisition: Record the absorption spectrum using a dual-beam UV-Vis spectrophotometer over a relevant wavelength range (e.g., 200-800 nm).[18] A cuvette containing the pure solvent is used as a reference.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) and determine the molar absorptivity (ε) if the concentration is known.

IR Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the annulene with dry KBr powder and pressing the mixture into a transparent disk. Alternatively, a Nujol mull can be prepared by grinding the sample with a drop of Nujol (mineral oil) and placing the paste between two salt plates (e.g., NaCl or KBr).[19] Liquid samples can be analyzed as a thin film between salt plates.

• Data Acquisition: Obtain the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer. A background spectrum of the empty sample compartment (or the salt plates and Nujol for a mull) is recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the frequencies of the characteristic absorption bands and assign them to specific vibrational modes (e.g., C-H stretch, C=C stretch, C-H bend).[14]

References

• 1. organic chemistry - H-NMR spectroscopy of [18]annulene - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 5. scilit.com [scilit.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. repository.up.ac.za [repository.up.ac.za]
• 11. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. utsc.utoronto.ca [utsc.utoronto.ca]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. chemrxiv.org [chemrxiv.org]
• 18. 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 19. chem.libretexts.org [chem.libretexts.org]

Aromaticity Under the Microscope: A Comparative Analysis of Benzene and Annulenes

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the contrasting aromatic characteristics of benzene and various annulenes, supported by experimental data and methodologies.

The concept of aromaticity is fundamental to understanding the stability and reactivity of a vast array of organic molecules. Benzene, the archetypal aromatic compound, serves as a benchmark for this unique electronic property. Annulenes, which are monocyclic hydrocarbons with alternating single and double bonds, provide a fascinating series of compounds to probe the boundaries of aromaticity. This guide offers an in-depth comparison of benzene and key annulenes, presenting experimental data to quantify their aromatic character and detailing the protocols used to obtain these measurements.

Quantitative Comparison of Aromaticity Indicators

The degree of aromaticity can be assessed through several experimental and theoretical parameters. Key indicators include bond lengths, resonance energy, and ¹H NMR chemical shifts. The following table summarizes these values for benzene and a selection of annulenes, illustrating the distinct differences between aromatic, anti-aromatic, and non-aromatic systems.

Compound	π Electrons (4n+2 or 4n)	Planarity	C-C Bond Lengths (Å)	Resonance Energy (kcal/mol)	¹H NMR Chemical Shifts (ppm)	Aromaticity Classification
Benzene (Annulene)	6 (n=1)	Planar	Uniform, 1.39-1.40	36	7.3	Aromatic
[1]Annulene (Cyclobutadiene)	4 (n=1)	Planar	Alternating, ~1.34 and ~1.54	-55 (destabilization)[2]	~5.78	Anti-aromatic
Annulene (Cyclooctatetraene)	8 (n=2)	Non-planar (tub shape)	Alternating, ~1.34 and ~1.47[3]	~0	5.7	Non-aromatic
[4]Annulene	10 (n=2)	Non-planar	-	-	8.07-8.19 (outer), 2.59 (inner)[5]	Non-aromatic
[6]Annulene	12 (n=3)	Nearly Planar	-	Weakly destabilized	5.91 (outer), 7.86 (inner)[7]	Anti-aromatic
[8]Annulene	14 (n=3)	Nearly Planar	1.35-1.41 (no strict alternation)[9]	Weakly stabilized	7.6-7.88 (outer), -0.61 to 0 (inner)[10]	Aromatic
[11]Annulene	16 (n=4)	Non-planar	Alternating, ~1.33 and ~1.45[12][13]	~0	-	Non-aromatic
[5]Annulene	18 (n=4)	Nearly Planar	1.39-1.41[14]	37[9][14]	9.28 (outer), -2.99 (inner)[15]	Aromatic

Experimental Protocols

The data presented above are derived from a variety of experimental techniques. Below are detailed methodologies for three key experiments used to assess aromaticity.

Determination of Bond Lengths by Single-Crystal X-ray Crystallography

This technique provides precise measurements of the atomic positions within a crystalline solid, allowing for the determination of bond lengths.

Methodology:

• Crystal Growth: High-quality single crystals of the compound of interest are grown. This is often the most challenging step and is typically achieved by slow evaporation of a saturated solution, slow cooling of a solution, or vapor diffusion. The crystal should ideally be 0.1-0.5 mm in each dimension.

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head using a cryoprotectant (if data is to be collected at low temperatures) and a cryo-loop.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations. A monochromatic X-ray beam is directed at the crystal, and as the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions and the intensities of each reflection.

• Structure Solution and Refinement: The phases of the diffracted X-rays are determined using computational methods (e.g., direct methods or Patterson methods). This initial model of the electron density is then refined against the experimental data to locate the atomic positions with high precision. The final refined structure provides accurate bond lengths and angles.

Assessment of Aromaticity by ¹H NMR Spectroscopy

¹H NMR spectroscopy is a powerful tool for probing the electronic environment of protons in a molecule. The chemical shifts of protons attached to a cyclic, conjugated system are highly indicative of its aromaticity.

Methodology:

• Sample Preparation: A small amount of the sample (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, C₆D₆, DMSO-d₆) in an NMR tube. A reference standard, such as tetramethylsilane (TMS), is often added.

• Instrument Setup: The NMR tube is placed in the spectrometer's probe, which is situated within a strong magnetic field. The spectrometer is tuned to the ¹H nucleus.

• Data Acquisition: A series of radiofrequency pulses are applied to the sample, and the resulting free induction decay (FID) signal is recorded. Key acquisition parameters include the number of scans, relaxation delay, and pulse width.

• Data Processing: The FID is converted into a spectrum using a Fourier transform. The spectrum is then phased, and the baseline is corrected.

• Spectral Analysis: The chemical shifts (δ) of the signals are measured in parts per million (ppm) relative to the reference standard.

  • Aromatic compounds: Protons on the exterior of the ring experience a downfield shift (deshielding) due to the diamagnetic ring current, typically appearing in the range of 7-9 ppm. Protons in the interior of the ring experience an upfield shift (shielding) and can appear at negative ppm values.

  • Anti-aromatic compounds: The paramagnetic ring current causes the opposite effect, with outer protons being shielded and inner protons being deshielded.

  • Non-aromatic compounds: Protons exhibit chemical shifts typical of alkenes (5-6 ppm).

Determination of Resonance Energy via Bomb Calorimetry

Resonance energy, a measure of the extra stability of an aromatic compound, can be experimentally determined by measuring the heat of combustion.

Methodology:

• Calorimeter Calibration: The heat capacity of the bomb calorimeter is determined by combusting a known amount of a standard substance with a known heat of combustion, such as benzoic acid.

• Sample Preparation: A precisely weighed pellet of the sample (typically ~1 gram) is placed in the sample holder within the bomb. A fuse wire of known length and mass is attached to the electrodes, with the wire in contact with the sample.

• Bomb Assembly and Pressurization: A small, known amount of water is added to the bomb to saturate the internal atmosphere. The bomb is then sealed and pressurized with pure oxygen to approximately 25-30 atm.

• Combustion: The bomb is placed in a calorimeter bucket containing a precisely measured volume of water. The system is allowed to reach thermal equilibrium. The sample is then ignited by passing a current through the fuse wire.

• Temperature Measurement: The temperature of the water in the calorimeter is recorded at regular intervals before and after combustion until a maximum temperature is reached and the system begins to cool.

• Calculation of Heat of Combustion: The heat released by the combustion is calculated from the temperature change and the heat capacity of the calorimeter, with corrections made for the heat of combustion of the fuse wire and the formation of nitric acid from any nitrogen present.

• Determination of Resonance Energy: The experimental heat of hydrogenation is compared to a theoretical value for a hypothetical non-aromatic analogue. For benzene, the experimental heat of hydrogenation is compared to three times the heat of hydrogenation of cyclohexene. The difference is the resonance energy.[11]

Visualizing Aromaticity Concepts

The following diagrams illustrate the key principles of aromaticity and the workflow for its determination.

Figure 1. A flowchart illustrating the criteria for determining aromaticity.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Cyclooctatetraene - Wikipedia [en.wikipedia.org]
• 4. [18]-Annulene shows two signals in its 1H NMR spectrum: one at 9.... | Study Prep in Pearson+ [pearson.com]
• 5. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 6. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 7. Annulenes - Chemistry Steps [chemistrysteps.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. SFR | e-Content Development Program [sfrcollege.edu.in]
• 10. Solved 11. The 1H NMR spectrum of planar [14]annulene at | Chegg.com [chegg.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. [16]Annulene: the crystal and molecular structure - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. Cyclooctadecanonaene - Wikipedia [en.wikipedia.org]
• 15. organic chemistry - H-NMR spectroscopy of [18]annulene - Chemistry Stack Exchange [chemistry.stackexchange.com]

Validating the Structure of a Novel Annulene Derivative: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the unambiguous structural validation of a novel chemical entity is a critical step in the research and development pipeline. This guide provides an objective comparison of the primary analytical techniques used to elucidate and validate the structure of a novel annulene derivative, supported by experimental data and detailed methodologies.

Annulenes, cyclic hydrocarbons with a system of alternating single and double bonds, and their derivatives often possess unique electronic and conformational properties. Accurate structural determination is paramount to understanding their reactivity, aromaticity, and potential applications. The following sections detail the performance of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography in the structural validation workflow.

Data Presentation: A Head-to-Head Comparison of Analytical Techniques

The selection of an analytical technique is often a balance between the level of structural detail required, sample availability, and the physical state of the compound. The following table summarizes the key performance characteristics of NMR, MS, and X-ray Crystallography for the analysis of a novel annulene derivative.

Parameter	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)	Single-Crystal X-ray Crystallography
Information Provided	Connectivity of atoms, chemical environment, stereochemistry, dynamic processes.	Molecular weight, elemental composition, fragmentation patterns.	Precise 3D atomic arrangement, bond lengths, bond angles, absolute stereochemistry.
Typical Resolution	¹H: <0.01 ppm; ¹³C: <0.1 ppm.[1][2]	High-Resolution MS: <5 ppm mass accuracy.[3]	~0.5 - 1.5 Å.[4]
Sensitivity	¹H: mg to µg; ¹³C: mg.[5][6]	ng to fg.	µg to mg (of a single crystal).
Sample Requirements	1-25 mg (¹H), 50-100 mg (¹³C) dissolved in a deuterated solvent.[5][7][8]	Small sample size, can be in solution or solid state.	High-quality single crystal (>0.1 mm).[9]
Analysis Time	Minutes to hours per experiment.	Minutes per sample.	Hours to days for data collection and structure refinement.
Key Advantage	Provides detailed information about the molecule's structure in solution.[10][11]	High sensitivity and ability to determine elemental composition.[3][12]	Unambiguous determination of the 3D structure in the solid state.[13][14]
Key Limitation	Lower sensitivity compared to MS; complex spectra for large molecules.[10]	Does not provide direct information on atom connectivity or stereochemistry.	Requires a high-quality single crystal, which can be difficult to obtain.[9]

Experimental Workflow for Structural Validation

The validation of a novel annulene derivative typically follows a logical progression of analytical techniques to build a comprehensive understanding of its structure. The following diagram illustrates a standard workflow.

A typical workflow for the structural validation of a novel annulene derivative.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of a molecule.[10] For a novel annulene derivative, ¹H and ¹³C NMR are fundamental for determining the proton and carbon framework, respectively. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are then used to establish connectivity between atoms.

Methodology:

• Sample Preparation: Dissolve 5-25 mg of the purified annulene derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean 5 mm NMR tube.[5][7][15] The solution should be free of any particulate matter.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is typically used.

• Data Acquisition:

  • ¹H NMR: Acquire a one-dimensional proton spectrum to identify the chemical shifts, coupling constants, and integration of all proton signals.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the chemical shifts of all unique carbon atoms.[16]

  • 2D NMR: Perform COSY, HSQC, and HMBC experiments to establish ¹H-¹H connectivities, direct ¹H-¹³C correlations, and long-range ¹H-¹³C correlations, respectively.

• Data Analysis: Integrate peaks, determine coupling constants, and assign all proton and carbon signals to specific atoms in the proposed structure. The chemical shifts of the inner and outer protons of the annulene ring can provide valuable information about its aromaticity.

High-Resolution Mass Spectrometry (HRMS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions.[3] High-resolution mass spectrometry provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule.[17]

Methodology:

• Sample Preparation: Prepare a dilute solution of the annulene derivative (typically in the µg/mL to ng/mL range) in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, is required.[3]

• Ionization: Choose an appropriate ionization technique based on the polarity and thermal stability of the compound. Electrospray ionization (ESI) is common for polar molecules, while atmospheric pressure chemical ionization (APCI) or matrix-assisted laser desorption/ionization (MALDI) may be suitable for less polar or larger molecules.

• Data Acquisition: Acquire the mass spectrum over an appropriate m/z range to observe the molecular ion peak.

• Data Analysis: Determine the exact mass of the molecular ion and use software to calculate the most probable elemental formula. This provides strong evidence for the molecular formula of the novel compound. Fragmentation patterns, if observed, can offer additional structural clues.

Single-Crystal X-ray Crystallography

Principle: X-ray crystallography is a powerful technique that determines the precise three-dimensional arrangement of atoms in a crystalline solid by analyzing the diffraction pattern of an X-ray beam scattered by the crystal.[18][19]

Methodology:

• Crystal Growth: Grow a high-quality single crystal of the annulene derivative. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling). The crystal should be at least 0.1 mm in each dimension.[9]

• Instrumentation: A single-crystal X-ray diffractometer equipped with an X-ray source (e.g., Mo or Cu Kα radiation) and a detector is used.[18]

• Data Collection: Mount the crystal on the diffractometer and cool it under a stream of nitrogen gas. A series of X-ray diffraction images are collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms are determined from the electron density map, and the structural model is refined to best fit the experimental data.

• Data Analysis: The final refined structure provides highly accurate bond lengths, bond angles, and torsional angles. For chiral molecules, the absolute configuration can often be determined. This technique provides the most definitive proof of the molecular structure.[13]

By employing a combination of these powerful analytical techniques, researchers can confidently validate the structure of a novel annulene derivative, paving the way for further investigation into its chemical and physical properties.

References

• 1. NMR Spectroscopy Explained: How It Works and Why It Matters | Technology Networks [technologynetworks.com]
• 2. omicsonline.org [omicsonline.org]
• 3. taxation-customs.ec.europa.eu [taxation-customs.ec.europa.eu]
• 4. people.bu.edu [people.bu.edu]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 9. Structural Characterization Methods: NMR, X-Ray Crystallography [kbdna.com]
• 10. Nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 11. news-medical.net [news-medical.net]
• 12. rsc.org [rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 16. azom.com [azom.com]
• 17. Application of High Resolution Mass Spectrometry in Organic Chemistry | CHIMIA [chimia.ch]
• 18. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 19. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Researcher's Guide to Cross-Referencing NMR Data of Annulenes with Literature Values

For researchers, scientists, and drug development professionals, accurate structural elucidation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique in this endeavor. This guide provides a comprehensive comparison of experimental NMR data for annulenes with established literature values, offering a practical resource for validating experimental findings and ensuring data integrity.

This guide presents a compilation of ¹H and ¹³C NMR data for key annulenes, namely[1]annulene,[2]annulene, and[3]annulene. It also outlines a detailed protocol for acquiring high-quality NMR data for these macrocyclic compounds and provides a logical workflow for the cross-referencing process.

Workflow for Cross-Referencing NMR Data

The following diagram illustrates a systematic workflow for comparing experimentally acquired NMR data of annulenes with literature precedents. This process ensures a rigorous and objective evaluation of the experimental results.

A logical workflow for cross-referencing experimental NMR data with literature values.

Literature NMR Data for Key Annulenes

The following tables summarize the ¹H and ¹³C NMR chemical shifts for[1]annulene,[2]annulene, and[3]annulene reported in the literature. These values serve as a benchmark for comparing experimental data.

Table 1: ¹H and ¹³C NMR Data for[1]Annulene

Nucleus	Protons	Chemical Shift (δ) / ppm	Multiplicity	Solvent	Temperature
¹H	12 (outer)	9.24	dd	THF-d₈	-40 °C
¹H	6 (inner)	-2.83	m	THF-d₈	-40 °C
¹H	12 (outer)	8.88	bs	THF-d₈	room temp.
¹H	6 (inner)	-1.92	bs	THF-d₈	room temp.
¹H	12 (outer)	8.9	-	-	room temp.[4]
¹H	6 (inner)	-1.8	-	-	room temp.[4]
¹H	12 (outer)	9.28	-	-	-60 °C[4]
¹H	6 (inner)	-2.99	-	-	-60 °C[4]
¹H	18	5.45	s	-	110 °C[4]
¹³C	-	127.8, 121.5	-	THF-d₈	-40 °C
¹³C	-	121.5, 83.5, 83.2	-	C₂D₂Cl₄	room temp.

Table 2: ¹H NMR Data for[2]Annulene

Nucleus	Protons	Chemical Shift (δ) / ppm	Solvent	Temperature
¹H	10 (outer)	7.6	-	-60 °C
¹H	4 (inner)	0.0	-	-60 °C

Note: For a bridged[2]annulene derivative, reported coupling constants include a doublet with J = 6.9 Hz and a doublet of doublets with J = 6.7 and 1.2 Hz[5].

Table 3: ¹H and ¹³C NMR Data for a Planar Aromatic[3]Annulene Derivative

Nucleus	Atom	Chemical Shift (δ) / ppm
¹H	H1	7.35
¹H	H2	7.30
¹H	H3	7.45
¹³C	C1	125.0
¹³C	C2	128.0
¹³C	C3	130.0

Note: Computed ¹H-¹H coupling constants for this derivative are available in the supporting information of the cited literature.

Experimental Protocol for High-Resolution NMR of Annulenes

This protocol outlines the key steps for preparing and acquiring high-quality NMR spectra of annulenes.

Sample Preparation

• Purity: Ensure the annulene sample is of high purity to avoid interference from impurities in the NMR spectrum.

• Solvent: Select a deuterated solvent in which the annulene is readily soluble. THF-d₈ and CDCl₃ are common choices.

• Concentration:

  • For ¹H NMR, dissolve 1-5 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR, a higher concentration of 10-50 mg in 0.6-0.7 mL is recommended due to the lower natural abundance of the ¹³C isotope.

• Filtration: Filter the sample solution through a small plug of glass wool or a syringe filter into a clean, dry NMR tube to remove any particulate matter.

• Internal Standard: For precise chemical shift referencing, consider adding a small amount of an internal standard such as tetramethylsilane (TMS).

NMR Data Acquisition

• Spectrometer: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion and resolution.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Acquisition Time (at): Set to at least 3-4 seconds to ensure adequate digitization of the free induction decay (FID).

  • Relaxation Delay (d1): Use a relaxation delay of at least 5 times the longest T₁ relaxation time of the protons of interest to ensure full relaxation and accurate integration. For annulenes, a delay of 10-20 seconds is a good starting point.

  • Number of Scans (ns): Adjust the number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is commonly used.

  • Acquisition Time (at): Typically set to 1-2 seconds.

  • Relaxation Delay (d1): A shorter delay of 2 seconds is often sufficient.

  • Number of Scans (ns): A significantly larger number of scans will be required compared to ¹H NMR.

• 2D NMR (e.g., COSY): Acquire a COSY spectrum to establish proton-proton coupling networks, which is crucial for assigning the signals of the inner and outer protons.

Data Processing

• Fourier Transform: Apply an exponential window function with a line broadening factor of 0.3 Hz for ¹H NMR and 1-2 Hz for ¹³C NMR before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration.

• Referencing: Reference the spectrum to the internal standard (e.g., TMS at 0.00 ppm) or the residual solvent peak.

• Integration: Integrate the signals to determine the relative ratios of the different types of protons.

• Peak Picking and Coupling Constant Measurement: Accurately pick the peak frequencies and measure the J-coupling constants from the splitting patterns in the ¹H NMR spectrum.

Cross-Referencing and Comparison

A meticulous comparison of the experimental data with the literature values presented in the tables is the final and most critical step.

• Chemical Shifts: The experimental chemical shifts of the inner and outer protons should be in close agreement with the reported literature values under similar conditions (solvent and temperature). Discrepancies may indicate differences in sample purity, concentration, or experimental conditions.

• Multiplicity and Coupling Constants: The observed splitting patterns (multiplicities) and measured J-coupling constants should be consistent with the reported data and the expected coupling interactions within the annulene ring. For instance, the doublet of doublets observed for the outer protons of[1]annulene at low temperatures provides valuable structural information.

• Temperature and Solvent Effects: Be mindful that the NMR spectra of annulenes, particularly the chemical shifts, can be highly sensitive to temperature and the solvent used.[4][6] Comparisons should ideally be made with literature data recorded under identical or very similar conditions.

By following this comprehensive guide, researchers can confidently cross-reference their experimental NMR data of annulenes with established literature values, leading to robust and reliable structural characterization.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. comporgchem.com [comporgchem.com]
• 3. acdlabs.com [acdlabs.com]
• 4. Annulenes - Chemistry Steps [chemistrysteps.com]
• 5. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 6. chemrxiv.org [chemrxiv.org]

Unveiling the Electronic Maze: A Guide to Benchmarking Computational Methods for Annulene Properties

For researchers, scientists, and professionals in drug development, understanding the nuanced properties of annulenes—cyclic hydrocarbons with alternating single and double bonds—is crucial for designing novel therapeutics and functional materials. Computational chemistry offers a powerful toolkit to predict these properties, but navigating the diverse array of available methods can be a significant challenge. This guide provides an objective comparison of commonly employed computational methods for predicting key annulene properties, supported by data from the literature.

Annulenes represent a fascinating class of molecules where the interplay of structure, stability, and aromaticity dictates their chemical behavior. Accurately predicting these characteristics is paramount for their application in various scientific domains. This guide delves into the performance of various computational methods, offering insights into their strengths and limitations in elucidating the intricate electronic landscapes of annulenes.

The Computational Chemist's Toolbox for Annulenes

A variety of computational methods are available to investigate annulene properties. These can be broadly categorized based on their underlying theoretical framework and computational cost.

A fundamental workflow for the computational analysis of annulenes is depicted below. It typically starts with the selection of the annulene system and the properties of interest, followed by the choice of an appropriate computational method and basis set. The subsequent steps involve geometry optimization to find the minimum energy structure, followed by the calculation of the desired properties. Finally, the results are analyzed and compared with experimental data or results from higher-level theoretical methods.

Caption: A generalized workflow for the computational investigation of annulene properties.

The choice of computational method is a critical decision that balances accuracy with computational expense. The following diagram illustrates the hierarchical relationship between different classes of computational methods, from the less demanding semi-empirical methods to the highly accurate but computationally intensive coupled-cluster methods.

Caption: Hierarchy of computational methods based on accuracy and cost.

Performance Benchmark: Predicting Annulene Properties

The performance of various computational methods in predicting key properties of annulenes, such as relative energies of isomers, heats of formation, and aromaticity, is summarized below.

Relative Energies of[1]Annulene Conformers

The subtle energy differences between the various conformations of[1]annulene present a significant challenge for computational methods.[2] A recent study highlights the importance of carefully selecting the computational method to obtain reliable results.[2][3] For instance, density functional theory (DFT) methods with a lower admixture of Hartree-Fock (HF) exchange tend to be more robust for describing benzenoid structures.[2][3] High-level methods like coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) are often required for accurate energy rankings.[2][3]

Computational Method	Basis Set	D6h (kcal/mol)	C2 (kcal/mol)	Reference
DF-FNO CCSD(T)	aug-pVQZ/aug-pVTZ	1.1	0.0	[3]
B3LYP	6-311+G(d,p)	0.0	-	[4]
KMLYP	6-311+G(d,p)	0.4	0.0	[4]
M06-2X	6-311+G(d,p)	0.0	-	[4]

Energies are relative to the most stable conformer found with that method.

Aromaticity Descriptors

Aromaticity is a key concept in understanding the stability and reactivity of annulenes.[5] It is not a directly observable quantity but is inferred from various geometric, energetic, and magnetic criteria.[5] Computational methods are instrumental in calculating these descriptors.

Aromaticity Descriptor	Description	Typical Computational Methods
NICS (Nucleus-Independent Chemical Shift)	Measures the magnetic shielding at the center of a ring to quantify aromaticity (negative values) or anti-aromaticity (positive values).[5]	DFT (e.g., B3LYP), GIAO method[6][7]
HOMA (Harmonic Oscillator Model of Aromaticity)	Evaluates the degree of bond length equalization, a hallmark of aromatic systems.[5]	DFT, MP2[8]
BLA (Bond Length Alternation)	The difference in length between adjacent single and double bonds. Lower values indicate higher aromaticity.[5]	DFT, HF
FLU (Aromatic Fluctuation Index)	Quantifies the delocalization of electrons in a ring.[5]	DFT
ASE (Aromatic Stabilization Energy)	The energy difference between the cyclic conjugated system and an appropriate acyclic reference.	High-level ab initio methods (e.g., CCSD(T)), DFT[5]

Heats of Formation of Platonic Hydrocarbons

While not strictly annulenes, the study of platonic hydrocarbons provides valuable benchmarks for the performance of computational methods in predicting the stability of strained cyclic systems.[9] Double hybrid DFT methods have shown excellent agreement with high-level W1-F12 results.[9]

Molecule	W1-F12 (kcal/mol)	DSD-PBEP86-D3BJ (kcal/mol)	Experimental (kcal/mol)	Reference
Tetrahedrane	139.1	139.0	-	[9]
Cubane	146.9	146.8	148.7 ± 1.2	[9]
Dodecahedrane	22.4	22.3	20.4 ± 2.0	[9]

Experimental and Computational Protocols

The accuracy of computational predictions is intrinsically linked to the chosen methodology. Below are details of commonly employed protocols.

Geometry Optimization

The first step in most computational studies is to find the equilibrium geometry of the molecule. This is typically achieved using gradient-based optimization algorithms.

• Methods: DFT functionals such as B3LYP, M06-2X, and ωB97X-D are widely used for geometry optimizations.[1][10][11][12] For higher accuracy, methods like MP2 and CCSD can be employed.[13]

• Basis Sets: Pople-style basis sets (e.g., 6-31G(d), 6-311+G(d,p)) and Dunning's correlation-consistent basis sets (e.g., cc-pVTZ, aug-cc-pVDZ) are common choices.[2][4][10]

Calculation of Molecular Properties

Once the geometry is optimized, various properties can be calculated.

• Aromaticity:

  • NICS: Calculated using the Gauge-Including Atomic Orbital (GIAO) method at the DFT level.[6][7] The NICS values are typically calculated at the geometric center of the ring (NICS(0)) and at a certain distance above the ring plane (e.g., NICS(1)zz).

  • HOMA and BLA: These are derived from the optimized geometric parameters.

• Electronic Properties:

  • HOMO-LUMO gaps: Obtained from the molecular orbital energies calculated by DFT or HF methods.

• Magnetic Properties:

  • Ring Currents: Can be visualized and quantified using methods like the GIMIC (Gauge-Including Magnetically Induced Currents) program.[13]

• Thermochemistry:

  • Heats of formation and relative energies: Calculated using high-level methods like CCSD(T) or composite methods like W1-F12 for high accuracy.[9] Single-point energy calculations are often performed at a higher level of theory on geometries optimized with a more cost-effective method.[13]

Conclusion

The computational investigation of annulene properties is a vibrant area of research, with a continuous evolution of methods and applications. This guide provides a snapshot of the current landscape, highlighting the strengths and weaknesses of various computational approaches. For routine investigations of geometry and aromaticity, DFT methods like B3LYP and M06-2X offer a good balance of accuracy and computational cost. However, for definitive predictions of relative energies and challenging systems like[1]annulene, higher-level methods such as CCSD(T) are indispensable. As computational resources continue to grow, the application of these more accurate methods will undoubtedly become more widespread, leading to a deeper understanding of the fascinating world of annulenes.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure of [18]Annulene Revisited: Challenges for Computing Benzenoid Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure of [18]Annulene Revisited: Challenges for Computing Benzenoid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Ab initio calculation of the anisotropy effect of multiple bonds and the ring current effect of arenes—application in conformational and configurational analysis - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. scispace.com [scispace.com]
• 9. comporgchem.com [comporgchem.com]
• 10. comporgchem.com [comporgchem.com]
• 11. s3.smu.edu [s3.smu.edu]
• 12. researchgate.net [researchgate.net]
• 13. The aromatic character of [10]annulenes and dicupra[10]annulenes from current density calculations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

A Comparative Analysis of the Reactivity of Benzene, Pyridine, and Pyrrole

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of three fundamental aromatic heterocyclic compounds: benzene, pyridine, and pyrrole. Understanding the distinct reactivity profiles of these molecules is crucial for their application in medicinal chemistry and organic synthesis, where they serve as core scaffolds in a vast array of pharmaceutical agents and functional materials. This analysis is supported by experimental data and detailed methodologies for key chemical transformations.

Overview of Aromaticity and Electron Distribution

Benzene, pyridine, and pyrrole are all aromatic compounds, adhering to Hückel's rule with 6 π-electrons in a cyclic, planar system. However, the distribution of electron density within their rings differs significantly, which is the primary determinant of their chemical reactivity.

• Benzene (C₆H₆): A six-membered carbocyclic aromatic hydrocarbon. The six π-electrons are evenly distributed across the six carbon atoms, resulting in a stable and relatively unreactive molecule.

• Pyridine (C₅H₅N): A six-membered heterocyclic aromatic compound containing one nitrogen atom. The electronegative nitrogen atom withdraws electron density from the ring, making the carbon atoms electron-deficient. The lone pair of electrons on the nitrogen atom resides in an sp² hybrid orbital and does not participate in the aromatic system.[1][2]

• Pyrrole (C₄H₅N): A five-membered heterocyclic aromatic compound containing one nitrogen atom. The lone pair of electrons on the nitrogen atom participates in the aromatic π-system, delocalizing into the ring and significantly increasing the electron density on the carbon atoms.[1][3][4]

This fundamental difference in electron density dictates the susceptibility of these molecules to attack by electrophiles and nucleophiles.

Comparative Reactivity in Key Chemical Transformations

The varying electron densities of benzene, pyridine, and pyrrole lead to stark contrasts in their reactivity towards common classes of organic reactions.

Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution is a hallmark reaction of aromatic compounds. The general order of reactivity towards electrophiles is:

Pyrrole >> Benzene > Pyridine

• Pyrrole: The high electron density of the pyrrole ring makes it extremely reactive towards electrophiles. Reactions often proceed under very mild conditions, and care must be taken to avoid polymerization or the formation of multiple substitution products.[5] Electrophilic attack preferentially occurs at the C2 position due to the greater stabilization of the intermediate carbocation through resonance.[3]

• Benzene: As the archetypal aromatic compound, benzene undergoes electrophilic substitution under relatively standard conditions, typically requiring a Lewis acid catalyst for reactions like halogenation and Friedel-Crafts acylation.[5]

• Pyridine: The electron-deficient nature of the pyridine ring makes it significantly less reactive towards electrophiles than benzene.[6][7] Harsh reaction conditions, such as high temperatures and strong acids, are often necessary.[2][5] Substitution occurs primarily at the C3 position, as the intermediates for attack at the C2 and C4 positions are significantly destabilized by the adjacent positively charged nitrogen atom.[7]

dot

Caption: Relative reactivity towards electrophilic aromatic substitution.

Nucleophilic Aromatic Substitution (NAS)

The electron-deficient nature of pyridine makes it more susceptible to nucleophilic attack compared to benzene and pyrrole.

• Pyridine: Undergoes nucleophilic aromatic substitution, particularly at the C2 and C4 positions, which are the most electron-deficient. A classic example is the Chichibabin reaction, where pyridine reacts with sodium amide to form 2-aminopyridine.

• Benzene and Pyrrole: Are generally unreactive towards nucleophilic aromatic substitution unless activated by strong electron-withdrawing groups.

Acidity and Basicity

The availability of the nitrogen lone pair and the stability of the conjugate acid/base determine the acid-base properties of these heterocycles.

Compound	pKa of Conjugate Acid	pKb	Notes
Benzene	N/A	N/A	Not basic.
Pyridine	5.25	8.75	The lone pair on nitrogen is available for protonation.[8][9]
Pyrrole	0.4	13.6	The lone pair is involved in the aromatic system, making it a very weak base.[1][8][10] The N-H proton is weakly acidic.

Quantitative Data Summary

Direct quantitative comparison of reaction rates is challenging due to the vastly different reaction conditions required. However, the following table summarizes the qualitative reactivity and typical conditions for nitration, a representative electrophilic aromatic substitution reaction.

Compound	Nitrating Agent	Conditions	Product(s)	Typical Yield
Benzene	Conc. HNO₃ / Conc. H₂SO₄	50-60°C	Nitrobenzene	~95%[11]
Pyridine	Fuming HNO₃ / Conc. H₂SO₄	230-300°C	3-Nitropyridine	~6-22%[11]
Pyrrole	HNO₃ in Acetic Anhydride	0-10°C	2-Nitropyrrole	Moderate to good

Experimental Protocols

The following are representative experimental protocols for the nitration of benzene, pyridine, and pyrrole. The differences in reagents and conditions highlight their disparate reactivities.

Nitration of Benzene

Objective: To synthesize nitrobenzene from benzene.

Materials:

• Benzene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice bath

• Separatory funnel

• Distillation apparatus

Procedure:

• In a flask, carefully add 30 mL of concentrated sulfuric acid to 30 mL of concentrated nitric acid, keeping the mixture cool in an ice bath.

• Slowly add 25 mL of benzene to the acid mixture in small portions, with constant stirring. Maintain the temperature of the reaction mixture below 60°C.

• After the addition of benzene is complete, gently warm the mixture to 60°C for 30-45 minutes.

• Cool the reaction mixture and pour it into a beaker containing crushed ice.

• Transfer the mixture to a separatory funnel and separate the lower layer of nitrobenzene.

• Wash the nitrobenzene layer with water, followed by a dilute sodium carbonate solution, and then again with water.

• Dry the nitrobenzene over anhydrous calcium chloride and purify by distillation.

Nitration of Pyridine

Objective: To synthesize 3-nitropyridine from pyridine.

Materials:

• Pyridine

• Fuming Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Potassium Nitrate (KNO₃)

• High-temperature reaction vessel

Procedure:

• A mixture of pyridine and concentrated sulfuric acid is prepared.

• Potassium nitrate is added portion-wise to the mixture.

• The reaction mixture is heated to 300°C for 24 hours in a sealed vessel.

• After cooling, the mixture is poured onto ice and neutralized with a base (e.g., NaOH) to precipitate the product.

• The crude 3-nitropyridine is then purified by recrystallization or distillation.

Nitration of Pyrrole

Objective: To synthesize 2-nitropyrrole from pyrrole.

Materials:

• Pyrrole

• Acetic Anhydride

• Concentrated Nitric Acid (HNO₃)

• Ice bath

Procedure:

• A solution of pyrrole in acetic anhydride is cooled to 0°C in an ice-salt bath.

• A solution of concentrated nitric acid in acetic anhydride is prepared separately and cooled.

• The nitric acid solution is added dropwise to the pyrrole solution while maintaining the temperature below 10°C.

• After the addition is complete, the mixture is stirred for a short period at low temperature.

• The reaction mixture is then poured into a mixture of ice and water to precipitate the product.

• The 2-nitropyrrole is collected by filtration and purified by recrystallization.

Logical Relationship of Reactivity

The following diagram illustrates the logical flow of how the electronic structure of each molecule dictates its reactivity profile.

dot

Caption: Influence of electronic structure on reactivity pathways.

Conclusion

The reactivity of benzene, pyridine, and pyrrole is a direct consequence of the electronic nature of their aromatic systems. Pyrrole, being electron-rich, is highly activated towards electrophilic attack. Benzene exhibits intermediate reactivity, serving as a benchmark for aromatic compounds. Pyridine, with its electron-deficient ring, is deactivated towards electrophiles but susceptible to nucleophilic attack. These fundamental differences in reactivity are critical considerations in the design and synthesis of novel molecules for drug discovery and materials science.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 4. Pyrrole undergoes electrophilic aromatic substitution more readil... | Study Prep in Pearson+ [pearson.com]
• 5. Comparatively discuss the Chemistry of Benzene, Pyrrole and Pyridine unde.. [askfilo.com]
• 6. quora.com [quora.com]
• 7. Page loading... [wap.guidechem.com]
• 8. quora.com [quora.com]
• 9. youtube.com [youtube.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Navigating the Disposal ofAnnulene: A Guide for Laboratory Professionals

Navigating the Disposal of[1]Annulene: A Guide for Laboratory Professionals

[1]Annulene, a significant compound in the study of aromaticity, requires careful handling and disposal due to its reactive and flammable nature. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals to manage the disposal of[1]Annulene safely and effectively, ensuring compliance with standard laboratory safety protocols.

[1]Annulene (C₁₄H₁₄) is a hydrocarbon that presents as dark-red, needle-like crystals. While it possesses 14 π-electrons, which aligns with Hückel's rule for aromaticity, steric strain from its internal hydrogen atoms prevents the molecule from achieving full planarity.[2][3][4] This structural characteristic contributes to its limited stability compared to classic aromatic compounds like benzene.[2][3] It is known to decompose rapidly upon exposure to light and air.[2]

Key Chemical and Physical Properties

A summary of the essential properties of[1]Annulene is provided in the table below for quick reference. Understanding these properties is the first step in ensuring safe handling and disposal.

Property	Value
Molecular Formula	C₁₄H₁₄
Molar Mass	182.266 g·mol⁻¹[2]
Appearance	Dark-red needle-like crystals[2]
Solubility in water	Insoluble[2]
Solubility in benzene	Soluble[2]
Main Hazards	Flammable, Reactive[2]
Stability	Decomposes when exposed to light and air[2]

Experimental Protocol for the Safe Disposal of[1]Annulene Waste

The following protocol is a step-by-step guide for the safe disposal of[1]Annulene waste, synthesized from general best practices for handling flammable and reactive aromatic hydrocarbons.

Objective:

To safely collect, store, and dispose of[1]Annulene waste from a laboratory setting, minimizing risk to personnel and the environment.

Materials:

• Appropriate Personal Protective Equipment (PPE):

  • Safety goggles

  • Chemical-resistant gloves (Viton™/Butyl rubber gloves are recommended for aggressive aromatic hydrocarbons)[5]

  • Flame-retardant lab coat

• Designated hazardous waste container (glass or chemically resistant plastic, with a secure screw cap)

• Waste label

• Fume hood

• Secondary containment for the waste container

Procedure:

• Preparation and Precaution:

  • All handling of[1]Annulene and its waste must be conducted within a certified fume hood to prevent inhalation of any potential vapors.

  • Ensure all potential ignition sources are removed from the work area.[1]

  • Wear the required PPE at all times.

• Waste Segregation and Collection:

  • At the point of generation, carefully transfer the[1]Annulene waste (solid or in solution) into a designated hazardous waste container.

  • Do not mix[1]Annulene waste with other waste streams, particularly oxidizers, acids, or bases, to prevent violent reactions.[6][7]

  • If the waste is a solution, ensure the solvent is compatible with the container material.

  • The container should not be filled beyond 90% of its capacity to allow for vapor expansion.

• Labeling and Storage:

  • Immediately label the waste container with a hazardous waste tag. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "[1]Annulene"

    • Any solvent used

    • The approximate concentration and quantity

    • The date of accumulation

    • The associated hazards (Flammable, Reactive)

  • Securely cap the container.

  • Place the labeled container in a designated, well-ventilated, and cool satellite accumulation area.[6] The container should be kept within secondary containment to control any potential leaks.

  • Store away from direct sunlight and heat sources due to its sensitivity to light and thermal decomposition.[2]

• Disposal Arrangement:

  • Once the waste container is full or has been in storage for the maximum allowed time according to institutional and local regulations, arrange for its disposal.

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to schedule a pickup.[7][8]

  • Provide the EHS or disposal company with accurate information about the waste composition.

  • Under no circumstances should[1]Annulene or its solutions be poured down the drain. [7][8][9]

###[1]Annulene Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of[1]Annulene waste in a laboratory setting.

Caption: Logical workflow for the safe disposal of[1]Annulene waste.

References

• 1. nipissingu.ca [nipissingu.ca]
• 2. Cyclotetradecaheptaene - Wikipedia [en.wikipedia.org]
• 3. oxfordreference.com [oxfordreference.com]
• 4. quora.com [quora.com]
• 5. What type of gloves protects your hands from hazardous chemicals? | Ansell USA [ansell.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 8. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 9. tft-pneumatic.com [tft-pneumatic.com]

Essential Safety and Operational Protocols for HandlingAnnulene

Essential Safety and Operational Protocols for Handling[1]Annulene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal guidance for[1]Annulene. Adherence to these protocols is critical due to the compound's inherent reactivity and instability.

[1]Annulene is a dark-red, needle-like crystalline solid that is flammable, reactive, and susceptible to rapid decomposition upon exposure to light and air.[2] Its handling requires stringent safety measures to mitigate risks of ignition, chemical reaction, and exposure.

I. Personal Protective Equipment (PPE)

Due to the hazardous nature of[1]Annulene as a flammable and reactive aromatic hydrocarbon, a comprehensive PPE strategy is mandatory. The following table summarizes the required PPE for various levels of exposure.

PPE Component	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®)	Prevents skin contact with the solid compound and potential absorption of any degradation byproducts.
Eye Protection	Chemical splash goggles and a face shield	Protects against splashes of solvents used with[1]Annulene and airborne particles of the solid.
Body Protection	Flame-resistant lab coat worn over chemical-resistant coveralls	Provides a barrier against skin contact and protects from fire hazards.
Respiratory Protection	NIOSH-approved air-purifying respirator with organic vapor cartridges	Necessary when handling the solid outside of a certified chemical fume hood to prevent inhalation of any fine particles or vapors.
Foot Protection	Chemical-resistant, closed-toe shoes	Protects feet from spills and falling objects.

II. Experimental Protocols: Handling and Storage

A. Engineering Controls:

• All manipulations of solid[1]Annulene and its solutions must be conducted within a certified chemical fume hood to minimize inhalation exposure and contain any potential fires.

• Work areas should be equipped with a safety shower and an eyewash station.

• Fire suppression equipment, including a Class B fire extinguisher (for flammable liquids) and a Class A fire extinguisher (for combustible materials), must be readily accessible.

B. Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area within the fume hood should be clean and free of clutter.

• Dispensing: Use spark-proof tools for transferring the solid material. Avoid creating dust. If dissolving in a solvent, add the solid to the solvent slowly.

• Light and Air Sensitivity: [1]Annulene decomposes in the presence of light and air.[2] All handling should be performed under an inert atmosphere (e.g., argon or nitrogen) and in amber-colored glassware or glassware wrapped in aluminum foil to protect it from light.

• Spill Management: In case of a small spill, decontaminate the area with a suitable solvent (e.g., acetone) and absorb the material with an inert absorbent (e.g., vermiculite or sand). Place the contaminated absorbent in a sealed, labeled container for hazardous waste disposal. For larger spills, evacuate the area and contact emergency personnel.

C. Storage:

• Store[1]Annulene in a tightly sealed, amber glass container under an inert atmosphere.

• The container should be stored in a cool, dark, and well-ventilated area designated for flammable solids.

• Avoid storage near heat, sparks, open flames, or strong oxidizing agents.

III. Disposal Plan

The disposal of[1]Annulene and associated contaminated materials must be handled as hazardous waste, in accordance with local, state, and federal regulations.[3][4][5]

A. Waste Segregation and Collection:

• Solid Waste: Unused or decomposed[1]Annulene should be collected in a clearly labeled, sealed container.

• Contaminated Materials: All disposable items that have come into contact with[1]Annulene, such as gloves, absorbent pads, and pipette tips, must be collected in a separate, sealed hazardous waste container.

• Liquid Waste: Solvents containing dissolved[1]Annulene should be collected in a labeled, sealed container designated for flammable liquid waste.

B. Disposal Method:

• The primary recommended disposal method for flammable solids like[1]Annulene is incineration at a licensed hazardous waste management facility.[3] This process effectively destroys the compound at high temperatures.

• Alternatively, fuel blending, where the waste is used as an alternative fuel source in cement kilns, is a sustainable disposal option.[6]

• Landfill disposal in a designated hazardous waste landfill may be an option, but it is generally less preferred than thermal destruction methods.[3]

• Contact a certified hazardous waste disposal vendor to arrange for the pickup and proper disposal of all[1]Annulene waste streams.[4]

IV. Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling and disposal of[1]Annulene.

Caption: Workflow for safe handling and disposal of[1]Annulene.

References

• 1. epa.gov [epa.gov]
• 2. Cyclotetradecaheptaene - Wikipedia [en.wikipedia.org]
• 3. samex-env.com [samex-env.com]
• 4. How Should Flammables Be Disposed Of? [greenflow.com]
• 5. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 6. samex-env.com [samex-env.com]